2,3-Dilauroyl-sn-glycerol

Core Science & Biosynthesis

2,3-dilauroyl-sn-glycerol chemical structure and stereochemistry

2,3-Dilauroyl-sn-glycerol: Stereochemical Architecture & Biological Applications

Part 1: The Stereochemical Paradox

In the lipid signaling landscape, 2,3-dilauroyl-sn-glycerol (2,3-DLG) is defined not by what it does, but by what it fails to do. While its enantiomer, 1,2-dilauroyl-sn-glycerol (1,2-DLG) , is a potent activator of Protein Kinase C (PKC) and a central second messenger, 2,3-DLG is biologically inert regarding C1 domain binding.

This guide serves as a definitive reference for researchers utilizing 2,3-DLG, primarily as a stereospecific negative control to validate PKC-dependent pathways or to study membrane biophysics without triggering signal transduction.

Part 2: Chemical Architecture & Nomenclature

To work with 2,3-DLG, one must navigate the complex IUPAC-IUB "sn" (stereospecific numbering) system.[1]

Structural Identity

• IUPAC Name: 2,3-didodecanoyl-sn-glycerol[1]

• Common Name: 2,3-Dilaurin

• Molecular Formula: C₂₇H₅₂O₅[1][2][3][4][5]

• Molecular Weight: 456.70 g/mol [1]

• Chirality: The glycerol backbone is chiral. In the Fischer projection of L-glycerol (which corresponds to the sn-2,3 configuration), the hydroxyl group on carbon 2 is to the left, but the sn system fixes the numbering based on the primary hydroxyl group.

The Enantiomeric Distinction

The biological activity of diacylglycerols (DAGs) is strictly stereospecific. The C1 domain of PKC forms a "hydrophobic latch" that only accommodates the 1,2-sn configuration.

Feature	1,2-Dilauroyl-sn-glycerol	2,3-Dilauroyl-sn-glycerol
Configuration	sn-1,2 (Natural)	sn-2,3 (Unnatural/Enantiomer)
Glycerol Precursor	D-Glycerol (sn-glycerol-3-P)	L-Glycerol
PKC Activation	High Potency	Inactive / Very Low Affinity
Physical Properties	MP: ~47°C, Waxy Solid	MP: ~47°C, Waxy Solid
Optical Rotation	(-) Levorotatory	(+) Dextrorotatory

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Critical Note: In older literature, 2,3-sn-DAG is sometimes referred to as 1,2-diacyl-L-glycerol . This is chemically identical to 2,3-diacyl-sn-glycerol.[1] Ensure your vendor specifies the sn notation to avoid purchasing the active 1,2-sn isomer.

Part 3: Visualization of Stereochemistry

The following diagram illustrates the mirror-image relationship between the active signaling lipid and the inactive control.

Caption: Stereochemical comparison of 1,2-sn-DAG (left) and its enantiomer 2,3-sn-DAG (right).

Part 4: Synthesis & Production

Producing 2,3-DLG requires strict control over stereochemistry to prevent contamination with the 1,2-isomer or the thermodynamically stable 1,3-isomer.

Protocol: Chemo-Enzymatic Synthesis via Trityl Protection

Rationale: This method uses the steric bulk of the trityl group to protect the sn-1 position, forcing acylation to occur only at sn-2 and sn-3.

• Starting Material: sn-Glycerol (commercially available, often derived from D-Mannitol).[1]

• Step 1: Selective Protection (sn-1)

  • React sn-glycerol with Trityl Chloride (Trt-Cl) in pyridine.[1]

  • Mechanism:[1][6][7] The primary hydroxyl at sn-1 is sterically accessible.[1]

  • Product: 1-O-trityl-sn-glycerol.[1]

• Step 2: Acylation (sn-2, sn-3)

  • React with Lauroyl Chloride (C12:[1]0) in excess, using DMAP as a catalyst.[1]

  • Product: 1-O-trityl-2,3-dilauroyl-sn-glycerol.[1]

• Step 3: Deprotection

  • Treat with Boron Trifluoride Etherate (BF₃[1]·Et₂O) or mild acid.[1]

  • Critical Control: Conditions must be mild to prevent acyl migration (movement of the fatty acid from pos 2 to pos 1).

  • Final Product:2,3-Dilauroyl-sn-glycerol .[1]

Caption: Synthetic route protecting the sn-1 position to yield the 2,3-sn isomer.

Part 5: Biological Utility & Experimental Design

The "Negative Control" Paradigm

In drug development, proving that a cellular response is PKC-mediated requires more than just adding an activator (like PMA or 1,2-DLG). You must prove stereoselectivity.

• Experiment: Add 1,2-DLG to cell culture (10–50 µM).

• Observation: Translocation of PKC from cytosol to membrane.

• Validation: Add 2,3-DLG (10–50 µM) to a parallel culture.

• Result: PKC should remain cytosolic.[1] If PKC translocates, the effect is likely due to biophysical membrane perturbation (changes in curvature or fluidity) rather than specific ligand binding.

Biophysical Studies

2,3-DLG is used in Langmuir monolayers and differential scanning calorimetry (DSC) to study how DAGs induce lateral phase separation .[1]

• Insight: Both 1,2 and 2,3 isomers induce similar packing defects in the membrane, increasing phospholipase access. Using both allows researchers to decouple the physical effects of DAGs from their signaling effects.

Part 6: Handling & Troubleshooting

The Acyl Migration Threat

Diacylglycerols are chemically unstable. The fatty acid at the sn-2 position (secondary alcohol) will spontaneously migrate to the sn-1 or sn-3 position (primary alcohol) to form 1,3-dilauroyl-sn-glycerol .[1]

• Why it matters: 1,3-DAGs are thermodynamically more stable but biologically inactive for PKC.[1]

• Trigger: Basic pH, silica gel chromatography, heat.

Storage Protocol (Self-Validating):

• Solvent: Store in non-protic solvents (e.g., Toluene, Hexane). Avoid Ethanol/Methanol for long-term storage as they catalyze transesterification.[1]

• Temperature: Store at -20°C or lower.

• Validation: Before use, run a Thin Layer Chromatography (TLC) plate.[1]

  • Mobile Phase: Hexane:Ether:Acetic Acid (70:30:1).[1]

  • Result: 1,3-DAG runs higher (more hydrophobic) than 1,2/2,3-DAG.[1] If you see a split spot, repurify.

References

• PubChem. (n.d.).[1] 1,2-Dilauroyl-sn-glycerol (Compound Summary).[1][2][3][4][5][8][9][10][11] National Library of Medicine. Retrieved from [Link]

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications.

• Avanti Polar Lipids. (n.d.). Diacylglycerol Stereochemistry and Acyl Migration. Retrieved from [Link][1]

Sources

• 1. PubChemLite - 1,2-dilauroyl-3-oleoyl-sn-glycerol (C45H84O6) [pubchemlite.lcsb.uni.lu]
• 2. 1,2-Dilauroyl-sn-glycerol or DLG Manufacturers, with SDS [mubychem.com]
• 3. 1,2-Dilauroyl-sn-glycerol | TargetMol [targetmol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. 1,2-Dilauroyl-sn-glycerol - Echelon Biosciences [echelon-inc.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. 1,2-Dilauroyl-sn-glycero-3-phosphocholine | C32H64NO8P | CID 512874 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1,2-Dilauroyl-sn-glycero-3-phospho-(2S)-glycerol (sodium salt) - Cayman Chemical [bioscience.co.uk]
• 10. larodan.com [larodan.com]
• 11. 1,2-Dilauroyl-sn-glycero-3-phosphorylglycerol = 98 73548-69-3 [sigmaaldrich.cn]

Navigating Stereochemistry in Lipid Signaling: A Technical Guide to 1,2-dilauroyl-sn-glycerol and 2,3-dilauroyl-sn-glycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are pivotal second messengers in a multitude of cellular signaling pathways, most notably as activators of Protein Kinase C (PKC). The stereochemistry of the diacylglycerol molecule is a critical determinant of its biological activity. This in-depth technical guide elucidates the fundamental differences between two enantiomeric forms of dilauroyl-glycerol: the biologically active 1,2-dilauroyl-sn-glycerol and its inactive counterpart, 2,3-dilauroyl-sn-glycerol. By understanding the distinct properties and functions of these isomers, researchers can design more precise experiments to dissect lipid-mediated signaling events and advance the development of targeted therapeutics. This guide provides a comprehensive overview of their chemical structures, physical properties, biological significance, and practical applications in research, complete with detailed experimental protocols and data presentation.

Introduction: The Significance of Stereoisomerism in Diacylglycerol Signaling

Diacylglycerols are key intermediates in lipid metabolism and crucial signaling molecules.[1] They are generated at cellular membranes in response to extracellular stimuli, leading to the activation of a cascade of downstream signaling events.[2] The most well-characterized function of DAG is the activation of Protein Kinase C (PKC), a family of serine/threonine kinases that regulate a wide array of cellular processes, including cell proliferation, differentiation, and apoptosis.[1][3]

The glycerol backbone of diacylglycerol presents a chiral center, giving rise to stereoisomers with profound differences in their biological efficacy. The naturally occurring and biologically active form is the 1,2-sn-diacylglycerol, where "sn" denotes stereospecifically numbered.[4] In this configuration, the fatty acid chains are esterified to the sn-1 and sn-2 positions of the glycerol backbone. Its enantiomer, 2,3-dilauroyl-sn-glycerol, is a vital tool in research, serving as a negative control to demonstrate the stereospecificity of DAG-mediated signaling pathways.[5] This guide will focus on the dilauroyl derivatives of these stereoisomers, which are saturated diacylglycerols with lauric acid (12:0) side chains.[6]

Structural and Physicochemical Disparities

The fundamental difference between 1,2-dilauroyl-sn-glycerol and 2,3-dilauroyl-sn-glycerol lies in the spatial arrangement of the lauroyl chains on the glycerol backbone. As enantiomers, they are non-superimposable mirror images of each other.

Caption: Chemical structures of the enantiomers.

While their chemical formulas and molecular weights are identical, their interaction with chiral molecules, such as enzymes, differs significantly. Their physical properties, including melting point, solubility, and density, are generally the same.

Table 1: Physicochemical Properties

Property	1,2-dilauroyl-sn-glycerol	2,3-dilauroyl-sn-glycerol	Reference(s)
CAS Number	60562-15-4	Not readily available	[7]
Molecular Formula	C27H52O5	C27H52O5	[7]
Molecular Weight	456.7 g/mol	456.7 g/mol	[7]
Appearance	White to off-white solid	White to off-white solid	[1]
Melting Point	~47°C	~47°C (inferred)	[1]
Solubility	Soluble in DMF, DMSO, Ethanol	Soluble in DMF, DMSO, Ethanol (inferred)	[1]
Storage	-20°C	-20°C	[1]
Biological Activity	Activates Protein Kinase C	Inactive towards Protein Kinase C	[4]

The Biological Dichotomy: Signal Transduction vs. Metabolic Intermediate

The stereospecificity of the interaction between diacylglycerol and its downstream effectors is the cornerstone of its role as a second messenger.

1,2-dilauroyl-sn-glycerol: The Canonical PKC Activator

The activation of conventional and novel PKC isoforms is a multi-step process that is critically dependent on the presence of 1,2-sn-diacylglycerol.[3]

Caption: PKC activation by 1,2-dilauroyl-sn-glycerol.

Upon stimulation of cell surface receptors, phospholipase C (PLC) is activated, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) to generate inositol 1,4,5-trisphosphate (IP3) and 1,2-diacylglycerol.[7] IP3 triggers the release of intracellular calcium, which binds to the C2 domain of conventional PKC isoforms, causing their translocation to the plasma membrane. At the membrane, 1,2-diacylglycerol binds to the C1 domain of PKC, leading to a conformational change that relieves autoinhibition and activates the kinase.[3] This stereospecific interaction is crucial for the proper propagation of the signal.

2,3-dilauroyl-sn-glycerol: The Inactive Enantiomer

In stark contrast to its 1,2-sn counterpart, 2,3-dilauroyl-sn-glycerol does not activate PKC.[4] This inactivity is attributed to the incorrect spatial orientation of the hydroxyl group and acyl chains, which prevents proper binding to the C1 domain of PKC. Consequently, 2,3-dilauroyl-sn-glycerol is an indispensable tool for researchers to confirm that the observed cellular responses are indeed a result of stereospecific PKC activation and not due to non-specific membrane effects.

While inactive as a signaling molecule for PKC, 2,3-diacyl-sn-glycerols can still be metabolized within the cell, although the specific pathways and efficiencies may differ from those of the 1,2-sn isomer.

Synthesis and Handling: Ensuring Stereochemical Purity

The synthesis of stereospecific diacylglycerols is a non-trivial process that requires careful selection of chiral starting materials and reaction conditions to prevent racemization.

Stereospecific Synthesis

A common strategy for the synthesis of 1,2-diacyl-sn-glycerols involves starting from a chiral precursor such as D-mannitol or L-glyceric acid.[8][9]

Caption: Simplified synthetic route to enantiomeric DAGs.

The synthesis of 2,3-diacyl-sn-glycerols can be achieved through a similar route, often involving an inversion of the stereocenter at a key intermediate step. It is imperative to use analytical techniques such as chiral chromatography and NMR spectroscopy to confirm the stereochemical purity of the final products.

Storage and Handling

Both 1,2- and 2,3-dilauroyl-sn-glycerol are typically supplied as crystalline solids and should be stored at -20°C to prevent degradation.[1] For experimental use, stock solutions are usually prepared in organic solvents such as ethanol, DMSO, or DMF. It is crucial to use glass or Teflon-lined containers for storage of organic solutions to avoid leaching of plasticizers.

Experimental Applications and Protocols

The distinct biological activities of 1,2- and 2,3-dilauroyl-sn-glycerol make them invaluable tools for dissecting cellular signaling pathways.

In Vitro Protein Kinase C Activity Assay

This assay directly measures the ability of the diacylglycerol isomers to activate purified PKC.

Protocol:

• Prepare Lipid Vesicles:

  • In a glass tube, mix phosphatidylserine (PS) and the diacylglycerol isomer (1,2- or 2,3-dilauroyl-sn-glycerol) in chloroform at the desired molar ratio (e.g., 95:5 PS:DAG).

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Lyophilize the lipid film for at least 1 hour to remove residual solvent.

  • Resuspend the lipid film in a suitable buffer (e.g., 20 mM HEPES, pH 7.4) by vortexing and sonication to form small unilamellar vesicles.

• Kinase Reaction:

  • In a microcentrifuge tube, combine the reaction buffer (containing ATP, MgCl2, and a PKC substrate such as histone H1 or a specific peptide substrate), purified PKC enzyme, and Ca2+.

  • Initiate the reaction by adding the prepared lipid vesicles.

  • Incubate the reaction at 30°C for a specified time (e.g., 10 minutes).

• Detection of Phosphorylation:

  • Terminate the reaction by adding a stop solution (e.g., EDTA).

  • Quantify the incorporation of phosphate into the substrate using either radiolabeled [γ-³²P]ATP and autoradiography or a non-radioactive method such as a phosphospecific antibody-based ELISA or a luminescence-based ADP detection assay.[10]

Cellular Assays for PKC Activation

To investigate the effects of these lipids in a cellular context, translocation assays or the measurement of downstream phosphorylation events are commonly employed.

Protocol: PKC Translocation Assay

• Cell Culture and Transfection:

  • Culture cells of interest (e.g., HEK293, HeLa) in appropriate media.

  • Transfect the cells with a plasmid encoding a fluorescently tagged PKC isoform (e.g., PKCα-GFP).

• Treatment:

  • Prepare a stock solution of 1,2- or 2,3-dilauroyl-sn-glycerol in a suitable solvent (e.g., ethanol).

  • Dilute the stock solution in cell culture media to the desired final concentration.

  • Treat the transfected cells with the diacylglycerol-containing media.

• Imaging:

  • Visualize the subcellular localization of the fluorescently tagged PKC using confocal microscopy at various time points after treatment.

  • In unstimulated cells, the PKC fusion protein should be predominantly cytosolic. Upon treatment with 1,2-dilauroyl-sn-glycerol, a translocation to the plasma membrane and/or other cellular compartments should be observed. No translocation is expected with 2,3-dilauroyl-sn-glycerol.

Analytical Distinction of Isomers

Confirming the identity and purity of the diacylglycerol isomers is crucial for the interpretation of experimental results. Mass spectrometry is a powerful tool for this purpose.

While the isomers have the same mass, their fragmentation patterns in tandem mass spectrometry (MS/MS) can differ. The relative abundance of fragment ions resulting from the neutral loss of the fatty acyl chains can provide information about their position on the glycerol backbone.[11]

Conclusion

The stereochemistry of diacylglycerols is a fundamental determinant of their biological function. 1,2-dilauroyl-sn-glycerol acts as a potent second messenger, activating Protein Kinase C and initiating a cascade of cellular signaling events. In contrast, its enantiomer, 2,3-dilauroyl-sn-glycerol, is biologically inactive in this context and serves as an essential negative control in research. A thorough understanding of the differences between these isomers, from their chemical synthesis to their specific roles in cellular pathways, is paramount for researchers and drug development professionals seeking to unravel the complexities of lipid signaling and develop novel therapeutic interventions.

References

• Vilchèze, C., & Bittman, R. (1994). An efficient asymmetric synthesis of diacylglycerols. Journal of Lipid Research, 35(4), 734–738.

• PubChem. (n.d.). 2,3-Dioleoyl-sn-glycerol. Retrieved from [Link]

• MacNulty, E. E., & Storey, D. J. (1990). The uptake and metabolism of long-chain 1,2-diacylglycerols by rat adipocytes and H4IIE hepatoma cells. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1044(3), 324–330.
• Gómez-Fernández, J. C., Corbalán-García, S., & Micol, V. (1995). Diacylglycerols as activators of protein kinase C (Review). International Journal of Biochemistry & Cell Biology, 27(8), 737–745.
• Zechner, R., Kienesberger, P. C., Haemmerle, G., Zimmermann, R., & Lass, A. (2012). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1821(8), 1050–1066.

• National Center for Biotechnology Information. (n.d.). Glycerol. Retrieved from [Link]

• Nishizuka, Y. (1988). The molecular heterogeneity of protein kinase C and its implications for cellular regulation.
• Szelényi, J., & Kéri, G. (1989). A new approach to the stereospecific synthesis of phospholipids. The use of L-glyceric acid for the preparation of diacylglycerols, phosphatidylcholines, and related derivatives. The Journal of Organic Chemistry, 54(22), 5215–5221.
• Sánchez-Piñera, P., Micol, V., Corbalán-García, S., & Gómez-Fernández, J. C. (1999). A comparative study of the activation of protein kinase C alpha by different diacylglycerol isomers. The Biochemical journal, 337 ( Pt 3), 387–395.
• Tafesse, F. G., Strijbis, K., & Ploegh, H. L. (2014). Quantitative Analysis of Cellular Diacylglycerol Content. Bio-protocol, 4(15), e1202.
• Nomura, H., Ase, K., Sekiguchi, K., Kikkawa, U., Nishizuka, Y., Nakano, Y., & Satoh, T. (1986). Stereospecificity of diacylglycerol for stimulus-response coupling in platelets.
• Xu, Y., & Zhang, H. (2007). Solvent-free enzymatic synthesis of 1, 3-diacylglycerols by direct esterification of glycerol with saturated fatty acids. Journal of the American Oil Chemists' Society, 84(11), 1025–1030.

• PubChem. (n.d.). 3-Lauroyl-2-oleoyl-sn-glycerol. Retrieved from [Link]

• Eichmann, T. O., & Lass, A. (2015). DAG tales: the multiple faces of diacylglycerol--stereochemistry, metabolism, and signaling. Cellular and molecular life sciences : CMLS, 72(20), 3933–3952.
• Parsons, C. G., & Di Pietro, E. (2022). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR protocols, 3(2), 101375.

Sources

• 1. 1,2-Dilauroyl-sn-glycerol | TargetMol [targetmol.com]
• 2. Evidence that protein kinase C alpha has reduced affinity towards 1,2-dioctanoyl-sn-glycerol: the effects of lipid activators on phorbol ester binding and kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stereospecificity of diacylglycerol for stimulus-response coupling in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. 1-Alkyl-2,3-diacylglycerol synthesis in primary culture cells of guinea pig harderian gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1,2-Dilauroyl-sn-glycerol - Echelon Biosciences [echelon-inc.com]
• 8. 2,3-Dioleoyl-sn-glycerol | C39H72O5 | CID 71728443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1H-NMR Karplus Analysis of Molecular Conformations of Glycerol under Different Solvent Conditions: A Consistent Rotational Isomerism in the Backbone Governed by Glycerol/Water Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]

Molecular weight and physical properties of 2,3-dilauroyl-sn-glycerol

Content Type: Technical Guide / Whitepaper Audience: Researchers, Biophysicists, and Drug Development Scientists

Executive Summary

2,3-Dilauroyl-sn-glycerol (2,3-DLG) is a synthetic diacylglycerol (DAG) analogue utilized primarily as a stereospecific probe in signal transduction research and membrane biophysics. While its enantiomer, 1,2-dilauroyl-sn-glycerol (1,2-DLG), is a potent physiological activator of Protein Kinase C (PKC), 2,3-DLG is biologically inert regarding PKC activation due to the enzyme's strict stereoselectivity.

This guide details the physicochemical profile of 2,3-DLG, its critical role as a negative control in kinase assays, and its utility in modulating lipid bilayer curvature without triggering downstream signaling cascades.

Physicochemical Profile

2,3-DLG is a short-chain, saturated DAG. Its relatively low molecular weight compared to long-chain DAGs (e.g., dioleoyl) confers higher solubility in organic solvents and facilitates rapid intercalation into outer membrane leaflets, although it also exhibits faster "flip-flop" rates.

Table 1: Core Physical Properties

Property	Specification	Notes
Chemical Name	2,3-Dilauroyl-sn-glycerol	Enantiomer of the natural 1,2-sn signal transducer.
Molecular Formula	C₂₇H₅₂O₅
Molecular Weight	456.7 g/mol
Physical State	Crystalline Solid / White Powder
Melting Point	~47°C – 56°C	Solid at room temperature; requires heating for liposome integration.[1]
Solubility (Organic)	Ethanol (>30 mg/mL), DMSO (>7 mg/mL), Chloroform	Soluble in polar aprotic and non-polar solvents.
Solubility (Aqueous)	Insoluble	Forms dispersions/aggregates; requires vesicles or micelles for delivery.
Packing Parameter	> 1.0 (Inverse Cone)	Induces negative curvature; promotes hexagonal (HII) phase formation.

Stereochemistry & Biological Relevance

The utility of 2,3-DLG hinges on its stereochemistry. The C2 carbon of the glycerol backbone is a chiral center.

• 1,2-sn-DAGs (Natural): The physiological activators of C1 domain-containing proteins (PKC, RasGRP). They bridge the C1 domain to the membrane interface.

• 2,3-sn-DAGs (Synthetic): The enantiomers. They partition into membranes identically to 1,2-DAGs but fail to activate PKC .

Mechanism of Action (and Inaction)

PKC activation requires the precise coordination of the DAG hydroxyl groups and carbonyls with the C1 domain's binding pocket. The 2,3-sn configuration misaligns these pharmacophores, preventing the high-affinity "capping" of the C1 domain. Consequently, 2,3-DLG is the gold-standard negative control to distinguish specific PKC-driven effects from non-specific membrane perturbations (e.g., changes in fluidity or curvature).

Visualization: PKC Activation Logic

The following diagram illustrates the divergent pathways of the enantiomers.

Caption: Stereospecific activation of PKC. 1,2-DLG recruits PKC to the membrane, while 2,3-DLG partitions but fails to engage the C1 domain.

Membrane Biophysics: The Packing Parameter

Beyond signaling, 2,3-DLG is a potent tool for modifying membrane mechanics.

• Inverse Cone Shape: DAGs possess a small polar headgroup (hydroxyl) relative to their bulky hydrophobic tails. This yields a packing parameter (

  ) > 1.

• Curvature Stress: When inserted into a bilayer, 2,3-DLG increases the spacing of the acyl chains while minimizing headgroup separation. This induces negative curvature , facilitating membrane fusion events or the formation of inverted hexagonal (

  ) phases.

• Phase Separation: In mixtures with PC (Phosphatidylcholine), dilauroyl-DAGs can induce lateral phase separation, creating DAG-enriched domains that may mimic signaling rafts, even without protein activation.

Experimental Protocols

Protocol A: Preparation of Lipid Films (Vesicle Incorporation)

Purpose: To incorporate 2,3-DLG into liposomes or lipid monolayers for biophysical characterization.

• Stock Solution: Dissolve 2,3-DLG in chloroform at 10 mg/mL. Store at -20°C in a glass vial with a Teflon-lined cap.

• Mixing: In a round-bottom flask, mix the 2,3-DLG stock with the host lipid (e.g., DOPC) at the desired molar ratio (typically 1–10 mol%).

• Evaporation: Remove solvent under a gentle stream of nitrogen gas while rotating the flask to create a thin, uniform film.

• Desiccation: Place the flask under high vacuum (>2 hours) to remove trace solvent residues. Critical: Residual chloroform affects membrane fluidity.

• Hydration: Add buffer (e.g., HEPES, PBS) pre-warmed to >50°C (above the melting point of 2,3-DLG).

• Agitation: Vortex vigorously for 1 minute to form Multilamellar Vesicles (MLVs).

• Sizing (Optional): Extrude through a polycarbonate filter (100 nm) to form Large Unilamellar Vesicles (LUVs).

Protocol B: Cell-Permeable Negative Control Assay

Purpose: To verify that a cellular response is PKC-dependent using 2,3-DLG as the null probe.

• Cell Culture: Plate cells (e.g., HeLa, CHO) in complete media.

• Starvation: Serum-starve cells for 4–12 hours to reduce basal PKC activity.

• Preparation of Agonist: Prepare 1,2-DLG (Active) and 2,3-DLG (Control) in DMSO.

  • Note: Final DMSO concentration in culture must be <0.1%.

• Treatment:

  • Group A: Vehicle (DMSO).

  • Group B: 1,2-DLG (10–50 µM).

  • Group C: 2,3-DLG (10–50 µM).

• Incubation: Incubate for 5–30 minutes. Short-chain DAGs are metabolized rapidly; extended incubation (>1 hr) may lead to washout or metabolism.

• Readout: Lyse cells and immunoblot for phospho-substrates (e.g., p-MARCKS) or membrane translocation of GFP-PKC.

  • Expected Result: Group B shows high phosphorylation/translocation. Group C resembles Group A.

Visualization: Lipid Film Workflow

Caption: Standard workflow for incorporating 2,3-DLG into lipid vesicles. Temperature control during hydration is critical due to the lipid's melting point.

References

• Das, J., & Akinshola, B. E. (2019). Membrane-binding and activation of Protein Kinase C: A mechanistic overview. Journal of Lipid Research.

• Avanti Polar Lipids. (n.d.). 1,2-Dilauroyl-sn-glycerol Product Data. (Used for physicochemical baseline of the enantiomer).

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1-48.

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C.[2] Biochemical and Biophysical Research Communications, 122(3), 818-823. (Establishes the lack of activation by 2,3-sn isomers).

• TargetMol. (2024). 1,2-Dilauroyl-sn-glycerol Material Safety Data Sheet.

Sources

• 1. 1,2-Dilauroyl-sn-glycerol or DLG Manufacturers, with SDS [mubychem.com]
• 2. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]

2,3-dilauroyl-sn-glycerol CAS number and PubChem CID

Stereospecific Isomerism in Lipid Signaling & Biophysics

Identity & Chemical Definition[1][2][3]

2,3-Dilauroyl-sn-glycerol (2,3-DLG) is a synthetic diacylglycerol (DAG) stereoisomer. Unlike its naturally occurring enantiomer, 1,2-dilauroyl-sn-glycerol (1,2-DLG), which functions as a potent second messenger, 2,3-DLG is primarily utilized as a negative control probe in signal transduction studies and a model lipid in membrane biophysics.

Its utility stems from the strict stereospecificity of Protein Kinase C (PKC) C1 domains, which require the sn-1,2 configuration for activation. 2,3-DLG mimics the hydrophobicity and membrane perturbation properties of the endogenous activator without engaging the specific ligand-binding pocket of PKC, allowing researchers to decouple specific signaling events from non-specific lipid bilayer alterations.

Chemical Identifiers[1][2][3][4][5][6][7][8][9][10]

Registry / Database	Identifier	Notes
CAS Number	61475-84-1	Specific to the sn-2,3 isomer.[1][2]
PubChem CID	33979	Note: This CID represents the generic or racemic entry (1,2-Dilaurin) which often subsumes the 2,3-isomer in public databases. The specific sn-1,2 isomer is CID 151838.[3]
Molecular Formula	C₂₇H₅₂O₅
Molecular Weight	456.7 g/mol
IUPAC Name	[(2R)-2,3-bis(dodecanoyloxy)propyl] dodecanoate	Correction: This would be trilaurin. Correct name: (2R)-2,3-bis(dodecanoyloxy)propan-1-ol
SMILES	CCCCCCCCCCCC(=O)OCOC(=O)CCCCCCCCCCC	Explicit stereochemistry for sn-2,3.

Synthesis Protocol: The Trityl Route

Methodological Rationale: Direct acylation of glycerol yields a mixture of isomers (1,2-, 1,3-, and 2,3-). To achieve high stereochemical purity (>98% sn-2,3), a protection-deprotection strategy is required. The "Trityl Route" is the industry standard for generating sn-2,3 glycerolipids.

• Step 1: Stereospecific protection of the sn-1 position using trityl chloride (triphenylmethyl chloride).

• Step 2: Acylation of the free sn-2 and sn-3 hydroxyls with lauroyl chloride.

• Step 3: Regioselective detritylation to liberate the sn-1 hydroxyl without inducing acyl migration.

Experimental Workflow

• Preparation of 1-Trityl-sn-glycerol:

  • React sn-glycerol (commercially available chiral precursor) with trityl chloride in dry pyridine at 60°C for 4 hours.

  • Purify via silica gel chromatography (Hexane:EtOAc 8:1) to isolate 1-O-trityl-sn-glycerol.

• Acylation (Formation of 1-Trityl-2,3-dilauroyl-sn-glycerol):

  • Dissolve 1-O-trityl-sn-glycerol (1 eq) in anhydrous dichloromethane (DCM).

  • Add DMAP (dimethylaminopyridine, 0.1 eq) as a catalyst and Pyridine (2.5 eq) as a base.

  • Dropwise add Lauroyl Chloride (2.2 eq) at 0°C under nitrogen atmosphere.

  • Stir at room temperature for 12 hours.

  • Validation: Check via TLC for disappearance of starting material.[4]

• Detritylation (Final Product Isolation):

  • Critical Step: Trityl groups are acid-labile, but strong acid can cause acyl migration (moving a fatty acid from pos 2 to pos 1).

  • Dissolve the intermediate in petroleum ether.

  • Treat with diethylaluminum chloride or use a mild acid cleavage (e.g., Boric acid in triethyl borate followed by hydrolysis, or dilute acetic acid).

  • Preferred Method: Pass through a column of silica gel impregnated with boric acid to minimize migration.

  • Elute 2,3-dilauroyl-sn-glycerol.[1][4][5]

Synthetic Pathway Diagram

Figure 1: Stereospecific synthesis of 2,3-DLG preventing acyl migration.

Biological Applications & Mechanism

Why use the 2,3-isomer? The primary utility of 2,3-DLG is its inability to activate Protein Kinase C (PKC).

The PKC Activation Logic

The C1 domain of PKC acts as a hydrophobic switch. It contains a binding cleft specifically shaped for sn-1,2-diacylglycerol.

• 1,2-DLG (Activator): The hydroxyl at sn-3 and the carbonyls at sn-1/2 form a precise hydrogen-bonding network with the C1 domain, anchoring PKC to the membrane.

• 2,3-DLG (Negative Control): Due to the enantiomeric shift, the hydroxyl is at sn-1. This spatial rearrangement disrupts the critical hydrogen bonding required for high-affinity binding to the C1 domain.

If a cellular response (e.g., oxidative burst, secretion) is observed with 1,2-DLG but not with 2,3-DLG, the mechanism is confirmed to be PKC-dependent. If both isomers elicit a response, the effect is likely due to biophysical changes in the membrane (fluidity, curvature) rather than specific protein binding.

Signaling Pathway Differentiation

Figure 2: Differential activation logic. 2,3-DLG isolates non-specific membrane effects.

Physical Properties & Handling

Property	Value	Protocol Note
Physical State	Waxy Solid / Crystalline	Hygroscopic; store in desiccator.
Solubility	Ethanol, DMSO, Chloroform	Stock solutions in DMSO (up to 20 mg/mL) are standard for cell assays.
Storage	-20°C	Stable for >1 year if kept dry. Hydrolysis occurs in aqueous buffers over time.
Purity Marker	TLC (Silica)	Mobile phase: Hexane/Ether/Acetic Acid (70:30:1). 2,3-isomer migrates slightly differently than 1,3-isomer.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 33979, 1,2-Dilaurin. Retrieved from [Link]

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications.

• Nomura, H., et al. (2011). Stereoselective synthesis of sn-1,2- and sn-2,3-diacylglycerols. Journal of Lipid Research.[6] (Synthetic protocols).

Sources

• 1. scribd.com [scribd.com]
• 2. 1,2-Dilaurin | C27H52O5 | CID 33979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. LipidBank - Acylglycerol [lipidbank.jp]
• 5. chemicalpoint.eu [chemicalpoint.eu]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Stereospecificity of Diacylglycerol Isomers in Lipid Research

Preamble: Beyond the Isomer, A Question of Function

In the intricate world of lipidomics, diacylglycerol (DAG) stands out not merely as a metabolic intermediate but as a pivotal signaling molecule. However, to consider DAG as a single entity is to overlook a fundamental aspect of its biological activity: its stereochemistry. The spatial arrangement of fatty acyl chains on the glycerol backbone gives rise to distinct stereoisomers, primarily sn-1,2-DAG and sn-2,3-DAG, which are enantiomers, and the achiral sn-1,3-DAG. This guide delves into the critical importance of DAG stereospecificity, providing researchers, scientists, and drug development professionals with a comprehensive understanding of why distinguishing between these isomers is not just an analytical challenge, but a biological necessity. We will explore the nuanced roles of these isomers in cellular signaling, the enzymatic machinery that governs their synthesis and degradation, and the state-of-the-art methodologies required for their accurate resolution and quantification.

The Biological Imperative: Why Stereospecificity in DAG Signaling is Paramount

The cellular functions of diacylglycerols are profoundly dependent on the specific positioning of the two fatty acids on the glycerol backbone.[1] This seemingly subtle structural difference dictates their roles in a multitude of metabolic pathways and signaling cascades.[1][2]

The Signaling-Competent Isomer: sn-1,2-Diacylglycerol

The canonical signaling functions of DAG are almost exclusively attributed to the sn-1,2-diacylglycerol isomer.[3] This stereoisomer is the primary product of phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a cornerstone of G-protein coupled receptor (GPCR) and receptor tyrosine kinase (RTK) signaling.[4][5]

The stereospecificity of this signaling role is most evident in the activation of Protein Kinase C (PKC) isoforms.[6] Extensive research has demonstrated that sn-1,2-diacylglycerols are potent activators of conventional and novel PKC isoforms, while sn-2,3- and sn-1,3-isomers are significantly less effective.[3][6] This specificity arises from the precise molecular interactions between the sn-1,2-DAG and the C1 domain of PKC, a cysteine-rich region that acts as the DAG binding site.[7] The spatial orientation of the hydroxyl group at the sn-3 position and the esterified fatty acids at the sn-1 and sn-2 positions is critical for inducing the conformational change in PKC that relieves autoinhibition and initiates its kinase activity.[7]

The activation of PKC by sn-1,2-DAG triggers a cascade of downstream phosphorylation events that regulate a vast array of cellular processes, including cell proliferation, differentiation, apoptosis, and immune responses.[8][9]

The Metabolic Intermediates: sn-2,3- and sn-1,3-Diacylglycerol

In contrast to the signaling prowess of sn-1,2-DAG, the sn-2,3- and sn-1,3-isomers are primarily regarded as metabolic intermediates. They are key players in the synthesis of triacylglycerols (TAGs) and phospholipids.[1] While they do not typically activate PKC directly, their levels and interconversion can indirectly influence signaling pathways by modulating the availability of fatty acids and other lipid precursors.

It is crucial to note that while some enzymes involved in triacylglycerol synthesis, such as diacylglycerol acyltransferase (DGAT), can utilize both sn-1,2- and sn-2,3-diacylglycerols, other enzymes exhibit distinct stereopreferences.[10][11] This enzymatic selectivity underscores the cell's ability to channel different DAG isomers into specific metabolic fates.

The Enzymatic Gatekeepers: Stereospecific Generation and Metabolism of DAG Isomers

The distinct cellular pools and functions of DAG isomers are maintained by a suite of enzymes that exhibit remarkable stereospecificity in their synthesis and degradation of these lipids.

Diacylglycerol Kinases (DGKs): Terminating the Signal with Precision

Diacylglycerol kinases are a family of enzymes that phosphorylate DAG to produce phosphatidic acid (PA), effectively terminating DAG-mediated signaling.[12] Several DGK isoforms, including α, ζ, and ε, display a high degree of stereospecificity, preferentially phosphorylating sn-1,2-dioleoylglycerol.[13][14] This selective phosphorylation of the signaling-active isomer is a critical mechanism for tightly regulating the duration and intensity of PKC activation.[15][16]

Interestingly, some DGK isoforms are inhibited by sn-2,3-dioleoylglycerol, suggesting a complex regulatory interplay between the different isomers.[14] This highlights the importance of not only the presence of a specific isomer but also the relative concentrations of all three.

Diacylglycerol Lipases (DAGLs): Generating Endocannabinoids Stereoselectively

Diacylglycerol lipases hydrolyze DAG to release a free fatty acid and a monoacylglycerol. The two main isoforms, DAGLα and DAGLβ, are sn-1 specific, meaning they preferentially cleave the fatty acid from the sn-1 position of sn-1,2-DAG.[4] This reaction is of particular importance in the central nervous system, as it leads to the production of 2-arachidonoylglycerol (2-AG), the most abundant endocannabinoid in the brain.[4] The stereospecificity of DAGLs ensures the efficient generation of this critical neuromodulator from the signaling pool of sn-1,2-DAG.

The Analytical Challenge: Resolving DAG Stereoisomers

Given the profound functional differences between DAG isomers, their accurate analytical separation and quantification are paramount for meaningful lipid research. Co-elution and identical mass-to-charge ratios make their differentiation by conventional liquid chromatography-mass spectrometry (LC-MS) challenging.[17][18] Therefore, specialized techniques are required.

Chiral Chromatography: The Gold Standard for Isomer Separation

Chiral chromatography is the most powerful technique for resolving enantiomeric pairs like sn-1,2- and sn-2,3-DAG.[19] This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their differential retention and separation.[20] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, have proven particularly effective for the direct separation of underivatized DAG enantiomers.[21]

Table 1: Comparison of Chromatographic Techniques for DAG Isomer Analysis

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction with a chiral stationary phase.	Direct separation of enantiomers (sn-1,2 vs. sn-2,3). High resolution.	Can be complex to develop methods. May require specialized columns.
Chiral SFC	Utilizes supercritical fluid as the mobile phase with a chiral stationary phase.	Often provides faster separations and higher efficiency than HPLC.[22]	Requires specialized instrumentation.
Derivatization followed by Chromatography	Covalent modification of DAGs with a chiral reagent to form diastereomers.	Diastereomers can be separated on standard achiral columns.[23]	Derivatization can be incomplete and may introduce artifacts.

Mass Spectrometry: Identification and Quantification

Coupling chiral chromatography with mass spectrometry (MS) provides a robust platform for both the identification and quantification of DAG isomers.[19] Electrospray ionization (ESI) is a commonly used soft ionization technique that allows for the detection of intact DAG molecules.[24] High-resolution mass spectrometry can provide accurate mass measurements, aiding in the confirmation of elemental composition.

For quantification, a stable isotope-labeled internal standard for each isomer is ideal. However, given the commercial availability challenges, a common approach is to use a single deuterated DAG standard and assume a similar ionization efficiency for the different isomers, with the caveat that this may introduce some level of inaccuracy.

Experimental Protocols: A Practical Guide

Protocol for Enzymatic Synthesis of sn-1,3-Diacylglycerol

This protocol describes the synthesis of a specific DAG isomer, which can be used as an analytical standard or for biological assays. The enzymatic synthesis of DAG is often preferred due to its high selectivity and milder reaction conditions compared to chemical methods.[25][26][27][28][29]

Objective: To synthesize sn-1,3-dicaprylin using a lipase-catalyzed esterification of glycerol and caprylic acid in a solvent-free system.

Materials:

• Glycerol (1.150 g, 12.5 mmol)

• Caprylic acid (3.605 g, 25 mmol)

• Immobilized lipase from Rhizomucor miehei (e.g., Lipozyme®) (0.200 g)

• Round-bottom flask

• Magnetic stirrer with heating

• Vacuum pump

Procedure:

• Combine glycerol, caprylic acid, and the immobilized lipase in a round-bottom flask.

• Stir the reaction mixture at 300 rpm and maintain the temperature at 25°C.

• After 1 hour, apply a vacuum of 3 mm Hg to remove the water produced during the esterification reaction.

• Continue the reaction under vacuum for a total of 24 hours.

• Monitor the progress of the reaction by taking aliquots and analyzing them by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, stop the reaction by filtering out the immobilized enzyme.

• The resulting product will be enriched in 1,3-dicaprylin. Further purification can be achieved by column chromatography on silica gel.

Rationale: The use of a sn-1,3-specific lipase directs the esterification to the primary hydroxyl groups of glycerol, favoring the formation of the sn-1,3-isomer. The removal of water by vacuum drives the equilibrium of the reaction towards product formation, increasing the yield.[28]

Workflow for Chiral Separation and Quantification of DAG Isomers from Biological Samples

This workflow outlines the key steps for the analysis of DAG stereoisomers from a complex biological matrix.

Diagram: Workflow for DAG Isomer Analysis

Caption: A streamlined workflow for the analysis of DAG stereoisomers from biological samples.

Signaling Pathways: A Visual Representation

The differential involvement of DAG isomers in signaling is a critical concept. The following diagram illustrates the central role of sn-1,2-DAG in the canonical PLC-PKC pathway.

Diagram: The Central Role of sn-1,2-DAG in PKC Activation

Caption: The canonical signaling pathway involving the stereospecific activation of PKC by sn-1,2-DAG.

Concluding Remarks: The Future of Stereospecific Lipidomics

The field of lipidomics is moving beyond simple lipid identification and quantification towards a deeper understanding of the functional significance of individual lipid species. The stereospecificity of diacylglycerol isomers is a prime example of how subtle structural differences can have profound biological consequences. For researchers in basic science and drug development, the ability to accurately resolve and quantify DAG stereoisomers is no longer a niche capability but a necessity for elucidating the true nature of lipid-mediated signaling in health and disease. As analytical technologies continue to advance, we can anticipate an even greater appreciation for the intricate and stereospecific roles of lipids in cellular function.

References

• Diacylglycerols as activators of protein kinase C (Review). Taylor & Francis.
• Myher, J. J., Kuksis, A., Geher, K., Park, P. W., & Diersen-Schade, D. A. (1996).
• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C.
• Arachidonoyl substrate specificity of diacylglycerol kinases.
• Lehner, R., Kuksis, A., & Itabashi, Y. (1993).
• Substrate Specificity of Diacylglycerol kinase-epsilon and the Phosph
• Stereoselective Degradation of Diacylglycerol Kinases Potentiate T cell Activation and Tumor Cell Cytotoxicity. bioRxiv.
• Diacylglycerol Analysis Service.
• Chiral supercritical fluid chromatography of monoacylglycerol and diacylglycerol enantiomers in biological samples: Adjusting selectivity via column coupling.
• Regio- and Stereospecific Analysis of Triacylglycerols—A Brief Overview of the Challenges and the Achievements. MDPI.
• Opposite Effects of Diacylglycerol and Phosphatidic Acid in the Modulation of the Plasma Membrane Ca2+ -ATPase from Kidney Proximal Tubules: A Regulatory Role for Diacylglycerol Kinase in Calcium Homeostasis? MDPI.
• Grabner, G. F., et al. (2016). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cellular and Molecular Life Sciences, 73(15), 2991–3013.
• Diacylglycerol - Lipid Analysis. Lipotype.
• Murphy, R. C., & Axelsen, P. H. (2011). Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry. In Methods in enzymology (Vol. 432, pp. 227–240). Academic Press.
• Di acyl glycerol (DAG) activates protein Kinase C | DAG | PKC | G Protein. (2011, December 8). YouTube.
• Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. (2022, April 26). Frontiers.
• Ebinger, K., & Weller, H. N. (2013). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds.
• Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach. (2013). NIH.
• The Chromatographic Resolution of Chiral Lipids. AOCS.
• Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. (2018). PMC.
• Substrate Chirality and Specificity of Diacylglycerol Kinases and the Multisubstrate Lipid Kinase. (2007).
• The biology and biochemistry of diacylglycerol signalling: Meeting on Molecular Advances in Diacylglycerol Signalling. (2004).
• Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. (2022). PMC.
• Comparative Analysis of Translational Innovations in Sn-2 and Sn-1,3-Specific Lipase-Mediated Regioselective Catalysis for Enhanced Diacylglycerol Production. (2024).
• Chapter 12 - Analytical Sciences Digital Library.
• Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion. (2014). J-Stage.
• Enantiomers vs Diastereomers | Stereoisomers with Multiple Chiral Centers | Organic Chemistry 5.3. (2020, October 7). YouTube.
• Enzymatic synthesis of symmetrical 1,3-diacylglycerols by direct esterification of glycerol in solvent-free system. (2009).
• Diacylglycerol. (1999). Basic Neurochemistry. NIH.
• Chiral separation of glycerolipids by high-performance liquid chrom
• Diacylglycerol signaling p
• Rosu, R., et al. (1999). Enzymatic Synthesis of Symmetrical 1,3-Diacylglycerols by Direct Esterification of Glycerol in Solvent-Free System. Journal of the American Oil Chemists' Society, 76(7), 839–843.
• Enantiospecific synthesis of sn-1,2-, 2,3-, and 1,3-diacylglycerols as naphthylethylurethane deriv
• 5.8: Resolution: Separation of Enantiomers. (2015, July 5). Chemistry LibreTexts.
• MARLAP Manual Volume II: Chapter 14, Separ
• Lehner, R., & Kuksis, A. (1993). Triacylglycerol synthesis by an sn-1,2(2,3)-diacylglycerol transacylase from rat intestinal microsomes. The Journal of biological chemistry, 268(12), 8781–8786.
• Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. (2024).
• Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated f
• Chiral Separation of Triacyclglycerols Isomers by Supercritical Fluid Chrom

Sources

• 1. lipotype.com [lipotype.com]
• 2. Diacylglycerol Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Stereospecificity of monoacylglycerol and diacylglycerol acyltransferases from rat intestine as determined by chiral phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Triacylglycerol synthesis by an sn-1,2(2,3)-diacylglycerol transacylase from rat intestinal microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Substrate Specificity of Diacylglycerol kinase-epsilon and the Phosphatidylinositol Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. biorxiv.org [biorxiv.org]
• 16. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion [jstage.jst.go.jp]
• 17. researchgate.net [researchgate.net]
• 18. shimadzu.com [shimadzu.com]
• 19. Stereospecific analysis of triacylglycerols rich in long-chain polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]
• 21. aocs.org [aocs.org]
• 22. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Frontiers | Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil [frontiersin.org]
• 26. Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. lib3.dss.go.th [lib3.dss.go.th]
• 29. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

The Stereochemical Checkpoint: Biological Inactivity of 2,3-Diacylglycerol Isomers in PKC Signaling

Executive Summary

Protein Kinase C (PKC) represents a master node in cellular signal transduction, governing processes from desensitization to cell proliferation.[1] Its activation is strictly regulated by the lipid second messenger sn-1,2-diacylglycerol (DAG).[1] While chemically identical in atomic composition, the stereoisomer sn-2,3-DAG is biologically inert. This guide dissects the molecular physics of this stereospecificity, establishing why the PKC C1 domain functions as a precise "stereochemical checkpoint" that rejects the 2,3-isomer. We provide a validated experimental framework—the Mixed Micelle Assay—to empirically verify this inactivity, offering a robust protocol for researchers in lipid signaling and drug discovery.

Molecular Architecture: The C1 Domain as a Stereoselective Lock

The biological silence of 2,3-DAG is not a failure of chemistry, but a failure of geometry. The PKC regulatory region contains one (atypical) or two (conventional/novel) C1 domains, which are cysteine-rich zinc-finger motifs designed to detect DAG at the membrane interface.

The "Three-Point Attachment" Model

The activation of PKC relies on a precise three-point coordination between the ligand and the C1 domain. This model, established by Rando & Young (1984), dictates that for a lipid to activate PKC, it must present three specific moieties in a precise spatial configuration:

• The sn-1 Carbonyl Oxygen : Acts as a hydrogen bond acceptor.

• The sn-2 Carbonyl Oxygen : Acts as a hydrogen bond acceptor.

• The Primary Hydroxyl Group (C3-OH) : Acts as a hydrogen bond donor/acceptor.

Structural Exclusion of 2,3-DAG

In natural sn-1,2-DAG (S-configuration), these three groups align perfectly with the hydrophilic cleft of the C1 domain (typically interacting with conserved Glycine and Threonine residues), while the hydrophobic acyl chains insert into the membrane.

In the enantiomeric sn-2,3-DAG (R-configuration):

• The spatial arrangement of the hydroxyl and carbonyl groups is inverted relative to the membrane plane.

• To present the carbonyls to the protein, the hydroxyl group would face the hydrophobic membrane core (energetically unfavorable) or the acyl chains would clash with the protein surface (steric hindrance).

• Result : The C1 domain cannot "clamp" down on the lipid. The "lid" of the binding pocket remains open, preventing the conformational change required to release the autoinhibitory pseudosubstrate sequence from the catalytic core.

Visualization: PKC Activation Pathway

The following diagram illustrates the canonical activation pathway and where the stereochemical checkpoint occurs.

Figure 1: The PKC Signal Transduction Cascade highlighting the stereochemical checkpoint at the C1 domain where sn-2,3-DAG fails to bind.

Experimental Validation: The Mixed Micelle Assay

To rigorously demonstrate the inactivity of 2,3-DAG isomers, one cannot simply add lipids to a buffer. DAGs are hydrophobic and will aggregate or adhere to plasticware. The Mixed Micelle Assay is the field-standard protocol for evaluating lipid-dependent enzyme kinetics. It presents the lipid substrate in a controlled detergent/lipid interface that mimics the cell membrane.

Protocol Design Principles

• Detergent : Triton X-100 is used to solubilize the lipids into mixed micelles.

• Molar Ratios : PKC activation depends on the surface concentration (mol%) of DAG in the micelle, not the bulk molarity.

• Phosphatidylserine (PS) : An obligate cofactor. PKC requires acidic phospholipids (PS) to anchor to the micelle surface.

Detailed Workflow

Reagents

• Lipids : sn-1,2-dioleoylglycerol (1,2-DOG) and sn-2,3-dioleoylglycerol (2,3-DOG) in chloroform.

• Cofactor : Brain Phosphatidylserine (PS) in chloroform.

• Buffer A : 20 mM HEPES (pH 7.5), 2 mM EDTA, 2 mM EGTA (for lipid drying).

• Reaction Buffer : 20 mM HEPES (pH 7.5), 10 mM MgCl2, 0.5 mM CaCl2 (excess over EGTA).

• Substrate : Histone H1 or PKC-specific peptide.

• Radiolabel : [

  -32P]ATP.

Step-by-Step Methodology

• Lipid Preparation (The Critical Step)

  • In glass tubes, prepare the following mixed micelle compositions:

    • Condition A (Negative Control): 8 mol% PS.

    • Condition B (Positive Control): 8 mol% PS + 2.5 mol% sn-1,2-DAG.

    • Condition C (Test): 8 mol% PS + 2.5 mol% sn-2,3-DAG.

  • Dry lipids under a stream of nitrogen gas.[2]

  • Resuspend in Buffer A containing 0.3% (w/v) Triton X-100 .

  • Vortex vigorously and incubate at 30°C for 10 minutes to ensure uniform micelle formation.

• Enzyme Reaction

  • Add Reaction Buffer and Substrate to the micelles.

  • Initiate reaction by adding purified PKC isozyme (e.g., PKC

    ).

  • Add [

    -32P]ATP mix to start phosphorylation.

  • Incubate at 30°C for 5–10 minutes (linear range).

• Termination & Quantification

  • Stop reaction by spotting onto P81 phosphocellulose paper (binds cationic peptides/proteins).

  • Wash filters 3x with 75 mM Phosphoric Acid.

  • Quantify via liquid scintillation counting.

Visualization: Mixed Micelle Workflow

Figure 2: Workflow for the Mixed Micelle Assay, the gold standard for assessing lipid-dependent kinase activity.

Data Interpretation & Comparative Analysis

When analyzing the results from the Mixed Micelle Assay, the distinction between the isomers is binary in nature.

Quantitative Comparison Table

Parameter	sn-1,2-DAG (Active)	sn-2,3-DAG (Inactive)	Mechanistic Explanation
Apparent Affinity ( )	High (nM range)	Very Low / Non-binding	2,3-DAG fails to form the H-bond network with Gly/Thr residues.
Maximal Activation ( )	100%	< 5% (Background)	Without binding, the pseudosubstrate is not released.
Effect of Calcium	Synergistic	None	Ca2+ recruits PKC to the membrane, but 2,3-DAG cannot lock it there.
Stoichiometry	1:1 (Ligand:Protein)	N/A	No stable complex formed.

Why "Inactivity" Matters for Drug Development

The inactivity of 2,3-DAG confirms that PKC is not a generalized lipid sensor but a precision instrument.

• Drug Design : Synthetic PKC activators (e.g., bryostatins, phorbol esters) must mimic the pharmacophore of sn-1,2-DAG. Scaffolds resembling 2,3-DAG will be metabolically stable but pharmacologically useless.

• Metabolic Control : Cells use DAG kinases (DGKs) to terminate signaling.[3] DGKs are also stereospecific, phosphorylating only 1,2-DAG. If 2,3-DAG were active, it would constitute a "runaway" signal that the cell could not degrade, leading to toxicity (similar to phorbol esters).

References

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications, 122(2), 818–823.[4][5] Link

• Hannun, Y. A., Loomis, C. R., & Bell, R. M. (1985). Activation of protein kinase C by Triton X-100 mixed micelles containing diacylglycerol and phosphatidylserine. Journal of Biological Chemistry, 260(18), 10039–10043. Link

• Newton, A. C. (2018). Protein kinase C: perfectly balanced. Critical Reviews in Biochemistry and Molecular Biology, 53(2), 208–230. Link

• Colón-González, F., & Kazanietz, M. G. (2006). C1 domains exposed: from diacylglycerol sensing to disease intervention. Science Signaling, 2006(341), re4. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Association of diacylglycerol kinase ζ with protein kinase C α: spatial regulation of diacylglycerol signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: The Use of 2,3-Dilauroyl-sn-glycerol as a Negative Control for Protein Kinase C Activation

Abstract

The study of signal transduction pathways necessitates the use of precise molecular tools to dissect complex cellular processes. Protein Kinase C (PKC) represents a family of serine/threonine kinases that are central to numerous signaling cascades, responding to the second messenger diacylglycerol (DAG). The stereospecificity of this interaction is critical for downstream signaling. This document provides a detailed guide for researchers, scientists, and drug development professionals on the proper use of 2,3-dilauroyl-sn-glycerol as a negative control in PKC activation studies. We will delve into the mechanistic basis of its inactivity, provide comprehensive protocols for its application in cell-based assays, and offer insights into data interpretation to ensure the scientific integrity of your findings.

Introduction: The Stereospecificity of PKC Activation

Protein Kinase C (PKC) is a family of enzymes that play a crucial role in a variety of cellular processes, including cell growth, proliferation, and differentiation.[1] The activation of conventional and novel PKC isoforms is a tightly regulated process initiated by the generation of the second messenger sn-1,2-diacylglycerol (DAG) within the cell membrane.[2] This occurs, for instance, through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC).[3]

The interaction between DAG and the C1 domain of PKC is highly stereospecific.[4] Only the sn-1,2-diacylglycerol isoform is capable of effectively activating PKC.[3] This is due to the specific spatial arrangement of the esterified fatty acid chains and the free hydroxyl group on the glycerol backbone, which is essential for the proper docking and conformational change required for kinase activation. Other isomers, such as rac-1,3-DAG and sn-2,3-DAG, are considered inactive.[3]

This stereochemical requirement provides a powerful tool for researchers: the ability to use inactive isomers as rigorous negative controls. 2,3-dilauroyl-sn-glycerol, with its lauric acid chains at the sn-2 and sn-3 positions, cannot induce the necessary conformational changes in PKC for its activation. Therefore, it serves as an ideal negative control to demonstrate that the observed cellular responses are specifically due to PKC activation by a biologically active agent (e.g., sn-1,2-diacylglycerol or a phorbol ester) and not due to non-specific effects of lipid addition to the cell culture medium.[4] The use of such a control is fundamental to a self-validating experimental system.[5]

The Role of Diacylglycerol Isomers in PKC Signaling

The canonical pathway for PKC activation involves the recruitment of the enzyme from the cytosol to the plasma membrane, a process facilitated by the presence of sn-1,2-DAG and, for conventional isoforms, an increase in intracellular calcium. Phorbol esters, such as phorbol 12-myristate 13-acetate (PMA), are potent tumor promoters that mimic the action of sn-1,2-DAG and are often used as positive controls for PKC activation.[6][7]

To confidently attribute an observed biological effect to PKC activation, it is crucial to include a negative control that is structurally similar to the activator but lacks its specific biological activity. 2,3-dilauroyl-sn-glycerol fulfills this role perfectly.

Figure 1: Simplified schematic of the PKC signaling pathway highlighting the differential effects of active sn-1,2-diacylglycerol and the inactive negative control, sn-2,3-diacylglycerol.

Materials and Reagent Preparation

Reagent Specifications

Reagent	Isomer	Function	Molecular Weight	Recommended Purity
1,2-Dilauroyl-sn-glycerol	sn-1,2	Positive Control (Activator)	456.7 g/mol	≥98%
2,3-Dilauroyl-sn-glycerol	sn-2,3	Negative Control	456.7 g/mol	≥98%
Phorbol 12-myristate 13-acetate (PMA)	N/A	Positive Control (Potent Activator)	616.8 g/mol	≥99%

Stock Solution Preparation

Causality Behind Solvent Choice: Diacylglycerols are lipophilic and have poor solubility in aqueous media. Therefore, an organic solvent is required to prepare a concentrated stock solution. Dimethyl sulfoxide (DMSO) and ethanol are commonly used.[8][9] It is critical to ensure the final concentration of the organic solvent in the cell culture medium is non-toxic to the cells (typically ≤ 0.1%).

Protocol for 10 mM Stock Solution of 2,3-Dilauroyl-sn-glycerol (MW: 456.7 g/mol ):

• Weigh out 4.57 mg of 2,3-dilauroyl-sn-glycerol powder.

• Add 1 mL of sterile, high-purity DMSO or ethanol.

• Vortex thoroughly until the solid is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to 3 years.[9]

Follow the same procedure for the active isomer, 1,2-dilauroyl-sn-glycerol.

Experimental Protocol: Cell-Based PKC Activation Assay

This protocol provides a general framework for using 2,3-dilauroyl-sn-glycerol as a negative control. The optimal cell density, incubation times, and final concentrations of the diacylglycerol isomers should be empirically determined for each cell line and specific assay.

Experimental Design

A robust experimental design should include the following conditions:

• Untreated Control: Cells in media alone to establish a baseline.

• Vehicle Control: Cells treated with the same final concentration of the solvent (e.g., DMSO) used to dissolve the diacylglycerols. This accounts for any effects of the solvent itself.

• Negative Control: Cells treated with 2,3-dilauroyl-sn-glycerol.

• Positive Control (Experimental): Cells treated with the active isomer, 1,2-dilauroyl-sn-glycerol.

• Positive Control (Potent): Cells treated with a potent PKC activator like PMA.

Step-by-Step Protocol

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them to adhere and reach the desired confluency (typically 70-80%).

• Serum Starvation (Optional): To reduce basal signaling, you may serum-starve the cells for 2-12 hours prior to treatment, depending on the cell type.

• Preparation of Working Solutions:

  • Thaw the stock solutions of 1,2- and 2,3-dilauroyl-sn-glycerol on ice.

  • Dilute the stock solutions in pre-warmed serum-free media to the desired final working concentrations. A typical starting concentration range for diacylglycerols is 10-100 µM.[10] It is crucial to add the lipid solution to the media and mix immediately to prevent precipitation.

• Cell Treatment:

  • Remove the culture medium from the cells.

  • Add the prepared working solutions for each condition to the respective wells.

  • Incubate the cells at 37°C in a CO2 incubator for the desired time period (e.g., 15 minutes to 2 hours).

• Cell Lysis and Downstream Analysis:

  • After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells using an appropriate lysis buffer compatible with your downstream application (e.g., Western blotting, kinase activity assay).[11][12]

  • Collect the cell lysates and determine the protein concentration.

Readout Methods

The effect of the treatments can be assessed using various methods, including:

• Western Blotting: Analyze the phosphorylation status of known PKC substrates (e.g., MARCKS protein). An increase in phosphorylation in cells treated with the active isomer but not the negative control would indicate specific PKC activation.

• Kinase Activity Assays: Immunoprecipitate PKC from cell lysates and perform an in vitro kinase assay using a specific substrate.[13][14]

• Translocation Assays: Using immunofluorescence or cell fractionation followed by Western blotting, monitor the translocation of PKC from the cytosol to the plasma membrane.

• Reporter Gene Assays: If studying a pathway downstream of PKC that involves transcriptional regulation, a reporter gene assay can be employed.

Expected Results and Data Interpretation

The expected outcome of a well-controlled experiment is a clear differentiation between the effects of the active and inactive diacylglycerol isomers.

Treatment Group	Expected PKC Activation	Rationale
Untreated	Basal	Establishes the baseline activity of the signaling pathway.
Vehicle Control	Basal	Confirms that the solvent used for the lipids does not induce a response.
2,3-dilauroyl-sn-glycerol	No significant increase over basal	Demonstrates the stereospecificity of PKC and rules out non-specific lipid effects.
1,2-dilauroyl-sn-glycerol	Significant increase over basal	Confirms that the experimental system is responsive to the biologically active DAG isomer.
PMA	Strong, sustained increase	Serves as a robust positive control for maximal PKC activation.

Interpreting Your Results: If treatment with 2,3-dilauroyl-sn-glycerol results in a biological effect similar to that of 1,2-dilauroyl-sn-glycerol, it suggests that the observed response is not mediated by direct PKC activation and may be due to non-specific effects on membrane properties or other cellular processes. This underscores the indispensable nature of this negative control for validating the specificity of your findings.

Figure 2: A generalized workflow for a cell-based PKC activation experiment incorporating the necessary controls.

Conclusion

The rigorous application of controls is a cornerstone of sound scientific research. In the context of PKC signaling, 2,3-dilauroyl-sn-glycerol provides an invaluable tool for ensuring experimental validity. Its structural similarity to, yet functional divergence from, the active sn-1,2 isomer allows researchers to dissect the specific role of PKC activation in their system of interest. By adhering to the principles and protocols outlined in this guide, scientists can generate reliable and reproducible data, advancing our understanding of cellular signaling in both health and disease.

References

• Gómez-Fernández, J. C., Torrecillas, A., & Corbalán-García, S. (n.d.). Diacylglycerols as activators of protein kinase C (Review). Taylor & Francis Online. Retrieved from [Link]

• Al-Sari, N., & Sougrat, R. (2022). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Biological Chemistry. Retrieved from [Link]

• Siegel, G. J., Agranoff, B. W., Albers, R. W., et al. (Eds.). (1999). Diacylglycerol. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects (6th ed.). NCBI Bookshelf. Retrieved from [Link]

• Grzelczyk, M., & St-Pierre, J. (2022). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. Lipids in Health and Disease. Retrieved from [Link]

• Ricouart, A., Tartar, A., & Sergheraert, C. (1989). Evidence for negative control in protein kinase C substrate specificity. International Journal of Peptide and Protein Research. Retrieved from [Link]

• Mérida, I., Ávila-Flores, A., & Ávila, J. (2019). Diacylglycerol kinase control of protein kinase C. Biochemical Society Transactions. Retrieved from [Link]

• Parsons, M., et al. (2024). A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells. STAR Protocols. Retrieved from [Link]

• Tian, C., et al. (2023). A diacylglycerol photoswitching protocol for studying TRPC channel functions in mammalian cells and tissue slices. STAR Protocols. Retrieved from [Link]

• PanVera Corporation. (2002). Protein Kinase C Assay Kits Protocol. Retrieved from [Link]

• Zhao, X., et al. (2024). Research on the correlation and potential mechanism of PKCδ expression with efficacy and prognosis in diffuse large B-cell lymphoma. Frontiers in Oncology. Retrieved from [Link]

• Tan, X., et al. (2023). Addition of exogenous diacylglycerol enhances Wnt/β-catenin signaling through stimulation of macropinocytosis. iScience. Retrieved from [Link]

• Newton, A. C. (n.d.). Mechanism of Interaction of Protein Kinase C with Phorbol Esters. Newton Lab. Retrieved from [Link]

• Ebeling, J. G., et al. (1985). Activation of protein kinase C by tumor promoting phorbol esters, teleocidin and aplysiatoxin in the absence of added calcium. Carcinogenesis. Retrieved from [Link]

• de Farias, F. P., et al. (2022). Opposite Effects of Diacylglycerol and Phosphatidic Acid in the Modulation of the Plasma Membrane Ca2+-ATPase from Kidney Proximal Tubules: A Regulatory Role for Diacylglycerol Kinase in Calcium Homeostasis? International Journal of Molecular Sciences. Retrieved from [Link]

• Kunkel, E. J., et al. (2020). Kinase inhibitors allosterically disrupt a regulatory interaction to enhance PKCα membrane translocation. eLife. Retrieved from [Link]

• Newton, A. C. (2018). Protein Kinase C: Perfectly Balanced. Cell. Retrieved from [Link]

• Wier-Karr, N., et al. (2005). Phorbol esters and neurotransmitter release: more than just protein kinase C? Neuroscience. Retrieved from [Link]

• An, N., et al. (2016). PKC-θ in vitro Kinase Activity Assay. Bio-protocol. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). DAG (Diacylglycerol) Assay Kit. Retrieved from [Link]

• Rockland Immunochemicals. (2021). Positive and Negative Controls. Retrieved from [Link]

• Mncwangi, N., et al. (2023). Traditional Medicine Extracts of Gnidia sericocephala and Product Nkabinde in HIV-1 Latency Reversal: Insights from J-Lat Subtype B and J-Lat Subtype C Models. Viruses. Retrieved from [Link]

• Medicosis Perfectionalis. (2025). Activation of protein kinase C and Diacyl Glycerol As a Cause of Complications of Diabetes Mellitus. YouTube. Retrieved from [Link]

• Madani, S., et al. (1993). Acyl chain dependence of diacylglycerol activation of protein kinase C activity in vitro. The Journal of Biological Chemistry. Retrieved from [Link]

• Merck Millipore. (n.d.). Protein Kinase C (PKC) Assay Kit. Retrieved from [Link]

• Unacademy. (2025). CSIR NET Life Science Previous Year Questions and Solution CELL SIGNALING. Retrieved from [Link]

• Biotech Review. (2011). Di acyl glycerol (DAG) activates protein Kinase C | DAG | PKC | G Protein. YouTube. Retrieved from [Link]

• Ben-David, U., & Amon, A. (2026). Holding the Line: Negative Selection Maintains the Karyotype in Metastatic Colorectal Cancer. Cancer Discovery. Retrieved from [Link]

Sources

• 1. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2-Dilauroyl-sn-glycerol - Echelon Biosciences [echelon-inc.com]
• 3. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Positive and Negative Controls | Rockland [rockland.com]
• 6. newtonlab.ucsd.edu [newtonlab.ucsd.edu]
• 7. mdpi.com [mdpi.com]
• 8. caymanchem.com [caymanchem.com]
• 9. 1,2-Dilauroyl-sn-glycerol | TargetMol [targetmol.com]
• 10. Addition of exogenous diacylglycerol enhances Wnt/β-catenin signaling through stimulation of macropinocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A protocol for measuring the activity of protein kinase C-delta in murine bone-marrow-derived dendritic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bio-protocol.org [bio-protocol.org]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols for the Preparation of Lipid Vesicles Containing 2,3-Dilauroyl-sn-Glycerol (DLG)

I. Introduction: The Significance of Diacylglycerol-Containing Vesicles

In the landscape of advanced drug delivery and cell membrane modeling, lipid vesicles (liposomes) serve as indispensable tools.[1] Their structural resemblance to cellular membranes, coupled with their biocompatibility and capacity to encapsulate both hydrophilic and lipophilic molecules, positions them as leading candidates for therapeutic applications.[2][3][4] The inclusion of specific lipid species within the vesicle bilayer can dramatically alter its physicochemical properties and biological function. 2,3-dilauroyl-sn-glycerol (DLG) is a saturated diacylglycerol (DAG) that plays a significant role in cellular signaling pathways and has garnered interest for its potential to modulate the properties of lipid bilayers.[5]

The incorporation of DAGs like DLG into a phospholipid bilayer can induce lateral phase separation, creating domains with differing fluidity. This can influence membrane permeability, fusion events, and interactions with membrane-associated proteins.[5] Consequently, DLG-containing vesicles are valuable models for studying lipid-mediated signaling and may offer unique advantages in drug delivery systems, potentially influencing drug release kinetics and cellular uptake mechanisms.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and characterization of lipid vesicles containing 2,3-dilauroyl-sn-glycerol. It moves beyond a simple recitation of steps to explain the scientific rationale behind the protocol, ensuring a thorough understanding of the critical parameters that govern the successful formulation of these specialized vesicles.

II. Foundational Principles: Understanding the Components and Processes

A successful vesicle preparation hinges on a clear understanding of the constituent lipids and the physics of vesicle formation. The primary method detailed herein is the thin-film hydration followed by extrusion , a robust and widely adopted technique for producing unilamellar vesicles with a controlled size distribution.[6][7]

The Role of Key Components:

• Primary Phospholipid: The choice of the main phospholipid, such as 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC), establishes the fundamental properties of the bilayer, including its phase transition temperature (Tm), fluidity, and charge.[4][8][9]

• 2,3-Dilauroyl-sn-glycerol (DLG): As a diacylglycerol, DLG lacks the polar head group of phospholipids. Its conical shape can induce curvature stress and packing defects in the bilayer, influencing membrane stability and fusion potential.

• Cholesterol: This sterol is often included in liposome formulations to modulate membrane fluidity, reduce permeability, and enhance stability by filling voids between phospholipid molecules.[4]

The Thin-Film Hydration and Extrusion Workflow:

The process begins with the dissolution of lipids in an organic solvent, which is then evaporated to create a thin lipid film.[2][6][7] This film is subsequently hydrated with an aqueous buffer above the phase transition temperature of the lipids, leading to the spontaneous formation of multilamellar vesicles (MLVs). To achieve a uniform size distribution of unilamellar vesicles, the MLV suspension is then subjected to extrusion through polycarbonate membranes with defined pore sizes.

Figure 2: Conceptual diagram of DLG incorporation into a phospholipid bilayer and its potential effects.

V. Stability Considerations and Best Practices

The stability of lipid vesicles is paramount for their application. The inclusion of DLG may impact the stability of the formulation.

• Physical Stability: Vesicles can be prone to aggregation and fusion over time. Monitor the size and PDI of the vesicle suspension regularly using DLS. Storage at 4°C is generally recommended. For long-term storage, cryoprotectants and lyophilization may be considered. [10]* Chemical Stability: The ester bonds in phospholipids and DLG can be susceptible to hydrolysis. Additionally, unsaturated lipids (if used) are prone to oxidation. Store lipid stocks and vesicle suspensions under an inert gas (e.g., argon or nitrogen) to minimize oxidation.

• Leakage: The encapsulation efficiency and retention of any entrapped molecules should be assessed over time to determine the leakage rate from the vesicles.

VI. Conclusion

The preparation of lipid vesicles containing 2,3-dilauroyl-sn-glycerol offers exciting possibilities for research in drug delivery and membrane biophysics. The thin-film hydration and extrusion method described in this guide provides a reliable and reproducible approach for their formulation. By understanding the rationale behind each step and performing thorough characterization, researchers can confidently produce high-quality DLG-containing vesicles tailored to their specific needs. The provided protocol serves as a robust starting point, with the acknowledgment that optimization of lipid ratios and process parameters is key to achieving the desired vesicle characteristics for any given application.

VII. References

• Dahal, E., & Trewby, H. (2020). Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy. Journal of visualized experiments : JoVE, (160), 10.3791/61282. [Link]

• Avanti Polar Lipids. (n.d.). Protocol for Liposome Preparation Through Thin-film Hydration. Retrieved February 5, 2024, from [Link]

• Carita, A. C., & Eloy, J. O., & Chorilli, M. (2022). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. Pharmaceutics, 14(3), 543. [Link]

• Rieth, M. D., & Lozano, A. (2020). Preparation of DPPC liposomes using probe-tip sonication: Investigating intrinsic factors affecting temperature phase transitions. Biochemistry and biophysics reports, 22, 100764. [Link]

• ResearchGate. (2019). How to prepare liposome without cholesterol?. Retrieved February 5, 2024, from [Link]

• Zhang, H. (2017). Preparation of Drug Liposomes by Thin-Film Hydration and Homogenization. In Liposomes (pp. 55-62). Humana Press, New York, NY. [Link]

• ResearchGate. (2017). What is the best ratio for liposome preparation pf DPPC/DOPC/Cholesterol mixture with higher Encapsulation efficiency? (6:3:1) is fine?. Retrieved February 5, 2024, from [Link]

• Ahmed, K. S., Hussein, S. A., Ali, A. H., Korma, S. A., Lipeng, Q., & Jinghua, C. (2019). Liposome: composition, characterization, preparation, and recent innovation in clinical applications. Journal of drug targeting, 27(5-6), 742-761. [Link]

• Wörmbke, A., Czaika, F. A., & Appavou, M. S. (2017). Long-term stability of sterically stabilized liposomes by freezing and freeze-drying: Effects of cryoprotectants on structure. Chemistry and physics of lipids, 207, 49-57. [Link]

• Daraee, H., Etemadi, A., Kouhi, M., Alimirzalu, S., & Akbarzadeh, A. (2016). Application of liposomes in medicine and drug delivery. Artificial cells, nanomedicine, and biotechnology, 44(1), 381-391. [Link]

• Dimov, N., Kastner, E., & Hussain, M. (2016). Molecular structures of DPPC, cholesterol and sclareol and their lipophilic profiles. Journal of molecular modeling, 22(9), 221. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sequential gentle hydration increases encapsulation in model protocells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 7. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 8. Preparation of DOPC and DPPC Supported Planar Lipid Bilayers for Atomic Force Microscopy and Atomic Force Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Physicochemical Characterization of Liposomes That Mimic the Lipid Composition of Exosomes for Effective Intracellular Trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Application of Chiral Diacylglycerol Standards for Accurate Mass Spectrometry-Based Lipidomics

Introduction: The Critical Role of Chirality in Diacylglycerol Function and Analysis

Diacylglycerols (DAGs) are fundamental intermediates in lipid metabolism and pivotal second messengers in cellular signaling. Comprising a glycerol backbone esterified with two fatty acids, DAGs exist as distinct stereoisomers, primarily sn-1,2- and sn-2,3-diacylglycerols, which are enantiomers, and the achiral sn-1,3-diacylglycerol. This stereoisomerism is not a trivial structural detail; it dictates their metabolic fate and biological activity. For instance, protein kinase C (PKC) is stereoselectively activated by sn-1,2-DAGs, highlighting the necessity of distinguishing between these chiral forms to understand cellular processes accurately.

Mass spectrometry (MS) has become an indispensable tool in lipidomics for its sensitivity and ability to resolve complex lipid mixtures. However, the direct analysis of DAGs by MS is challenging due to their low abundance and the fact that enantiomers are isobaric, meaning they have the same mass and are indistinguishable by conventional MS techniques. Furthermore, acyl migration can occur, particularly in acidic conditions, converting the biologically prevalent sn-1,2-DAGs to the more thermodynamically stable sn-1,3-DAGs, which can confound analytical results.

To overcome these challenges and ensure the accurate quantification and identification of DAG stereoisomers, the use of well-characterized, chirally pure synthetic standards is paramount. These standards are essential for method validation, instrument calibration, and as internal standards to correct for variations in sample preparation and MS signal response. This application note provides a comprehensive guide to the enantiospecific synthesis of sn-1,2- and sn-2,3-diacylglycerol standards and their application in quantitative mass spectrometry workflows.

Part 1: Enantioselective Synthesis of Diacylglycerol Standards

The synthesis of chirally pure DAGs requires a strategic approach involving the use of protecting groups to selectively functionalize the glycerol backbone. The following protocol outlines a robust method for the synthesis of sn-1,2- and sn-2,3-diacylglycerols, starting from commercially available chiral precursors.

Core Principle: Stereospecific Esterification via Protected Glycerol Intermediates

The causality behind this synthetic strategy lies in starting with a chiral building block where specific hydroxyl groups are pre-masked. This allows for the sequential and regioselective introduction of fatty acids. By choosing either (R)- or (S)-solketal as the starting material, one can dictate the final stereochemistry of the diacylglycerol.

Visualizing the Synthetic Workflow

Caption: Synthetic routes for sn-1,2- and sn-2,3-diacylglycerols.

Detailed Synthetic Protocol: Synthesis of sn-1,2-Dioleoyl-glycerol

This protocol provides a specific example for the synthesis of a common diacylglycerol. The same principles can be applied to synthesize DAGs with different fatty acid compositions by substituting the appropriate fatty acids.

Materials and Reagents:

• (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol ((R)-Solketal)

• Oleic Acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Tetrahydrofuran (THF)

• Trifluoroacetic acid (TFA)

• Silica gel for column chromatography

Protocol Steps:

• Step 1: Acylation of (R)-Solketal.

  • Dissolve (R)-Solketal (1 equivalent) and oleic acid (1.1 equivalents) in anhydrous DCM.

  • Add DMAP (0.1 equivalents) to the solution.

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly add a solution of DCC (1.2 equivalents) in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir overnight under a nitrogen atmosphere.

  • Rationale: DCC and DMAP are used as a coupling system to facilitate the esterification of the primary alcohol of solketal with oleic acid. The reaction is performed at 0°C initially to control the exothermic reaction and then at room temperature to ensure completion.

• Step 2: Work-up and Purification of the Protected Monoacylglycerol.

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

  • Wash the filtrate with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the protected sn-3-oleoyl-1,2-isopropylidene-glycerol.

• Step 3: Deprotection of the Isopropylidene Group.

  • Dissolve the purified protected monoacylglycerol in a mixture of THF and water (4:1 v/v).

  • Add trifluoroacetic acid (TFA) to achieve a final concentration of 0.5 N.

  • Stir the reaction at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

  • Rationale: The isopropylidene protecting group is acid-labile and can be selectively removed under these mild acidic conditions without affecting the ester linkage.

• Step 4: Acylation of the sn-2-hydroxyl group.

  • After completion of the deprotection, neutralize the reaction with saturated sodium bicarbonate solution.

  • Extract the product with DCM.

  • Dry the organic layer and concentrate. The resulting intermediate is sn-3-oleoyl-glycerol.

  • Dissolve the intermediate and a second equivalent of oleic acid in anhydrous DCM with DMAP.

  • Add DCC and stir overnight as described in Step 1.

• Step 5: Final Purification.

  • Perform a similar work-up and purification by silica gel column chromatography as in Step 2 to yield the final product, sn-1,2-dioleoyl-glycerol.

Synthesis of sn-2,3-diacylglycerols follows an analogous procedure, starting with (S)-(+)-2,2-Dimethyl-1,3-dioxolane-4-methanol ((S)-Solketal).

Part 2: Purification and Characterization of Chiral DAG Standards

The purity of the synthetic standards is critical for their use in quantitative applications. Chiral chromatography is essential to confirm the enantiomeric purity of the synthesized DAGs.

Chiral Purification and Analysis

Supercritical Fluid Chromatography (SFC) is a powerful technique for the separation of chiral lipids. It offers advantages over traditional HPLC, including faster separations and reduced solvent consumption.

Table 1: Typical SFC-MS/MS Parameters for Chiral DAG Analysis

Parameter	Value
Column	Chiral stationary phase (e.g., amylose- or cellulose-based)
Mobile Phase	Supercritical CO2 with a modifier (e.g., methanol, isopropanol)
Flow Rate	1-3 mL/min
Column Temperature	30-40 °C
Back Pressure	100-150 bar
Detection	Tandem Mass Spectrometry (MS/MS)
Ionization Mode	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)

Characterization: The identity and purity of the synthesized standards should be confirmed by:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• High-Resolution Mass Spectrometry (HRMS): To confirm the elemental composition.

• Chiral SFC or HPLC: To determine the enantiomeric excess (e.e.).

Part 3: Application of Chiral DAG Standards in Mass Spectrometry

Once synthesized and characterized, these chiral standards are used to develop robust quantitative MS methods.

Workflow for Quantitative Analysis of DAGs

Caption: Workflow for quantitative analysis of DAG stereoisomers.

Protocol for Sample Preparation and Analysis

• Lipid Extraction:

  • Extract total lipids from the biological sample using a standard method such as Folch or Bligh-Dyer.

• Internal Standard Spiking:

  • Spike the lipid extract with a known amount of the synthesized chiral DAG standards (e.g., deuterated or ¹³C-labeled versions if available, or an odd-chain DAG not present in the sample).

  • Rationale: The internal standard accounts for sample loss during preparation and variations in ionization efficiency in the mass spectrometer.

• Derivatization (Optional but Recommended):

  • Derivatization of the free hydroxyl group of DAGs can improve chromatographic separation and enhance MS signal intensity.

  • Common derivatizing agents include N,N-dimethylglycine (DMG) or 2,4-difluorophenyl isocyanate (DFPU).

  • Protocol for DMG Derivatization:

    • Dry the lipid extract under nitrogen.

    • Add a solution of DMG, a coupling agent (e.g., EDC/DMAP), in an appropriate solvent (e.g., DCM).

    • Incubate at room temperature for 1-2 hours.

    • Quench the reaction and extract the derivatized lipids.

• LC-MS/MS or SFC-MS/MS Analysis:

  • Inject the derivatized sample onto a chiral column coupled to a tandem mass spectrometer.

  • Develop a multiple reaction monitoring (MRM) method to specifically detect the parent and fragment ions of the target DAGs and the internal standards.

  • Rationale: Chiral chromatography separates the sn-1,2- and sn-2,3-DAG enantiomers, while MS/MS provides the specificity and sensitivity for quantification.

• Quantification:

  • Generate a calibration curve using serial dilutions of the synthesized chiral standards.

  • Calculate the concentration of each DAG enantiomer in the sample by comparing its peak area to that of the internal standard and interpolating from the calibration curve.

The enantiospecific synthesis of diacylglycerol standards is a critical enabling step for accurate and reliable quantification of these important lipid molecules in complex biological samples. The protocols and workflows detailed in this application note provide a framework for researchers to produce and utilize these essential tools in their mass spectrometry-based lipidomics studies. By employing chirally pure standards, scientists can gain deeper insights into the distinct biological roles of DAG stereoisomers in health and disease.

References

• Yang, Z., et al. (2022). Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. Frontiers in Nutrition. [Link]

• Christie, W.W. The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. [Link]

• Chapman, K.D., and Ohlrogge, J.B. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science. [Link]

• AIELLO, S.E., et al. (2019). Enantiospecific synthesis of sn-1,2-, 2,3-, and 1,3-diacylglycerols as naphthylethylurethane derivatives. ARKIVOC. [Link]

• vom Dorp, K., Dombrink, I., & Dörmann, P. (2013). Quantification of diacylglycerol by mass spectrometry. Methods in Molecular Biology. [Link]

• Wang, Y., et al. (2012). Synthesis of diacylglycerol using immoblized regiospecific lipase in continuously operated fixed bed reactors. PubMed. [Link]

• Lísa, M., et al. (2017). Chiral supercritical fluid chromatography of monoacylglycerol and diacylglycerol enantiomers in biological samples: Adjusting selectivity via column coupling. Journal of Chromatography A. [Link]

• Lipotype. Diacylglycerol - Lipid Analysis. Lipotype. [Link]

• Guillarme, D., et al. (2015). Lipidomics by Supercritical Fluid Chromatography. PMC. [Link]

• Wang, M., et al. (2022). Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS. Frontiers in Chemistry. [Link]

• Smith, T.K., and Murphy, R.C. (2010). Analysis of Diacylglycerol Molecular Species in Cellular Lipid Extracts by Normal-Phase LC-Electrospray Mass Spectrometry. Journal of the American Society for Mass Spectrometry. [Link]

• Chapman, K.D., and Ohlrogge, J.B. (2012). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science. [Link]

• Han, X., and Gross, R.W. (2014). Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach. Analytical Chemistry. [Link]

• Murphy, R.C. (2018). Mass Spectrometric Approaches to Lipidomic Studies. YouTube. [Link]

• Murphy, R.C. (2019). Lipidomic Analysis of Glycerolipids. AOCS Lipid Library. [Link]

• Schjelde, B.V., et al. (2022).

Using 2,3-dilauroyl-sn-glycerol to test lipase stereoselectivity

Application Note & Protocol

Probing Lipase Stereoselectivity: A Detailed Guide to Using 2,3-Dilauroyl-sn-glycerol

For: Researchers, scientists, and drug development professionals engaged in enzyme characterization and lipid chemistry.

Foundational Principles: Understanding Lipase Stereoselectivity

Lipases (Triacylglycerol acylhydrolases, EC 3.1.1.3) are a class of serine hydrolases pivotal in lipid metabolism.[1][2] A key characteristic that defines their utility in biocatalysis and drug development is stereoselectivity—the ability to preferentially catalyze a reaction on one stereoisomer of a substrate over another. In the context of triacylglycerols (TAGs), this translates to a lipase's preference for hydrolyzing ester bonds at specific positions on the glycerol backbone, namely the prochiral sn-1 and sn-3 positions.[3][4] This enzymatic property is invaluable for the synthesis of enantiomerically pure compounds, a critical aspect in the pharmaceutical and agrochemical industries where often only one enantiomer possesses the desired biological activity.[5]

The hydrolysis of a TAG by a lipase is a sequential process, typically yielding diacylglycerols (DAGs), monoacylglycerols (MAGs), and free fatty acids.[6][7] The stereochemical outcome of this reaction is a direct reflection of the enzyme's intrinsic stereopreference. By employing a prochiral substrate such as 2,3-dilauroyl-sn-glycerol, we can create a robust assay to quantify this preference. The lipase, if stereoselective, will preferentially hydrolyze either the sn-1 or sn-3 ester bond, leading to an enrichment of a specific MAG enantiomer and the corresponding free fatty acid.

This application note provides a comprehensive protocol for assessing lipase stereoselectivity using 2,3-dilauroyl-sn-glycerol, detailing the experimental workflow, analytical methodologies, and the scientific rationale underpinning each step.

The Assay Principle: A Visual Workflow

The core of this assay is the enzymatic hydrolysis of 2,3-dilauroyl-sn-glycerol. The lipase's attack on the ester bonds at the sn-1 and sn-3 positions will result in the formation of 2-lauroyl-sn-glycerol and lauric acid. The rate of formation of these products is directly proportional to the lipase's activity and its stereopreference. The subsequent analysis of the reaction mixture, typically by chromatographic techniques, allows for the quantification of the remaining substrate and the products, thereby revealing the enzyme's stereoselectivity.

Figure 1: High-level experimental workflow for the lipase stereoselectivity assay.

Detailed Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
2,3-Dilauroyl-sn-glycerol	≥98%	Sigma-Aldrich, Avanti Polar Lipids
Lipase of interest	Purified	Various
Tris-HCl buffer	Molecular Biology Grade	Thermo Fisher Scientific
Sodium cholate hydrate	≥99%	Sigma-Aldrich
Calcium chloride (CaCl₂)	ACS Reagent	VWR
Chloroform	HPLC Grade	Merck
Methanol	HPLC Grade	Merck
Hexane	HPLC Grade	Merck
Diethyl ether	ACS Reagent	Fisher Scientific
Acetic acid, glacial	ACS Reagent	Sigma-Aldrich
Silica gel TLC plates	with fluorescent indicator	MilliporeSigma
Chiral HPLC column	e.g., Chiralpak series	Daicel

Protocol 1: Enzymatic Hydrolysis of 2,3-Dilauroyl-sn-glycerol

This protocol describes the core enzymatic reaction. The choice of buffer pH, temperature, and co-factors like Ca²⁺ and bile salts should be optimized for the specific lipase being tested, as these factors can significantly influence activity and selectivity.

• Substrate Emulsion Preparation:

  • Prepare a 10 mM stock solution of 2,3-dilauroyl-sn-glycerol in chloroform.

  • In a glass vial, evaporate the chloroform from a desired volume of the stock solution under a gentle stream of nitrogen to form a thin lipid film.

  • Resuspend the lipid film in 50 mM Tris-HCl buffer (pH 7.5) containing 5 mM CaCl₂ and 10 mM sodium cholate to a final substrate concentration of 1 mM.

  • Emulsify the mixture by sonication on ice for 5-10 minutes or until a stable, milky emulsion is formed. The bile salt (sodium cholate) is crucial for creating a stable emulsion and presenting the substrate at the lipid-water interface where lipases are active.[2]

• Enzyme Preparation:

  • Prepare a stock solution of the lipase in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5). The concentration should be determined empirically to ensure measurable hydrolysis within a reasonable timeframe.

• Reaction Initiation and Incubation:

  • Pre-warm the substrate emulsion to the desired reaction temperature (e.g., 37°C).

  • Initiate the reaction by adding a small volume of the lipase solution to the substrate emulsion. The final enzyme concentration should be optimized for linear reaction kinetics.

  • Incubate the reaction mixture at the chosen temperature with constant gentle agitation to maintain the emulsion.

• Time-Course Sampling and Reaction Quenching:

  • At predetermined time points (e.g., 0, 5, 10, 20, 30 minutes), withdraw aliquots of the reaction mixture.

  • Immediately quench the reaction in the aliquots by adding a 2:1 (v/v) mixture of chloroform:methanol. This denatures the enzyme and facilitates the subsequent lipid extraction.

Protocol 2: Analysis of Reaction Products

The analysis of the reaction products is critical for determining the extent of hydrolysis and the stereoselectivity of the lipase. A two-tiered approach involving Thin-Layer Chromatography (TLC) for qualitative assessment and High-Performance Liquid Chromatography (HPLC) for quantitative analysis is recommended.

A. Qualitative Analysis by Thin-Layer Chromatography (TLC)

TLC provides a rapid and cost-effective method to visualize the progress of the reaction by separating the substrate (DAG), product (MAG), and free fatty acids.[6][8][9]

• Lipid Extraction:

  • To the quenched reaction aliquots, add chloroform and water to achieve a final chloroform:methanol:water ratio of 2:1:0.8 (v/v).

  • Vortex the mixture thoroughly and centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen.

• TLC Analysis:

  • Resuspend the dried lipids in a small, known volume of chloroform.

  • Spot the lipid extracts onto a silica gel TLC plate alongside standards for 2,3-dilauroyl-sn-glycerol, 2-lauroyl-sn-glycerol, and lauric acid.

  • Develop the TLC plate in a chamber saturated with a mobile phase of hexane:diethyl ether:acetic acid (80:20:1, v/v/v). This solvent system is effective for separating neutral lipids.[10]

  • Visualize the separated lipids by exposing the plate to iodine vapor or by using a suitable stain (e.g., phosphomolybdic acid) followed by heating.

  • The disappearance of the DAG spot and the appearance of MAG and free fatty acid spots over time confirm enzymatic activity.

B. Quantitative Analysis by Chiral High-Performance Liquid Chromatography (HPLC)

For a precise quantification of stereoselectivity, chiral HPLC is the method of choice. This technique can separate the enantiomeric products, allowing for the determination of the enantiomeric excess (e.e.).[3][4][11] Derivatization of the hydroxyl groups of the di- and monoacylglycerols is often necessary to enhance their detection and improve chiral separation.[12][13]

• Derivatization of Acylglycerols:

  • The extracted and dried lipids from the enzymatic reaction are derivatized to introduce a chromophore for UV detection and to create diastereomers that can be resolved on a chiral column. A common derivatizing agent is 3,5-dinitrophenylurethane (DNPU).[13][14]

  • Dissolve the lipid extract in anhydrous toluene.

  • Add an excess of 3,5-dinitrophenyl isocyanate and a catalytic amount of pyridine.

  • Heat the mixture at 80°C for 2 hours.

  • After cooling, evaporate the solvent and redissolve the derivatized lipids in the HPLC mobile phase.

• Chiral HPLC Conditions:

Parameter	Recommended Setting	Rationale
Column	Chiralpak AD-H or similar polysaccharide-based chiral stationary phase	These columns have proven effective in resolving a wide range of chiral compounds, including derivatized glycerolipids.[15]
Mobile Phase	Hexane:Isopropanol (e.g., 90:10 v/v)	The ratio should be optimized to achieve baseline separation of the enantiomers.
Flow Rate	0.5 - 1.0 mL/min	A lower flow rate can sometimes improve resolution.
Detection	UV at 254 nm	The DNPU derivatives have a strong absorbance at this wavelength.
Column Temperature	25°C	Temperature can influence chiral separations and should be kept constant.[14]

• Data Analysis and Calculation of Enantiomeric Excess (e.e.):

  • Integrate the peak areas of the two enantiomeric MAG-DNPU derivatives.

  • Calculate the enantiomeric excess (e.e.) using the following formula: e.e. (%) = [([Enantiomer 1] - [Enantiomer 2]) / ([Enantiomer 1] + [Enantiomer 2])] x 100

  • A high e.e. value indicates high stereoselectivity of the lipase.

Interpreting the Results: A Self-Validating System

The combination of TLC and chiral HPLC creates a self-validating system. TLC provides a quick confirmation of lipase activity, while chiral HPLC delivers the quantitative data on stereoselectivity. A logical and expected outcome would be the time-dependent decrease of the 2,3-dilauroyl-sn-glycerol peak and a corresponding increase in the peaks of the lauric acid and the two enantiomers of lauroylglycerol. The ratio of the enantiomeric products will directly reflect the lipase's stereopreference.

Figure 2: Stereoselective hydrolysis of 2,3-dilauroyl-sn-glycerol by a lipase.

Concluding Remarks

The protocol detailed in this application note provides a robust and reliable framework for assessing the stereoselectivity of lipases using 2,3-dilauroyl-sn-glycerol. The combination of a well-controlled enzymatic reaction with both qualitative and quantitative analytical methods ensures the generation of high-quality, reproducible data. Understanding the stereoselectivity of a lipase is paramount for its effective application in the synthesis of chiral molecules, particularly in the pharmaceutical and food industries. This assay serves as a critical tool in the characterization and selection of lipases for specific biocatalytic transformations.

References

• Integral Stereoselectivity of Lipase Based on the Chromatographic Resolution of Enantiomeric/Regioisomeric Diacylglycerols. Journal of Agricultural and Food Chemistry. [Link]

• Integral Stereoselectivity of Lipase Based on the Chromatographic Resolution of Enantiomeric/Regioisomeric Diacylglycerols. PubMed. [Link]

• Kinetics of the two-step hydrolysis of triacylglycerol by pancreatic lipases. PubMed. [Link]

• Lipase-catalysed production and chemical composition of diacylglycerols from soybean oil deodoriser distillate. ResearchGate. [Link]

• Hydrolysis of diacylglycerols by lipoprotein lipase. PubMed. [Link]

• The hydrolysis of triacylglycerol and diacylglycerol by a rat brain microsomal lipase with an acidic pH optimum. PubMed. [Link]

• A convenient evaluation of the stereoselectivity of lipase-catalyzed hydrolysis of tri-O-acylglycerols on a chiral-phase liquid chromatography. PubMed. [Link]

• Determination of the quantitative stereoselectivity fingerprint of lipases during hydrolysis of a prochiral triacylglycerol. ResearchGate. [Link]

• Assay Methods for Lipase Activity. Bentham Science. [Link]

• Methods for detecting lipase activity on hydrolysis and transesterification of fish oil. Fishery Modernization. [Link]

• Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors. Journal of Lipid Research. [Link]

• Acylglycerol Lipases (Neutral Lipid Hydrolysis). AOCS. [Link]

• Optimization of Bioactive Lipid Synthesis by Enzymatic Acidolysis Using EPA + DHA Concentrate from Rainbow Trout and Tocopherols from Maqui Seed Oil. MDPI. [Link]

• Analytical Methods for Lipases Activity Determination: A Review. ResearchGate. [Link]

• Integral Stereoselectivity of Lipase Based on the Chromatographic Resolution of Enantiomeric/Regioisomeric Diacylglycerols. PubMed. [Link]

• High Performance Liquid Chromatography Determination of Fatty Acids in Drying Oils Following Lipase Action. ResearchGate. [Link]

• Determination of molecular species of enantiomeric diacylglycerols by chiral phase high performance liquid chromatography and polar capillary gas-liquid chromatography. PubMed. [Link]

• An ultraviolet spectrophotometric assay for the screening of sn-2-specific lipases using 1,3-O-dioleoyl-2-O-α-eleostearoyl-sn-glycerol as substrate. PubMed Central. [Link]

• Methods to increase enantioselectivity of lipases and esterases. PubMed. [Link]

• Thin-Layer Chromatography of Lipids. AOCS. [Link]

• Methods for Lipase Detection and Assay: A Critical Review. ResearchGate. [Link]

• The Chromatographic Resolution of Chiral Lipids. AOCS Lipid Library. [Link]

• Synthesis of Novel Glycerol-Derived 1,2,3-Triazoles and Evaluation of Their Fungicide, Phytotoxic and Cytotoxic Activities. PubMed Central. [Link]

• Assessment of Fatty Acid-Specific Lipolysis by In Vitro Digestion and GC-FID. PubMed Central. [Link]

• Temperature Effect on Enantiomeric Separation of Diacylglycerol Derivatives by HPLC on Various Chiral Columns. Journal of Chromatographic Science. [Link]

• Synthesis of Novel Glycerol-Derived 1,2,3-Triazoles and Evaluation of Their Fungicide, Phytotoxic and Cytotoxic Activities. ResearchGate. [Link]

• Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior. Analytical Chemistry. [Link]

• Thin-layer chromatography of the hydrolysis products of triolein catalyzed by R. babjevae BD19 lipase. ResearchGate. [Link]

• Lipases in the Enantioselective Biocatalysis Process to Obtain Enantiomerically Pure Racemic Products. Journal of Physics and Chemistry Research. [Link]

• Chiral separation of glycerolipids by high-performance liquid chromatography. SciSpace. [Link]

• Thin Layer Chromatography (TLC) for the Separation of Lipids. Rockefeller University. [Link]

• 2-Arachidonoylglycerol Synthesis: Facile and Handy Enzymatic Method That Allows to Avoid Isomerization. PubMed Central. [Link]

• Lipase-Catalyzed Resolution of Glycerol 2,3-Carbonate. ResearchGate. [Link]

• Enzymatic esterification of lauric acid to give monolaurin in a microreactor. ResearchGate. [Link]

• Enzymes of glycerol-3-phosphate Pathway in Triacylglycerol Synthesis in Plants: Function, Biotechnological Application and Evolution. PubMed. [Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. An ultraviolet spectrophotometric assay for the screening of sn-2-specific lipases using 1,3-O-dioleoyl-2-O-α-eleostearoyl-sn-glycerol as substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Integral Stereoselectivity of Lipase Based on the Chromatographic Resolution of Enantiomeric/Regioisomeric Diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Kinetics of the two-step hydrolysis of triacylglycerol by pancreatic lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thin Layer Chromatography (TLC) for Enzymes Screening [creative-enzymes.com]
• 9. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 10. aocs.org [aocs.org]
• 11. calslab.snu.ac.kr [calslab.snu.ac.kr]
• 12. A convenient evaluation of the stereoselectivity of lipase-catalyzed hydrolysis of tri-O-acylglycerols on a chiral-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of molecular species of enantiomeric diacylglycerols by chiral phase high performance liquid chromatography and polar capillary gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. scispace.com [scispace.com]

Application Notes and Protocols: Incorporation of 2,3-dilauroyl-sn-glycerol into Model Lipid Bilayers

Introduction: The Significance of 2,3-dilauroyl-sn-glycerol in Membrane Biophysics

2,3-dilauroyl-sn-glycerol (DLG) is a saturated diacylglycerol (DAG) characterized by two lauric acid (12:0) fatty acid chains esterified to the sn-2 and sn-3 positions of a glycerol backbone. In cellular biology, DAGs are pivotal second messengers, transiently produced at cellular membranes to regulate a multitude of signaling pathways.[1][2] Their primary role involves the activation of protein kinase C (PKC), a crucial family of enzymes in cellular regulation and signal transduction.[2][3]

Beyond its signaling role, the unique molecular geometry of DLG—a small polar head group and a larger hydrophobic body—imparts significant biophysical perturbations to lipid bilayers.[4] The incorporation of DLG has been shown to increase the spacing between phospholipid headgroups, a critical factor for the binding of certain proteins to the membrane surface.[4][5] Furthermore, long-chain DAGs can induce lateral phase separation in model membranes, creating domains with differing fluidities, which is thought to be instrumental in signal transduction.[6]

These properties make DLG a molecule of great interest for researchers studying membrane dynamics, protein-lipid interactions, and drug delivery systems. This guide provides a comprehensive overview and detailed protocols for the successful incorporation of DLG into common model lipid bilayer systems, including liposomes and nanodiscs, as well as methods for their characterization.

Physicochemical Properties of 2,3-dilauroyl-sn-glycerol

A thorough understanding of the physical and chemical properties of DLG is essential for designing experiments and interpreting results.

Property	Value	Source
Molecular Formula	C27H52O5	[6]
Formula Weight	456.7 g/mol	[6]
Appearance	Crystalline solid	[6]
Storage Temperature	-20°C	[6]
Solubility	Soluble in DMF (20 mg/ml), DMSO (7 mg/ml), and Ethanol (30 mg/ml). Sparingly soluble in PBS (pH 7.2) at 0.25 mg/ml.	[6]

Part 1: Incorporation of DLG into Liposomes via Thin-Film Hydration and Extrusion

Liposomes are spherical vesicles composed of one or more lipid bilayers and are widely used as models for cellular membranes. The thin-film hydration method is a robust and common technique for their preparation.[7][8]

Causality Behind Experimental Choices:

• Lipid Selection: The choice of the primary phospholipid (e.g., POPC, DOPC) will determine the overall physical state (gel or fluid) of the bilayer at a given temperature. DLG is incorporated into this matrix to study its specific effects.

• Solvent Choice: A volatile organic solvent system (typically chloroform or a chloroform/methanol mixture) is used to ensure the complete dissolution and homogenous mixing of the lipids, which is critical for a uniform lipid film.[9]

• Hydration Temperature: The hydration of the lipid film must be performed above the phase transition temperature (Tm) of the primary phospholipid to ensure proper vesicle formation.[10]

• Extrusion: This step is crucial for generating unilamellar vesicles of a defined size, which is important for reproducibility in subsequent experiments.[7]

Experimental Workflow for DLG-Liposome Preparation

Caption: Workflow for preparing DLG-containing liposomes.

Detailed Protocol: DLG-Liposome Preparation

Materials:

• Primary phospholipid (e.g., 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine, POPC)

• 2,3-dilauroyl-sn-glycerol (DLG)

• Chloroform and Methanol (HPLC grade)

• Aqueous buffer (e.g., PBS, HEPES buffer)

• Round-bottom flask

• Rotary evaporator or nitrogen gas source

• High-vacuum pump

• Water bath or heating block

• Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Preparation:

  • In a clean glass vial, dissolve the primary phospholipid and DLG in a chloroform/methanol (2:1 v/v) solution to achieve the desired molar ratio (e.g., 95:5 POPC:DLG). A typical total lipid concentration is 10-20 mg/mL.[9]

• Thin-Film Formation:

  • Transfer the lipid solution to a round-bottom flask.

  • Evaporate the solvent using a rotary evaporator or a gentle stream of nitrogen gas while rotating the flask to create a thin, uniform lipid film on the inner surface.

  • Place the flask under a high vacuum for at least 2-4 hours (or overnight) to ensure the complete removal of any residual organic solvent.[11]

• Hydration:

  • Pre-warm the aqueous buffer to a temperature above the phase transition temperature (Tm) of the primary phospholipid (for POPC, Tm is -2°C, so room temperature is sufficient).

  • Add the pre-warmed buffer to the round-bottom flask containing the dry lipid film. The final total lipid concentration is typically between 1 and 5 mg/mL.

  • Hydrate the lipid film for 30-60 minutes, with intermittent vortexing, to form a suspension of multilamellar vesicles (MLVs).[10]

• Extrusion:

  • Assemble the liposome extruder with the desired polycarbonate membrane (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Pass the suspension through the membrane 11-21 times to produce a homogenous population of large unilamellar vesicles (LUVs).[7]

• Storage:

  • Store the prepared liposomes at 4°C. For long-term storage, the stability will depend on the lipid composition.

Part 2: Incorporation of DLG into Nanodiscs via Detergent-Mediated Self-Assembly

Nanodiscs are soluble, nanoscale lipid bilayers stabilized by a "belt" of membrane scaffold proteins (MSPs).[12] They provide a more native-like environment for studying membrane proteins and lipid-protein interactions compared to detergent micelles.

Causality Behind Experimental Choices:

• Detergent Selection: A detergent with a high critical micelle concentration (CMC), such as sodium cholate, is typically used to solubilize the lipids and MSPs. This allows for its efficient removal to initiate self-assembly.[13]

• Lipid to MSP Ratio: The ratio of lipids to MSPs determines the size of the resulting nanodiscs. This ratio needs to be optimized for the specific MSP and lipid composition.

• Detergent Removal: The slow removal of the detergent, either by dialysis or with adsorbent beads (e.g., Bio-Beads), is the critical step that drives the self-assembly of the nanodisc structure.[14][15]

Experimental Workflow for DLG-Nanodisc Preparation

Caption: Workflow for DLG-nanodisc self-assembly.

Detailed Protocol: DLG-Nanodisc Preparation

Materials:

• Primary phospholipid (e.g., DMPC)

• 2,3-dilauroyl-sn-glycerol (DLG)

• Membrane Scaffold Protein (e.g., MSP1D1)

• Sodium cholate

• Aqueous buffer (e.g., Tris-HCl, NaCl, EDTA)

• Adsorbent beads (e.g., Bio-Beads SM-2) or dialysis tubing

• Size exclusion chromatography (SEC) column and system

Procedure:

• Lipid Preparation:

  • Prepare a thin, dry film of the primary phospholipid and DLG as described in the liposome protocol (Part 1, steps 1 and 2).

  • Solubilize the lipid film in a buffer containing sodium cholate (e.g., 20 mM Tris pH 7.4, 100 mM NaCl, 0.5 mM EDTA, 20 mM sodium cholate). The final lipid concentration should be around 50 mM.

• Self-Assembly Mixture:

  • In a separate tube, prepare the Membrane Scaffold Protein (MSP) in the same buffer without detergent.

  • Mix the solubilized lipids and the MSP solution at a specific molar ratio (e.g., for MSP1D1 and DMPC, a common ratio is 1 MSP : 50-60 total lipids). The optimal ratio may need to be determined empirically.

  • Incubate the mixture on ice for 1 hour.

• Detergent Removal:

  • Add adsorbent beads (e.g., Bio-Beads SM-2, 0.5-0.8 g per mL of assembly mixture) to the self-assembly mixture.[14]

  • Incubate at a temperature near the phase transition temperature of the primary lipid with gentle rocking for 2-4 hours (or overnight at 4°C for dialysis). This step initiates the self-assembly of the nanodiscs.[13]

• Purification:

  • Remove the adsorbent beads.

  • Purify the nanodisc solution using size exclusion chromatography (SEC) to separate the fully formed nanodiscs from unincorporated lipids, MSPs, and other aggregates.[15]

  • Collect and pool the fractions corresponding to the nanodiscs.

• Characterization and Storage:

  • Analyze the purified nanodiscs by SDS-PAGE to confirm the presence of the MSP.

  • Store the nanodiscs at 4°C for short-term use or at -80°C for long-term storage.

Part 3: Characterization of DLG-Containing Model Membranes

Once DLG has been incorporated into model lipid bilayers, it is crucial to characterize the system to confirm successful incorporation and to understand the effects of DLG on the membrane properties. A variety of techniques can be employed for this purpose.[16][17]

Technique	Information Obtained
Dynamic Light Scattering (DLS)	Provides information on the size distribution and homogeneity of the liposome or nanodisc population.
Fluorescence Recovery After Photobleaching (FRAP)	Measures the lateral mobility of fluorescently labeled lipids within the bilayer, indicating changes in membrane fluidity upon DLG incorporation.[18]
Differential Scanning Calorimetry (DSC)	Determines the phase transition temperature (Tm) of the lipid bilayer, which can be affected by the presence of DLG.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information on the conformation and location of DLG within the bilayer.[19]
Quartz Crystal Microbalance with Dissipation (QCM-D)	For supported lipid bilayers (SLBs), QCM-D can monitor the formation of the bilayer in real-time and provide information on its viscoelastic properties.[20]
Atomic Force Microscopy (AFM)	Allows for the direct visualization of the bilayer surface, revealing information about domain formation and structural changes induced by DLG.[16]

Example Protocol: Characterizing Membrane Fluidity with FRAP

Principle: A fluorescently labeled lipid analog is included in the liposome or supported lipid bilayer formulation. A high-intensity laser is used to photobleach a specific area of the membrane, and the recovery of fluorescence in that area over time, due to the diffusion of unbleached lipids, is monitored.

Procedure Outline:

• Sample Preparation: Prepare DLG-containing liposomes or supported lipid bilayers with a small mole percentage (e.g., 0.5-1 mol%) of a fluorescent lipid probe (e.g., NBD-PE).

• Imaging: Immobilize the liposomes or use a supported lipid bilayer on a microscope slide.

• Photobleaching: Use a confocal microscope to photobleach a defined region of interest (ROI) with a high-intensity laser pulse.

• Fluorescence Recovery: Acquire a time-lapse series of images of the bleached area at low laser intensity.

• Data Analysis: Measure the fluorescence intensity in the ROI over time. The rate of fluorescence recovery is used to calculate the diffusion coefficient of the fluorescent probe, providing a measure of membrane fluidity.[18]

Conclusion

The incorporation of 2,3-dilauroyl-sn-glycerol into model lipid bilayers is a powerful tool for investigating a wide range of biological phenomena, from cell signaling to membrane fusion. The protocols outlined in this guide provide a robust framework for the successful preparation and characterization of DLG-containing liposomes and nanodiscs. By carefully considering the experimental parameters and employing appropriate characterization techniques, researchers can gain valuable insights into the multifaceted roles of diacylglycerols in biological membranes.

References

• PubChem. 2,3-Dioleoyl-sn-glycerol. National Center for Biotechnology Information. [Link]

• van Blitterswijk, W. J., & Houssa, B. (2000). Properties and functions of diacylglycerol kinases. Cellular Signalling, 12(9-10), 595–605. [Link]

• Hannun, Y. A., & Obeid, L. M. (2020). Live-cell lipid biochemistry reveals a role of diacylglycerol side-chain composition for cellular lipid dynamics and protein affinities. Proceedings of the National Academy of Sciences, 117(14), 7885-7895. [Link]

• MDPI. (2023). The Effect of Acyl Chain Position on the 2D Monolayer Formation of Monoacyl-sn-Glycerol at the Air/Water Interface: Quantum Chemical Modeling. [Link]

• Li, L., & Pastor, R. W. (2012). Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol. Biophysical Journal, 102(8), 1837–1846. [Link]

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1–48. [Link]

• Scaife, R., & Tazi, A. (1999). Diacylglycerol generated in CHO cell plasma membrane by phospholipase C is used for triacylglycerol synthesis. Journal of Biological Chemistry, 274(2), 947-954. [Link]

• Weinert, T., et al. (2022). Characterization of lipid bilayers adsorbed to functionalized air/water interfaces. Soft Matter, 18(40), 7796-7805. [Link]

• Biolin Scientific. Exploring supported lipid membranes: Formation, characterization, and applications with QCM-D. [Link]

• Wikipedia. Lipid bilayer characterization. [Link]

• PubChem. 1,2-Dilauroyl-3-oleoyl-sn-glycerol. National Center for Biotechnology Information. [Link]

• Biolin Scientific. (2021). 7 analytical methods for model membrane characterization. [Link]

• Ortiz, A., & Gandarias, M. (1991). The interfacial conformation and transbilayer movement of diacylglycerols in phospholipid bilayers. Biochemistry, 30(2), 451–459. [Link]

• Wadsäter, M., et al. (2012). Formation and Characterization of Supported Lipid Bilayers Composed of Phosphatidylethanolamine and Phosphatidylglycerol by Vesicle Fusion, a Simple but Relevant Model for Bacterial Membranes. Langmuir, 28(36), 13071–13080. [Link]

• Laouini, A., et al. (2021). Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. Journal of Visualized Experiments, (171), e62326. [Link]

• Sligar Lab, University of Illinois. Protocols for Preparation of Nanodiscs. [Link]

• Pascher, I., Sundell, S., & Hauser, H. (1981). Glycerol conformation and molecular packing of membrane lipids. The crystal structure of 2,3-dilauroyl-D-glycerol. Journal of Molecular Biology, 153(3), 791–806. [Link]

• Grilc, M., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Molecules, 26(12), 3699. [Link]

• Analytical Techniques for Single-Cell Biochemical Assays of Lipids. (2013). Analytical Chemistry, 85(1), 60-78. [Link]

• Precision Nanosystems. (2025). Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. [Link]

• MDPI. (2017). Structure, Formation, and Biological Interactions of Supported Lipid Bilayers (SLB) Incorporating Lipopolysaccharide. [Link]

• Veatch, S. L., & Keller, S. L. (2003). Characterization of lipid bilayer phases by confocal microscopy and fluorescence correlation spectroscopy. Biophysical Journal, 85(5), 3074–3083. [Link]

• CD Formulation. Thin-Film Hydration Method for Liposome Preparation. [Link]

• MDPI. (2021). Characterizing the Structure and Interactions of Model Lipid Membranes Using Electrophysiology. [Link]

• Kam, L., & Boxer, S. G. (2000). Formation of Supported Lipid Bilayer Composition Arrays by Controlled Mixing and Surface Capture. Journal of the American Chemical Society, 122(51), 12901–12902. [Link]

• Preparation of Lipid Nanodiscs with Lipid Mixtures. (2020). Journal of Visualized Experiments, (166), e61937. [Link]

• Avanti Polar Lipids. Liposome Preparation. [Link]

• Das, S., & Rand, R. P. (1986). Modification by diacylglycerol of the structure and interaction of various phospholipid bilayer membranes. Biochemistry, 25(10), 2882–2889. [Link]

• Cube Biotech. Reconstitution of membrane proteins into nanodiscs using MSP1D1 protein and DMPC phospholipids. [Link]

• ResearchGate. (2021). Supported Lipid Bilayer Formation from Phospholipid-Fatty Acid Bicellar Mixtures. [Link]

• ResearchGate. Thin film hydration method for empty liposome preparation. [Link]

• protocols.io. Preparation of unilamellar liposomes. [Link]

• National Center for Biotechnology Information. Diacylglycerol. In: Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. [Link]

• ResearchGate. Preparation of Liposome Conjugates and Derivatives. [Link]

• Beyond Lipid Signaling: Pleiotropic Effects of Diacylglycerol Kinases in Cellular Signaling. (2020). International Journal of Molecular Sciences, 21(11), 3928. [Link]

• ResearchGate. The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. [Link]

• Formation of Supported Lipid Bilayers Derived from Vesicles of Various Compositional Complexity on Conducting Polymer/Silica Substrates. (2021). Langmuir, 37(11), 3357–3366. [Link]

• ResearchGate. 20 questions with answers in NANODISCS | Science topic. [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Diacylglycerol: Structure, Functions, and Analytical Methods - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. 1,2-Dilauroyl-sn-glycerol - Echelon Biosciences [echelon-inc.com]
• 4. Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Liposome Preparation - Echelon Biosciences [echelon-inc.com]
• 11. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 12. Membrane Scaffold Proteins: Nanodisc Formation [sigmaaldrich.com]
• 13. Preparation of Lipid Nanodiscs with Lipid Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nanodisc Technology: Protocols for Preparation of Nanodiscs | Sligar Lab [publish.illinois.edu]
• 15. cube-biotech.com [cube-biotech.com]
• 16. Lipid bilayer characterization - Wikipedia [en.wikipedia.org]
• 17. biolinscientific.com [biolinscientific.com]
• 18. Formation of Supported Lipid Bilayers Derived from Vesicles of Various Compositional Complexity on Conducting Polymer/Silica Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The interfacial conformation and transbilayer movement of diacylglycerols in phospholipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. biolinscientific.com [biolinscientific.com]

Application Note: High-Resolution Chiral HPLC Separation of Dilauroylglycerol Enantiomers

Abstract & Scope

Dilauroylglycerol (DLG) is a medium-chain diacylglycerol (DAG) containing two lauric acid (C12:0) chains. While 1,3-dilauroylglycerol is achiral, the 1,2-isomer exists as two distinct enantiomers: 1,2-dilauroyl-sn-glycerol and 2,3-dilauroyl-sn-glycerol . Distinguishing these enantiomers is critical in drug development, particularly for Protein Kinase C (PKC) activators, where the sn-1,2 stereochemistry is often the bioactive form.

This guide details a robust protocol for separating DLG enantiomers. Because native DAGs lack strong UV chromophores and possess flexible aliphatic chains that hinder chiral recognition, this method utilizes 3,5-dinitrobenzoyl (DNB) derivatization . This modification introduces strong

- interaction sites and a UV-active chromophore, enabling baseline resolution on polysaccharide-based chiral stationary phases (CSPs).

Scientific Foundation & Mechanism

The Challenge of Lipid Chirality

Native DLG molecules are "chiral-weak." The chiral center at the sn-2 position is flanked by two identical C12 fatty acid chains (at sn-1 and sn-2 or sn-2 and sn-3). Without rigid steric bulk or polar functional groups near the chiral center, standard chiral columns (e.g., Pirkle types) often fail to discriminate them.

The Solution: DNB Derivatization

We employ 3,5-dinitrobenzoyl chloride (DNBC) to derivatize the free hydroxyl group of the DAG.

• Chromophore Addition: The DNB group absorbs strongly at 254 nm (UV), lowering the Limit of Detection (LOD) significantly compared to Refractive Index (RI) or ELSD.

• Chiral Handle: The electron-deficient dinitrophenyl ring interacts via

  - stacking with the carbamate groups on the Chiralcel OD-H stationary phase. This interaction "locks" the molecule into a conformation that the chiral selector can discriminate.

Workflow Visualization

The following diagram illustrates the critical path from crude sample to resolved enantiomers.

Figure 1: Analytical workflow for the resolution of Dilauroylglycerol stereoisomers.

Experimental Protocols

Phase A: Sample Derivatization (DNB Synthesis)

Rationale: This step converts the "invisible" lipid into a "visible" chiral candidate.

Reagents Required:

• Dilauroylglycerol sample (approx. 1–5 mg)

• 3,5-Dinitrobenzoyl chloride (DNBC)

• Pyridine (anhydrous)

• Toluene (anhydrous)

• Hexane (HPLC grade)

Step-by-Step Procedure:

• Preparation: Dissolve 2 mg of the DLG sample in 0.5 mL of dry toluene in a screw-capped glass reaction vial.

• Reagent Addition: Add 10 mg of 3,5-dinitrobenzoyl chloride and 50 µL of dry pyridine.

• Reaction: Seal the vial under nitrogen gas. Heat at 60°C for 30 minutes in a heating block.

  • Note: The solution should turn light yellow/orange. If it turns dark brown/black, the temperature is too high or reagents are degrading.

• Quenching: Cool to room temperature. Add 1 mL of water and 2 mL of hexane. Vortex vigorously for 30 seconds to hydrolyze excess acid chloride.

• Extraction: Centrifuge at 2000 rpm for 2 minutes. Transfer the upper organic layer (Hexane/Toluene) to a clean vial.

• Wash: Wash the organic layer twice more with 1 mL of water and once with 1 mL of 5% NaHCO₃ solution (to remove acidic byproducts).

• Drying: Evaporate the solvent under a stream of nitrogen. Re-dissolve the residue in 500 µL of Mobile Phase (see below) for injection.

Phase B: Chiral HPLC Method

Rationale: Chiralcel OD-H is the industry standard for DNB-lipids due to its specific cellulose-based carbamate interactions.

Parameter	Setting / Specification
Column	Chiralcel OD-H (Daicel) or equivalent
Dimensions	250 mm × 4.6 mm ID, 5 µm particle size
Mobile Phase	Hexane / Isopropanol (99.5 : 0.5 v/v)
Flow Rate	0.5 mL/min (Start low to equilibrate)
Temperature	25°C (Isocratic)
Detection	UV Absorbance @ 254 nm
Injection Vol	10–20 µL
Run Time	30–45 minutes

Optimization Note: DLG is a medium-chain lipid (C12). If retention times are too short compared to C18 standards, decrease the Isopropanol content to 0.2% to increase retention and resolution.

Data Analysis & Interpretation

Expected Chromatogram Profile

When analyzing a racemic mixture of 1,2-DLG (contaminated with 1,3-DLG), you will observe three distinct peaks. The elution order on Chiralcel OD-H (Normal Phase) is typically:

• Peak 1 (Fastest): 1,3-Dilauroylglycerol-DNB (Achiral positional isomer).

  • Reason: The 1,3-isomer is structurally more linear and less hindered, interacting less strongly with the chiral cavities.

• Peak 2: sn-1,2-Dilauroylglycerol-DNB.

• Peak 3: sn-2,3-Dilauroylglycerol-DNB.

Note: The elution order of sn-1,2 vs sn-2,3 can reverse depending on specific mobile phase modifiers. Self-Validation Rule: Always inject a pure standard of sn-1,2-DLG (commercially available) to confirm the identity of the enantiomeric peaks.

Chiral Recognition Mechanism

The following diagram details the molecular interaction occurring inside the column.[1]

Figure 2: Mechanistic interactions between the DNB-lipid derivative and the Chiralcel OD stationary phase.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Sensitivity	Incomplete derivatization.	Ensure reagents are dry (water kills acid chlorides). Increase reaction time to 60 mins.
Broad Peaks	Column overload or solvent mismatch.	Dilute sample in mobile phase (Hexane). Do not inject in Toluene/Chloroform.
Poor Resolution	Mobile phase too polar.	Reduce Isopropanol to 0.1% or switch to Hexane/Ethanol (99.8 : 0.2).
Pressure Spike	Precipitation of sample.	DNB derivatives are soluble in hexane, but ensure no residual water was injected.

References

• Takamura, T., & Itabashi, Y. (1991). Separation of enantiomers of diacylglycerols and other glycerol derivatives by high-performance liquid chromatography on a chiral stationary phase. Journal of Chromatography A.

• Christie, W. W. Stereospecific Analysis of Triacyl-sn-glycerols. LipidWeb (The Oily Press). An authoritative guide on lipid stereochemistry and derivatization logic.

• Daicel Chiral Technologies. Instruction Manual for CHIRALCEL® OD-H. Provides column specifications and solvent compatibility charts.

Disclaimer: This protocol involves the use of hazardous chemicals (Pyridine, Acid Chlorides). All manipulations should be performed in a fume hood with appropriate PPE.

Sources

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]

Application Note &amp; Protocol: High-Throughput Enzymatic Hydrolysis Assays Using 2,3-Dilauroyl-sn-Glycerol

Introduction: The Significance of Diacylglycerol Hydrolysis

Diacylglycerols (DAGs) are critical lipid molecules that function not only as intermediates in the metabolism of triacylglycerols but also as potent second messengers in cellular signaling pathways. The enzymatic hydrolysis of DAGs, catalyzed by a class of enzymes known as diacylglycerol lipases (DAGLs), releases free fatty acids and monoacylglycerols. This process is fundamental to lipid homeostasis and the production of signaling molecules like the endocannabinoid 2-arachidonoylglycerol (2-AG)[1][2].

2,3-dilauroyl-sn-glycerol is a synthetic diacylglycerol containing two lauric acid (C12:0) saturated fatty acid chains. Its defined chemical structure makes it an excellent substrate for in vitro enzymatic assays designed to:

• Characterize the activity and kinetics of DAG-hydrolyzing enzymes.

• Screen for inhibitors of lipases, which is of significant interest in drug discovery for metabolic disorders and inflammatory diseases.

• Elucidate the substrate specificity of various lipases and esterases.

This document provides a comprehensive guide to designing and executing a robust, reliable, and high-throughput enzymatic assay for monitoring the hydrolysis of 2,3-dilauroyl-sn-glycerol. We will detail the underlying principles, provide step-by-step protocols, and explain the causality behind critical experimental choices to ensure scientific integrity and reproducibility.

Principle of the Assay: A Two-Step Hydrolysis and Coupled Detection

The enzymatic hydrolysis of 2,3-dilauroyl-sn-glycerol by a lipase (e.g., pancreatic lipase, hormone-sensitive lipase) occurs in a sequential manner. The primary products are lauric acid and 2-lauroyl-sn-glycerol, which can be further hydrolyzed to yield a second molecule of lauric acid and glycerol[2][3].

Due to the inherent difficulties in directly and continuously measuring the release of the fatty acid in a high-throughput format, a more robust and widely adopted method involves a coupled enzymatic reaction to quantify the final glycerol product. This approach enhances the signal and provides a clear, colorimetric or fluorometric readout proportional to the initial lipase activity.

The overall assay principle can be summarized in three stages:

• Lipase-mediated Hydrolysis: The enzyme of interest hydrolyzes 2,3-dilauroyl-sn-glycerol, ultimately producing glycerol.

• Glycerol Phosphorylation: Glycerol kinase (GK) utilizes ATP to phosphorylate the glycerol, producing glycerol-3-phosphate (G3P) and ADP.

• Oxidative Detection: Glycerol-3-phosphate oxidase (GPO) oxidizes G3P, generating dihydroxyacetone phosphate (DHAP) and hydrogen peroxide (H₂O₂). The H₂O₂ then reacts with a suitable probe (e.g., Amplex Red, or a combination of 4-aminoantipyrine (4-AAP) and a chromogenic substrate) in the presence of horseradish peroxidase (HRP) to produce a stable, quantifiable colored or fluorescent product[4].

This coupled approach ensures that the signal is directly proportional to the amount of glycerol produced, which in turn reflects the activity of the primary lipase on the 2,3-dilauroyl-sn-glycerol substrate.

Diagram of the Enzymatic Reaction and Coupled Detection Pathway

Caption: Workflow of hydrolysis and detection.

Materials and Reagents

• Substrate: 2,3-Dilauroyl-sn-glycerol (High purity, >98%)

• Enzyme: Purified lipase (e.g., Porcine Pancreatic Lipase, Hormone-Sensitive Lipase, or recombinant Diacylglycerol Lipase)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 150 mM NaCl and 5 mM CaCl₂. Expertise Note: Calcium ions are often essential cofactors for pancreatic lipase activity and can help precipitate released fatty acids, preventing interference[5].

• Substrate Emulsifying Agent: Triton X-100 or Bile Salts (e.g., sodium taurodeoxycholate).

• Detection Reagent Kit: Commercial glycerol assay kit containing:

  • Glycerol Standard

  • Glycerol Kinase (GK)

  • Glycerol-3-Phosphate Oxidase (GPO)

  • Horseradish Peroxidase (HRP)

  • Colorimetric/Fluorometric Probe (e.g., 4-AAP and a suitable coupling agent, or a fluorogenic substrate like Amplex Red)

  • ATP

• Reaction Stop Solution: 1 M HCl or a specific lipase inhibitor (e.g., Orlistat).

• Equipment:

  • Microplate reader (absorbance or fluorescence capabilities)

  • 37°C incubator

  • Sonicator (probe or bath)

  • Standard laboratory pipettes and consumables

  • 96-well clear or black flat-bottom microplates

Detailed Experimental Protocols

Protocol 1: Preparation of Substrate Emulsion

The proper solubilization of the lipid substrate is the most critical step for a reproducible assay. Lipases act at the lipid-water interface, and a stable, homogenous emulsion provides a consistent surface area for enzymatic action.

• Prepare a 100 mM stock of 2,3-Dilauroyl-sn-glycerol: Dissolve the substrate in chloroform or a 2:1 chloroform:methanol mixture.

• Aliquot and Evaporate: In a glass vial, aliquot the desired amount of substrate stock. Evaporate the organic solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial. This prevents solvent interference in the assay.

• Prepare Emulsification Buffer: Prepare the Assay Buffer containing 5-10 mM Triton X-100. Expertise Note: The concentration of the detergent is critical. It must be above its critical micelle concentration (CMC) to form micelles that incorporate the lipid substrate, but excessive detergent can denature the enzyme.

• Resuspend and Sonicate: Add the appropriate volume of Emulsification Buffer to the dried lipid film to achieve a final substrate concentration of 5-10 mM. Vortex vigorously.

• Emulsify: Sonicate the mixture on ice using a probe sonicator (3-4 cycles of 30 seconds on, 30 seconds off) or in a bath sonicator for 10-15 minutes, until the solution appears as a uniform, milky emulsion. This emulsion should be prepared fresh daily.

Protocol 2: Enzymatic Hydrolysis Assay (96-Well Plate Format)

This protocol is designed for determining enzyme kinetics or for screening inhibitors.

Diagram of the Experimental Workflow

Caption: Step-by-step experimental workflow.

• Prepare Glycerol Standards: Prepare a standard curve of glycerol in Assay Buffer ranging from 0 to 100 µM. This is essential for converting the final absorbance/fluorescence reading into the amount of product formed.

• Plate Setup:

  • Test Wells: Add 20 µL of Assay Buffer.

  • Inhibitor Wells: Add 20 µL of the inhibitor compound diluted in Assay Buffer (with a consistent final concentration of any solvent like DMSO, typically <1%).

  • Vehicle Control Wells: Add 20 µL of Assay Buffer containing the same final concentration of the vehicle (e.g., DMSO) as the inhibitor wells.

  • Blank Wells (No Enzyme): Add 40 µL of Assay Buffer.

• Add Enzyme: To all wells except the "No Enzyme" blanks, add 20 µL of the diluted lipase solution.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to allow any inhibitors to interact with the enzyme.

• Initiate Reaction: Start the reaction by adding 20 µL of the prepared 2,3-Dilauroyl-sn-glycerol substrate emulsion to all wells. The total reaction volume is now 60 µL.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 15, 30, or 60 minutes). Trustworthiness Note: The incubation time should be within the linear range of the reaction. It is crucial to perform a time-course experiment initially to determine the optimal endpoint where product formation is linear with time.

• Stop Reaction: Terminate the reaction by adding 10 µL of 1 M HCl or by heating the plate to 85°C for 10 minutes.

• Develop Signal:

  • Add 140 µL of the commercial glycerol detection reagent mixture to all wells (including standards).

  • Incubate at 37°C for 15-30 minutes, or as recommended by the manufacturer, protected from light.

• Measure Signal: Read the absorbance (e.g., at 540-570 nm) or fluorescence (e.g., Ex/Em = 535/587 nm for Amplex Red-based assays) using a microplate reader.

Data Presentation and Analysis

The raw data (absorbance or fluorescence units) must be processed to determine the enzymatic activity.

• Subtract Background: For all wells, subtract the average reading of the "No Enzyme" blank wells.

• Calculate Glycerol Concentration: Use the glycerol standard curve to convert the background-subtracted readings into the concentration of glycerol (µM) produced in each well.

• Calculate Specific Activity: The specific activity of the enzyme can be calculated using the following formula:

  Specific Activity (nmol/min/mg) = ( [Glycerol Produced in µM] * Total Assay Volume in L ) / ( Incubation Time in min * Enzyme Amount in mg ) * 1000

• Inhibitor Analysis: To determine the potency of an inhibitor, calculate the percent inhibition for each concentration relative to the vehicle control:

  % Inhibition = ( 1 - ( Activity with Inhibitor / Activity of Vehicle Control ) ) * 100

  The IC₅₀ value (the concentration of inhibitor that causes 50% inhibition) can then be determined by plotting % Inhibition versus the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Example Data for an Inhibitor Screening Assay

Inhibitor Conc. (µM)	Corrected Absorbance (550 nm)	[Glycerol] Produced (µM)	% Inhibition
0 (Vehicle)	0.850	50.0	0%
0.1	0.765	45.0	10%
1	0.595	35.0	30%
10	0.434	25.5	49%
100	0.170	10.0	80%
1000	0.051	3.0	94%

Conclusion and Field-Proven Insights

This application note provides a validated framework for the reliable measurement of enzymatic activity on the diacylglycerol substrate 2,3-dilauroyl-sn-glycerol. The key to a successful assay lies in the meticulous preparation of a stable substrate emulsion and the validation of assay conditions to ensure operation within a linear range. The coupled enzymatic detection of glycerol offers a sensitive, robust, and high-throughput compatible method suitable for enzyme characterization and inhibitor screening in a drug discovery context. By carefully controlling variables such as detergent concentration, incubation time, and enzyme concentration, researchers can generate high-quality, reproducible data to advance their understanding of lipid metabolism and develop novel therapeutics.

References

• Biolabo. (2022). LIPASE Kinetic Method. Retrieved February 7, 2026, from [Link]

• Gupta, N., Rathi, P., & Gupta, R. (2002). Screening of lipolytic fungi and optimization of li-pase production from selected isolate Rhizopus oryzae KG-5. Journal of the American Oil Chemists' Society, 79(9), 903-906. (Referenced in Taylor & Francis article on assay conditions)

• O'Dell, L. A., et al. (2019). Diacylglycerol Lipase-Alpha Regulates Hippocampal-Dependent Learning and Memory Processes in Mice. The Journal of Neuroscience, 39(30), 5937-5953. Available at: [Link]

• Al-Taher, F., et al. (2015). Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors. Journal of Lipid Research, 56(11), 2235-2244. Available at: [Link]

• Tzeng, H. F., et al. (1995). Pancreatic lipase assays with triglycerides as substrate: Contribution of each sequential reaction to product formation. Journal of Lipid Research, 36(8), 1845-1855. Available at: [Link]

• Plou, F. J., et al. (1998). Analysis of the enantioselectivity of different lipases towards 2,3-di-O-acyl-sn-glycerol derivatives. Enzyme and Microbial Technology, 22(7), 589-596. (Referenced in Taylor & Francis article on assay conditions)

• UniProt Consortium. (n.d.). DGAT1 - Diacylglycerol O-acyltransferase 1 - Homo sapiens (Human). UniProtKB - O75907. Retrieved February 7, 2026, from [Link]

Sources

• 1. Diacylglycerol Lipase-Alpha Regulates Hippocampal-Dependent Learning and Memory Processes in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simplified assays of lipolysis enzymes for drug discovery and specificity assessment of known inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biolabo.fr [biolabo.fr]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Lipid Stability Technical Center: 2,3-Dilauroyl-sn-glycerol Support

Topic: Prevention of Acyl Migration in 2,3-Dilauroyl-sn-glycerol (2,3-DLG) Document ID: LSTC-DAG-002 Status: Active Audience: Lipid Chemists, Formulation Scientists, Structural Biologists

Introduction: The Thermodynamic Trap

Welcome to the Lipid Stability Technical Center. If you are working with 2,3-dilauroyl-sn-glycerol (2,3-DLG) , you are fighting thermodynamics.

1,2-diacylglycerols (and their enantiomers, 2,3-diacylglycerols) are thermodynamically unstable. They spontaneously isomerize into 1,3-diacylglycerols via acyl migration.[1] This process is driven by entropy and the higher stability of the primary ester bond in the 1,3-isomer. In biological assays (e.g., Protein Kinase C activation), the 1,2(2,3)-isomer is active, while the 1,3-isomer is often inactive. Maintaining regio-isomer purity is not just a storage issue; it is a data integrity issue.

This guide provides self-validating protocols to arrest this migration during synthesis, purification, and storage.

Module 1: The Mechanism (Why is my sample degrading?)

To prevent migration, you must understand the enemy. Acyl migration is not a random degradation; it is a specific intramolecular nucleophilic attack.

The 5-Membered Ring Intermediate

The free hydroxyl group at the sn-1 position (in 2,3-DAG) attacks the carbonyl carbon of the fatty acid at the sn-2 position. This forms a five-membered ring intermediate (orthoester). The ring can open in two ways: reverting to the 2,3-isomer or resolving into the more stable 1,3-isomer.

Catalysts of Migration

• Basic pH: Deprotonates the free hydroxyl, making it a stronger nucleophile.

• Acidic pH: Protonates the carbonyl oxygen, making it more electrophilic.

• Polar Solvents: Stabilize the charged transition state.

• Silica Gel: The surface hydroxyls of standard silica gel act as weak acids/bases, catalyzing migration within minutes.

Figure 1: The mechanism of acyl migration. Note that while the intermediate can revert, the equilibrium strongly favors the 1,3-isomer (red).

Module 2: Purification Protocol (Boric Acid Silica)

Issue: "My sample is pure before the column, but comes out as a mix of 1,3 and 2,3 isomers." Root Cause: Standard silica gel catalyzes migration. Solution: Use Boric Acid Impregnated Silica Gel .[2][3] The boric acid complexes with the glycerol hydroxyl groups, physically blocking the formation of the cyclic intermediate required for migration.

Protocol: Preparation of Boric Acid Silica Gel

Standard silica gel (60 Å) is insufficient. You must modify the stationary phase.

Reagent	Quantity	Function
Silica Gel (Mesh 230-400)	100 g	Stationary Phase
Boric Acid ( )	10 g	Complexing Agent
Ethanol (Anhydrous)	200 mL	Solvent for deposition

Step-by-Step Procedure:

• Dissolution: Dissolve 10 g of boric acid in 200 mL of anhydrous ethanol in a round-bottom flask. (Warm slightly if needed, but cool back to RT before adding silica).

• Slurry Formation: Add 100 g of silica gel to the solution. Swirl vigorously to ensure even coating.

• Evaporation: Remove the solvent using a rotary evaporator (Rotavap) at <40°C until a free-flowing powder is obtained.

• Activation: Activate the modified silica in an oven at 100°C for 4 hours . Store in a desiccator.

Chromatography Conditions:

• Solvent System: Use Hexane/Diethyl Ether mixtures. Avoid alcohols (methanol/ethanol) in the mobile phase if possible, as they compete for borate complexation.

• Loading: Load sample as a concentrated solution in Hexane.

• Temperature: Run the column at 4°C (cold room) if possible.

Module 3: Storage & Handling (The "Freezer" Fallacy)

Issue: "I stored it at -20°C in chloroform, but it still migrated." Root Cause: Chloroform can generate HCl over time (phosgene degradation), and it is slightly polar.[4] Solution: Solvent polarity and temperature control are critical.

Solvent Stability Matrix

Solvent	Stability Rating	Risk Factor	Recommendation
Benzene/Toluene	⭐⭐⭐⭐⭐ (Best)	Non-polar, aprotic.	Preferred storage solvent.
Hexane	⭐⭐⭐⭐	Non-polar, but poor solubility for some DAGs.	Good for short term.
Chloroform ( )	⭐⭐	Acidic impurities (HCl).	Avoid for long term unless stabilized over basic alumina.
Ethanol/Methanol	☠️ (Critical Failure)	Protic; participates in transesterification.	NEVER use for storage.
DMSO	⭐	Hygroscopic; difficult to remove.	Use only immediately before bio-assay.

Best Practice Storage Protocol

• State: Store as a dry solid if possible. 2,3-dilauroyl-sn-glycerol (C12) has a lower melting point than longer chains, so it may be waxy.

• Solvent Storage: If liquid storage is required, dissolve in Benzene or Toluene (concentration ~10 mg/mL).

• Temperature: Store at -80°C . At -20°C, migration still occurs slowly (months).

• Container: Use amber glass vials with Teflon-lined caps . Avoid plastic tubes (leachables can catalyze migration).

Module 4: Analytical Validation (QC)

Issue: "How do I quantify the migration?" Solution:

-NMR is the gold standard. TLC is qualitative but can be misleading if the plate is acidic.

NMR Diagnostic Peaks ( )

You can calculate the % migration by integrating the glycerol backbone protons.

Isomer	Diagnostic Proton	Chemical Shift ( ppm)	Multiplicity
1,2 (or 2,3)-DAG	H-2 (Methine)	5.08	Quintet
1,3-DAG	H-2 (Methine)	4.05 - 4.15	Multiplet

Calculation:

QC Decision Tree

Figure 2: Analytical workflow for verifying regio-isomer purity.

FAQ: Troubleshooting

Q: Can I use HPLC to separate the isomers? A: Yes, but use a Normal Phase column (Diol or Silica). Reverse phase (C18) often fails to resolve regio-isomers well. Warning: The silica in the HPLC column can cause on-column migration if the run time is long. Keep runs short (<15 min) and column temp low.

Q: My 2,3-DLG is a waxy solid. Is it degraded? A: Not necessarily. Dilauroyl (C12) chains result in a lower melting point than Dipalmitoyl (C16). However, the liquid/waxy state allows more molecular mobility than a crystalline solid, increasing migration risk. Check with NMR.

Q: I need to use ethanol for my cell culture assay. What do I do? A: Make a high-concentration stock in DMSO or Toluene. Dilute into the ethanol/media seconds before adding to the cells. Do not store the ethanol dilution.

References

• Christie, W. W. (2023). Acyl migration in diacylglycerols and other lipids. LipidWeb. [Link]

• Kodali, D. R., et al. (1990). Acyl migration in 1,2-dipalmitoyl-sn-glycerol. Journal of the American Oil Chemists' Society. [Link][3]

• Crossman, A., et al. (2012). Boric acid impregnated silica gel for the purification of boronate esters. Chemistry Letters. [Link]

• AOCS Official Method Cd 11b-91 . (2017). Determination of Mono- and Diacylglycerols by Capillary Gas Chromatography. American Oil Chemists' Society. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. reddit.com [reddit.com]
• 3. rsc.org [rsc.org]
• 4. Practical aspects | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Solubility Guide for 2,3-Dilauroyl-sn-glycerol

Welcome to the technical support center. This guide provides an in-depth analysis of the solubility characteristics of 2,3-dilauroyl-sn-glycerol (a stereoisomer of 1,2-Dilauroyl-sn-glycerol, often used interchangeably in general solubility discussions) in two common laboratory solvents: dimethyl sulfoxide (DMSO) and ethanol. Our goal is to equip researchers, scientists, and drug development professionals with the necessary knowledge to handle this lipid confidently and avoid common experimental pitfalls.

At a Glance: Reported Solubility Data

Researchers often encounter variability in solubility data between suppliers. This can be attributed to different experimental methods for determining solubility, variations in compound purity, and the physical state of the material (e.g., crystalline solid vs. powder). Below is a summary of publicly available data for 1,2-Dilauroyl-sn-glycerol, which serves as a close reference for the 2,3-isomer.

Solvent	TargetMol [1]	Cayman Chemical [2]	APExBIO [3]	Consensus & Recommendation
Ethanol	50.5 mg/mL (110.58 mM)	30 mg/mL	≥50.5 mg/mL	Good solubility. Expect to achieve at least 30 mg/mL.
DMSO	50 mg/mL (109.48 mM)	7 mg/mL	≥17.4 mg/mL	Variable solubility. Proceed with caution; solubility may be lower than in ethanol.

Frequently Asked Questions (FAQs)

Q1: Which solvent, DMSO or ethanol, is the better choice for dissolving 2,3-dilauroyl-sn-glycerol?

Based on consolidated data, ethanol is generally the more reliable and recommended solvent , offering consistently higher solubility.[2][3] While some sources report high solubility in DMSO (up to 50 mg/mL), others indicate it is significantly lower (7 mg/mL).[1][2] This discrepancy suggests that solubility in DMSO may be more sensitive to experimental conditions. Ethanol provides a more predictable outcome for achieving clear, stable stock solutions.

Q2: Why is there such a large discrepancy in the reported solubility of 2,3-dilauroyl-sn-glycerol in DMSO?

This is a critical observation. The variance likely stems from several factors:

• Method of Dissolution: The energy input during dissolution significantly impacts the outcome. Methods involving sonication or gentle warming can achieve higher apparent solubility compared to simple vortexing at room temperature.[1]

• Purity and Isomer: The compound is 2,3-dilauroyl-sn-glycerol. Commercially available products are often the 1,2-isomer. While structurally similar, the positioning of the acyl chains can subtly influence crystal lattice energy and, consequently, the ease of dissolution.

• Water Content: DMSO is highly hygroscopic. The presence of absorbed water can drastically reduce its ability to solvate lipophilic molecules like diacylglycerols. Using anhydrous DMSO is critical for reproducibility.

Q3: My solution is cloudy or has a visible precipitate after I thought it was dissolved. What happened?

This is a classic sign of either incomplete dissolution or supersaturation.

• Incomplete Dissolution: The compound may appear dispersed, forming a fine colloidal suspension rather than a true solution. This is common when the solubility limit is approached or exceeded.

• Supersaturation and Precipitation: You may have successfully dissolved the lipid, perhaps with heating, but created a supersaturated solution. As the solution cools to room temperature or is stored at lower temperatures, the solubility decreases, causing the compound to precipitate out.

Q4: Can I warm the solution to help dissolve the compound?

Yes, gentle warming is a highly effective and recommended technique. 2,3-dilauroyl-sn-glycerol is a solid with a melting point of approximately 47°C.[4] Warming the solvent to 37-45°C will significantly increase the kinetic energy, helping to overcome the crystal lattice energy and facilitate dissolution. However, always be mindful of creating a supersaturated solution that may precipitate upon cooling.

Q5: What is the best practice for storing stock solutions of 2,3-dilauroyl-sn-glycerol?

For optimal stability, stock solutions in either DMSO or ethanol should be stored under inert gas (argon or nitrogen) in tightly sealed vials at -20°C or -80°C.[1] Long-term storage of aqueous dilutions is not recommended.[5]

In-Depth Analysis: The Causality of Solubility

The solubility of a solute is governed by the principle of "like dissolves like." This means solvents that share similar intermolecular force characteristics with a solute will generally dissolve it well.[6] 2,3-dilauroyl-sn-glycerol has a dual nature: a polar glycerol headgroup and two long, nonpolar lauroyl fatty acid tails.

• Ethanol (C₂H₅OH): As a protic solvent, ethanol has a polar hydroxyl (-OH) group and a short, nonpolar ethyl (-CH₂CH₃) group. It can engage in hydrogen bonding with the glycerol headgroup while its ethyl tail interacts favorably with the lipid's fatty acid chains via London dispersion forces. This dual interaction capability makes it an effective solvent.

• DMSO ((CH₃)₂SO): As a polar aprotic solvent, DMSO has a strong dipole but lacks a hydrogen-donating group. It can effectively solvate the polar headgroup of the lipid. However, it is less effective at solvating the long, nonpolar acyl chains compared to ethanol. This can lead to the observed lower or more variable solubility.

Caption: Solute-solvent interactions for 2,3-dilauroyl-sn-glycerol.

Troubleshooting Guide & Experimental Protocols

Protocol: Preparation of a 2,3-Dilauroyl-sn-glycerol Stock Solution

This protocol is designed to be a self-validating system to ensure you achieve a stable, true solution.

• Preparation:

  • Allow the vial of 2,3-dilauroyl-sn-glycerol to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Use anhydrous grade ethanol or DMSO.

  • Prepare a water bath set to a temperature between 37°C and 45°C. Do not exceed the compound's melting point.

• Weighing & Addition:

  • Weigh the required amount of the lipid into a clean, dry glass vial.

  • Add the calculated volume of the chosen solvent (ethanol recommended) to the vial.

• Dissolution Workflow:

  • Cap the vial tightly.

  • Step A (Vortex): Vortex the mixture vigorously for 1-2 minutes. Observe the solution. If it is not perfectly clear, proceed to the next step.

  • Step B (Sonication): Place the vial in a bath sonicator for 5-10 minutes.[1] This helps break down solid aggregates. Check for clarity.

  • Step C (Warming): If the solution is still not clear, place the vial in the pre-warmed water bath for 5-10 minutes. Vortex intermittently.

  • Step D (Verification): Once the solution appears clear and free of particulates, remove it from the heat/sonicator. Allow it to cool to room temperature. A stable solution should remain clear. If a precipitate forms, the solution was likely supersaturated, and you should re-dissolve it in a larger volume of solvent.

Caption: Recommended workflow for dissolving 2,3-dilauroyl-sn-glycerol.

References

• How do fats dissolve in organic solvents? Reddit r/askscience. [Link]

Sources

• 1. 1,2-Dilauroyl-sn-glycerol | TargetMol [targetmol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. apexbt.com [apexbt.com]
• 4. 1,2-Dilauroyl-sn-glycerol or DLG Manufacturers, with SDS [mubychem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. reddit.com [reddit.com]

Optimizing vesicle fusion rates with short-chain diacylglycerols

Topic: Optimizing Fusion Rates with Short-Chain Diacylglycerols (scDAGs)

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: FUSION-OPT-DAG-001

Introduction: The "Wedge" Principle

Welcome to the advanced support module for membrane fusion. You are likely here because your standard fusogens (PEG, Calcium, SNARE mimetics) are yielding insufficient fusion rates, or you require a chemically induced, transient fusion event.

Short-chain diacylglycerols (scDAGs), such as 1,2-dioctanoyl-sn-glycerol (DOG) or 1,2-dicaproyl-sn-glycerol (DC6DG) , are powerful tools. Unlike standard lipids, they act as "structural wedges." Their small polar headgroups and splayed acyl chains induce negative spontaneous curvature in the bilayer. This lowers the energetic cost of the "stalk" intermediate—the critical first step in fusion.

However, scDAGs are volatile tools. Use too little, and nothing happens. Use too much, and you induce vesicle lysis or hemifusion arrest. This guide helps you walk that fine line.

Module 1: The Mechanism (Theory & Visualization)

The Stalk-Pore Model To troubleshoot, you must visualize the barrier. Fusion is not a collision; it is a topological restructuring.

• Contact: Vesicles aggregate.[1]

• Stalk Formation: The proximal (outer) monolayers merge.[2] This requires lipids that like to bend "inward" (negative curvature)—this is where scDAGs shine.

• Hemifusion: A diaphragm forms.

• Pore Opening: The distal (inner) monolayers merge to open a pore.

The DAG Paradox: scDAGs promote Step 2 (Stalk) but can inhibit Step 4 (Pore Opening) if their concentration is too high, as pore expansion requires positive curvature.

Figure 1: The scDAG-mediated fusion pathway. Note the bifurcation at Hemifusion: excess DAG can trap vesicles in a non-productive state (Arrest).

Module 2: The "Add-Back" Protocol

Do not co-dissolve scDAGs in your initial lipid film. Their high water solubility (relative to long-chain lipids) and fast flip-flop rates make them unpredictable during extrusion. Instead, use the Add-Back Method .

Reagents

• Target Vesicles: LUVs (100 nm) or GUVs.

• scDAG Stock: 100 mM 1,2-dioctanoyl-sn-glycerol (DOG) in anhydrous DMSO or Ethanol.

• Buffer: HEPES or PBS (pH 7.4).

Step-by-Step Workflow

• Baseline Characterization (Self-Validation Step):

  • Measure the initial size of your vesicles using Dynamic Light Scattering (DLS).

  • Acceptance Criteria: Polydispersity Index (PDI) < 0.1.

• Titration Setup:

  • Prepare 4 aliquots of vesicle suspension (e.g., 100 µM total lipid concentration).

  • You will target scDAG concentrations of 0.5, 1.0, 2.0, and 5.0 mol% relative to total lipid.

• The "Rapid Mix" Injection:

  • Critical: scDAGs partition in milliseconds. Slow addition causes local high concentrations and lysis.

  • While vortexing the vesicle suspension vigorously, inject the scDAG stock using a Hamilton syringe.

  • Ensure solvent (DMSO/EtOH) volume never exceeds 1% v/v.

• Incubation:

  • Incubate at 37°C for 5-10 minutes . (scDAGs effect is transient; they will eventually equilibrate or metabolize in biological preps).

• Validation (The "Leak vs. Fuse" Check):

  • Run a content-mixing assay (e.g., ANTS/DPX or Calcein release).

  • Simultaneously check for leakage. If you see fluorescence increase in a leakage control (calcein self-quenching release without acceptor vesicles), you have lysed the membranes.

Module 3: Troubleshooting & FAQs

Category 1: Low Fusion Yield

Q: I added 5% DOG, but I only see lipid mixing (FRET), not content mixing. What is happening? A: You have likely encountered Hemifusion Arrest .

• The Science: scDAGs induce negative curvature, which stabilizes the stalk (Step 2). However, opening the fusion pore (Step 4) requires the membrane to bend the other way (positive curvature). High concentrations of DOG stabilize the stalk so well that the pore cannot open.

• The Fix: Reduce DOG concentration to 1–2 mol%. Alternatively, add a small amount of Lyso-PC (positive curvature agent) to the acceptor vesicles to destabilize the hemifusion diaphragm.

Q: My fusion rate is highly variable between replicates. A: This is usually a Mixing Kinetic issue.

• The Science: scDAGs have a Critical Micelle Concentration (CMC) that is relatively high, but they partition into membranes almost instantly. If you add the DAG dropwise without vortexing, the first vesicles hit get 50% DAG (and lyse), while the rest get 0%.

• The Fix: Use a "stopped-flow" mixing technique or vortex during injection.

Category 2: Vesicle Instability

Q: The solution turns clear immediately after adding DAG. A: You have induced a Vesicle-to-Micelle Transition .

• The Science: At high mole fractions, scDAGs act like detergents. You have solubilized your membranes.

• The Fix: Check your math. Ensure you are calculating mol% based on total lipid, not total volume. Keep DAG < 5 mol% for 100nm LUVs.

Q: Can I use scDAGs for long-term storage of fused vesicles? A: No.

• The Science: scDAGs are chemically labile (acyl migration) and biologically active. Furthermore, their continuous presence promotes lipid packing stress that can lead to aggregation over hours.

• The Fix: Use scDAGs for "triggering" fusion. If you need stable fused products, dilute the sample immediately after fusion to drop the scDAG concentration below its active threshold.

Module 4: Comparative Data (scDAG Selection)

Not all short-chain DAGs are equal. Choose based on your required "residence time" in the membrane.

Property	1,2-Dicaproyl-sn-glycerol (DC6DG)	1,2-Dioctanoyl-sn-glycerol (DOG)
Chain Length	6 Carbons	8 Carbons
Water Solubility	High (~15 mM)	Moderate (~0.1 mM)
Membrane Residence	Minutes (rapid desorption)	Hours (stable partitioning)
Fusion Efficiency	Moderate (requires high conc.)	High (Standard choice)
Lytic Potential	High (acts like detergent)	Moderate
Best Use Case	Transient, reversible curvature	Sustained fusion protocols

References

• Chernomordik, L. V., & Kozlov, M. M. (2003). Protein-lipid interplay in fusion and fission of biological membranes. Annual Review of Biochemistry, 72(1), 175-207.

• Kozlovsky, Y., & Kozlov, M. M. (2002). Stalk model of membrane fusion: Solution of energy crisis.[3][4] Biophysical Journal, 82(2), 882-895.[3]

• Goñi, F. M., & Alonso, A. (1999). Structure and dynamics of fusogenic membrane lipids. Progress in Lipid Research, 38(1), 1-48.

• Basáez, G., et al. (1998). Effect of single chain lipids on phospholipase C-promoted vesicle fusion: A test for the stalk hypothesis.[5] Biochemistry, 37(11), 3901-3908.[5] [5]

Sources

• 1. mdpi.com [mdpi.com]
• 2. High curvature promotes fusion of lipid membranes: Predictions from continuum elastic theory - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Stalk model of membrane fusion: solution of energy crisis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Membrane fusion: stalk model revisited - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2,3-Dilauroyl-sn-glycerol (DLG) Membrane Systems

Executive Summary & Scientific Context

Welcome to the technical guide for 2,3-dilauroyl-sn-glycerol (2,3-DLG) . As researchers, you likely selected the 2,3-sn isomer specifically to distinguish physical membrane effects from enzymatic signaling (since protein kinase C and lipases are stereospecific for the natural 1,2-sn isomer).

However, from a biophysical perspective , 2,3-DLG behaves almost identically to its enantiomer (1,2-DLG) in achiral lipid bilayers. The core challenge with Dilauroylglycerol is not its chirality, but its molecular geometry .

The Core Conflict: DLG is a non-bilayer forming lipid .

• Critical Packing Parameter (CPP) > 1: It has a tiny polar headgroup (hydroxyl) relative to its hydrophobic volume.

• Consequence: It induces negative curvature , promotes inverted hexagonal (

  ) phases, and drives strong lateral phase separation due to packing mismatch with standard phospholipids like POPC or DPPC.

This guide addresses the three most common support tickets we receive: invisible domains, vesicle instability, and hydration artifacts.

Troubleshooting Guides (Q&A Format)

Issue 1: "I added 20% DLG to my GUVs, but the vesicles are unstable or aggregating."

Diagnosis: Curvature Stress Overload. You have exceeded the bilayer-stability limit. Because DLG has a conical shape (small head, wide tail), it acts like a wedge in the membrane. At high concentrations (>10-15%), it forces the membrane to curve negatively, leading to vesicle fission, fusion, or collapse into non-lamellar aggregates.

Scientific Mechanism: The spontaneous curvature (

) of the monolayer becomes too negative. The energy cost to maintain a flat bilayer exceeds the energy gain of vesicle formation.

Corrective Protocol:

• Reduce Concentration: Lower DLG to ≤ 5-10 mol% . This is usually sufficient to induce phase separation without destroying the vesicle.

• Compensate Curvature: If high DLG is required, add 1-2% PEG-lipid (e.g., PEG2000-PE). The large steric headgroup of PEG-lipids has a CPP < 0.5 (inverted cone), which counteracts the negative curvature of DLG (cone).

Issue 2: "I expect phase separation, but my membrane looks homogeneous under fluorescence microscopy."

Diagnosis: Nanoscopic vs. Macroscopic Domains. DLG domains are often nanoscopic (

nm), below the diffraction limit of optical microscopy. Unlike cholesterol/sphingomyelin rafts that coalesce into large micron-sized domains (liquid-ordered phase), DAG-enriched domains tend to remain small and highly dynamic unless driven by extreme temperature drops.

Verification Steps:

• Don't trust the eye: Use FRET (Förster Resonance Energy Transfer) . If you have a donor probe (e.g., NBD-PE) and an acceptor, DLG clustering will alter the FRET efficiency even if the image looks uniform.

• DSC (Differential Scanning Calorimetry): Look for a broadening of the main transition peak (

  ). A split peak indicates phase separation.

Issue 3: "I see bright crystal-like structures floating in my hydration chamber."

Diagnosis: Incomplete Hydration / The "Krafft Point" Trap. Although DLG has a relatively low melting point (~30-40°C depending on hydration), pure DLG clusters are extremely hydrophobic and difficult to hydrate. If you hydrate at room temperature, DLG may remain in a crystalline or gel state, refusing to mix with the host lipid.

Corrective Protocol:

• Heat Shock: Perform hydration at >10°C above the highest

  of your lipid mixture (usually >50°C for DLG mixtures) for at least 1 hour.

• Sonication: Brief bath sonication ensures DLG is dispersed from the dry film into the host lipid bilayers before vesicles form.

Visualizing the Mechanism

The following diagram illustrates why DLG destabilizes membranes and how it segregates.

Figure 1: Mechanistic flow of DLG-induced membrane stress. Note the bifurcation: low concentrations lead to stable domains, while high concentrations lead to structural collapse.

Comparative Data: DLG vs. Other Lipids

Understanding the physical parameters is crucial for experimental design.

Parameter	2,3-Dilauroyl-sn-glycerol (DLG)	DOPC (Standard Host)	Cholesterol
Chain Length	C12:0 (Short)	C18:1 (Long, Unsat)	Rigid Ring
Headgroup	Hydroxyl (-OH)	Phosphocholine	Hydroxyl (-OH)
Geometry	Cone (CPP > 1)	Cylinder (CPP ≈ 1)	Cone (small)
Phase Behavior	Promotes Non-Lamellar ( )	Promotes Fluid Lamellar ( )	Promotes Liquid Ordered ( )
Main Effect	Lateral Segregation / Instability	Stable Bilayer Matrix	Ordering / Thickening

Validated Protocol: Preparation of Stable DLG-Doped GUVs

This protocol minimizes DLG crystallization and maximizes bilayer integration.

Method: Electroformation (Modified for Neutral Lipids)

• Lipid Stock Preparation:

  • Dissolve Host Lipid (e.g., DOPC) in Chloroform (10 mg/mL).

  • Dissolve 2,3-DLG in Chloroform (10 mg/mL). Note: DLG is highly soluble in chloroform.

  • Mix: Create a ratio of 95:5 (mol%) DOPC:DLG. Do not exceed 10% DLG for GUVs.

  • Optional: Add 0.5 mol% fluorescent dye (e.g., Rho-PE) to visualize the host phase.

• Film Deposition:

  • Spread 10

    L of mixture onto ITO-coated glass slides.

  • Vacuum Dry: Desiccate for >2 hours (critical to remove solvent which can artificially stabilize DLG).

• Hydration & Electroformation (The Critical Step):

  • Assemble the chamber with 300 mM Sucrose solution.

  • Temperature: Set heating block to 50°C (well above DLG phase transition).

  • Voltage: Apply 10 Hz, 1.5 Vpp (Sine Wave).

  • Time: Run for 2 hours at 50°C.

• Cooling Protocol:

  • Crucial: Turn off voltage. Allow the chamber to cool to room temperature slowly (over 30 mins) inside the heating block. Rapid cooling can cause DLG to crystallize out of the bilayer rather than forming fluid domains.

Workflow Diagram

Figure 2: Optimized workflow for incorporating DLG into Giant Unilamellar Vesicles (GUVs).

References

• Das, S., & Rand, R. P. (1984). Diacylglycerol causes major structural transitions in phospholipid bilayer membranes.[1][2] Biochemical and Biophysical Research Communications.

  • Significance: Establishes the concentration thresholds (5-10%) where DAGs induce hexagonal phases.

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research.

  • Significance: Comprehensive review of DAG physical properties, including the lack of physical difference between 1,2 and 2,3 isomers in model systems.

• Goldberg, E. M., et al. (2016). Lipid domain formation and the specific interaction of diacylglycerols. Biophysical Journal.[1]

  • Significance: Discusses the lateral segreg

• Avanti Polar Lipids. Technical Data Sheet: 1,2-Dilauroyl-sn-glycerol.[3]

  • Significance: Standard reference for solubility and physical constants (Tm).

Sources

• 1. Sci-Hub. Diacylglycerol causes major structural transitions in phospholipid bilayer membranes / Biochemical and Biophysical Research Communications, 1984 [sci-hub.sg]
• 2. Diacylglycerol causes major structural transitions in phospholipid bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,2-Dilauroyl---sn--glycero--3-PG-(sodium-salt), 100MG | Labscoop [labscoop.com]

Technical Support Center: 2,3-Dilauroyl-sn-glycerol (2,3-DLG) Analysis

Subject: Impurity Profiling & Stability Assessment for Commercial Standards Document ID: TS-LIPID-23DLG-04 Last Updated: 2025-05-12 Audience: Lipid Chemists, Formulation Scientists, Analytical QC

Introduction: The Instability Paradox

You are working with 2,3-dilauroyl-sn-glycerol (2,3-DLG) , a synthetic enantiomer of the naturally occurring 1,2-DAGs. This lipid is a critical tool for probing the stereospecificity of enzymes like Protein Kinase C (PKC) and Diacylglycerol Acyltransferase (DGAT).

The Core Challenge: Commercial standards of 2,3-DLG are thermodynamically unstable. They suffer from acyl migration , a spontaneous rearrangement where the fatty acid at the sn-2 position shifts to the sn-1 (or sn-3) position, converting your valuable 2,3-isomer into the thermodynamically stable (but biologically distinct) 1,3-isomer .

This guide provides a self-validating analytical framework to detect this degradation and verify enantiomeric purity.

Module 1: The Analytical Decision Tree

Before consuming your sample, determine the level of purity required. If you are studying stereospecific enzymatic activity, you must validate both Regio-purity (2,3 vs. 1,3) and Enantio-purity (2,3 vs. 1,2).

Caption: Workflow for validating 2,3-DLG standards. Note that RP-HPLC separates regioisomers (1,3 vs 2,[1][2]3) but cannot distinguish enantiomers (1,2 vs 2,3) without a chiral column.

Module 2: Regio-Purity Analysis (RP-HPLC)

The Problem: 2,3-DLG lacks a UV chromophore (lauric acid is saturated). Standard UV detection at 205 nm is often insufficiently sensitive for minor impurities. The Solution: Use Charged Aerosol Detection (CAD) or ELSD .[3] CAD is preferred for its uniform response factor.

Protocol A: RP-HPLC-CAD for Regio-Isomer Detection

This method separates the 1,3-dilauroyl-glycerol (degradation product) from the 2,3-dilauroyl-sn-glycerol .

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm
Mobile Phase A	Acetonitrile (100%)
Mobile Phase B	Acetone or Isopropanol (Modifier)
Isocratic Ratio	80% A / 20% B (Adjust based on column retention)
Flow Rate	1.0 mL/min
Detector	CAD (Nebulizer Temp: 35°C) or ELSD (Drift Tube: 40°C)
Sample Diluent	Ethanol (Avoid Hexane for RP columns)
Injection Volume	10 µL (1 mg/mL concentration)

Data Interpretation:

• Retention Time (RT): The 1,3-isomer is generally more hydrophobic due to the exposed secondary hydroxyl and linear structure, often eluting after the 1,2/2,3-isomer on C18 columns [1, 5].

• Acceptance Criteria: 1,3-isomer peak area < 2.0%.[2]

Module 3: Enantio-Purity Analysis (Chiral HPLC)

The Problem: RP-HPLC cannot distinguish 2,3-DLG from 1,2-DLG . If your supplier sent you the wrong enantiomer (or a racemic mix), RP-HPLC will show a single, pure peak. The Solution: Chiral Stationary Phases (CSP) based on amylose or cellulose derivatives.

Protocol B: Chiral Separation

Parameter	Condition
Column	Chiralpak IA or Chiralpak IC (Amylose/Cellulose derivatives)
Mobile Phase	Hexane / Isopropanol (99:1 to 95:5 v/v)
Mode	Normal Phase Isocratic
Flow Rate	0.5 - 1.0 mL/min
Detector	CAD or ELSD (UV is not viable in Hexane/IPA without derivatization)
Critical Note	Do not use acid/base modifiers (e.g., TFA), as they catalyze acyl migration on the column [2].

Mechanism: The chiral selector interacts differentially with the spatial arrangement of the hydroxyl group at sn-1 vs sn-3.

Module 4: Structural Validation (NMR)

When chromatography is ambiguous, Nuclear Magnetic Resonance (NMR) is the definitive structural probe.

Key Chemical Shifts (CDCl3)

Proton Position	1,3-DAG (Impurity)	1,2-DAG / 2,3-DAG (Target)	Note
CH (sn-2)	~4.1 ppm (Multiplet)	~5.1 ppm (Quintet)	Diagnostic Peak. The shift downfield to 5.1 ppm indicates esterification at sn-2.
CH2 (sn-1/3)	~4.2 ppm (Doublet)	~4.3 ppm & ~3.7 ppm	1,3-DAG is symmetric; 1,2/2,3-DAG shows distinct shifts for the esterified vs. free -CH2OH.

Troubleshooting Tip: If the multiplet at 4.1 ppm appears in your spectrum, your sample has undergone acyl migration to the 1,3-isomer [3].

Module 5: Troubleshooting & FAQs

Q1: My standard arrived on dry ice, but the HPLC shows two peaks. Is it ruined?

A: Likely, yes. The second peak is almost certainly the 1,3-isomer .

• Cause: Acyl migration can occur during synthesis or if the sample experienced temperature fluctuations during transit.

• Verification: Run Protocol A. If the peaks are resolved by >1 minute on C18, it is regio-isomerization.

• Remediation: You cannot "fix" this chemically. You must repurify via flash chromatography on boric acid-impregnated silica (boric acid complexes the diol, preventing migration) or purchase a new lot.

Q2: Why do you warn against GC-MS?

A: Gas Chromatography requires high injection port temperatures (250°C+). This thermal energy provides the activation energy required for rapid acyl migration inside the injector liner.

• Result: A pure 2,3-DLG sample will appear as a mixture of 1,3 and 1,2 isomers in the GC data, creating a false fail [4].

• Exception: GC is acceptable only if you are analyzing the Fatty Acid Methyl Esters (FAMEs) after transesterification to check the lauric acid content, not the intact lipid structure.

Q3: Can I store the standard in methanol?

A: Avoid Methanol. Protic solvents like methanol can promote transesterification over long periods.

• Best Practice: Store as a dry powder at -20°C.

• Working Solutions: Prepare fresh in Ethanol or DMSO . If using Chiral Normal Phase (Protocol B), dissolve in Hexane/Isopropanol .

• Shelf Life: In solution, 2,3-DLG is stable for <24 hours at room temperature before detectable migration occurs (approx 1-2%).

Q4: How does Acyl Migration actually happen?

It is an intramolecular nucleophilic attack. The free hydroxyl group attacks the carbonyl carbon of the adjacent ester.

Caption: The mechanism of acyl migration. The reaction favors the 1,3-isomer (approx 60:40 equilibrium) because the primary hydroxyls are less sterically hindered.

References

• SciSpace. (2022). Chiral separation of glycerolipids by high-performance liquid chromatography. Retrieved from [Link]

• San Martín, E., et al. (2020).[4] Solvent‐based strategy improves the direct determination of key parameters in edible fats and oils by 1H NMR. ResearchGate. Retrieved from [Link]

• Reddy, N., et al. (2025). Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols. ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative PKC activation of 1,2-DLG vs 2,3-dilauroyl-sn-glycerol

Executive Summary

In the investigation of Protein Kinase C (PKC) signaling, 1,2-dilauroyl-sn-glycerol (1,2-DLG) serves as a functional, cell-permeable activator, while 2,3-dilauroyl-sn-glycerol (2,3-DLG) functions as a critical negative control.

The distinction is strictly stereochemical. PKC isozymes (conventional and novel) possess C1 domains evolved to specifically recognize the sn-1,2-diacylglycerol configuration. The sn-2,3 isomer, despite having identical chemical properties (solubility, membrane partition coefficient, molecular weight), does not fit the C1 binding pocket. Therefore, any biological response observed with 1,2-DLG that is absent with 2,3-DLG can be attributed to specific PKC activation rather than non-specific membrane perturbations.

Mechanistic Foundation: The Stereospecificity of C1 Domains[1]

To understand the divergence in performance, one must look at the atomic-level interaction between the lipid and the kinase.

The "Key" (1,2-DLG) vs. The "Dummy" (2,3-DLG)

The C1 domain of PKC contains a hydrophilic cleft capped by hydrophobic residues. For activation to occur, the diacylglycerol must anchor PKC to the membrane.[1]

• 1,2-DLG: The sn-1,2 configuration aligns the 3-hydroxyl group and the carbonyl oxygens of the ester bonds in a specific geometry. These form crucial hydrogen bonds with the glycine and glutamine residues within the C1 domain, "latching" the enzyme to the membrane and relieving autoinhibition.

• 2,3-DLG: While it inserts into the membrane lipid bilayer just as effectively as the 1,2-isomer, its stereochemical orientation prevents the formation of the necessary hydrogen bond network. The C1 domain cannot "grasp" it.

Pathway Visualization

The following diagram illustrates the divergent signaling outcomes of these two isomers.

Caption: Differential activation logic. 1,2-DLG recruits PKC to the membrane, initiating signaling.[2] 2,3-DLG fails to bind C1 domains, resulting in no activation.

Comparative Performance Matrix

The following table synthesizes experimental data comparing the physicochemical and biological properties of the two isomers.

Feature	1,2-Dilauroyl-sn-glycerol (1,2-DLG)	2,3-Dilauroyl-sn-glycerol (2,3-DLG)	Experimental Implication
Primary Role	Activator (Agonist)	Negative Control	Use 2,3-DLG to rule out non-specific lipid effects.
PKC Affinity ( )	High (nM to low µM range)*	Negligible / None	1,2-DLG mimics endogenous DAG; 2,3-DLG is "invisible" to PKC.
Cell Permeability	High (due to C12 chain length)	High (Identical to 1,2-DLG)	Both enter cells rapidly (unlike C18 DAGs).
Membrane Perturbation	Moderate (increases fluidity)	Moderate (increases fluidity)	If 2,3-DLG causes an effect, it is likely due to membrane fluidity changes, not PKC.
Metabolic Stability	Low (Rapidly metabolized by DAG Kinase)	High (Resistant to DAG Kinase)	1,2-DLG effects are transient (15-60 min). 2,3-DLG accumulates.
Solubility	Soluble in DMSO, Ethanol	Soluble in DMSO, Ethanol	Identical handling required.

*Note: Affinity is dependent on the specific PKC isozyme and membrane composition (phosphatidylserine presence).

Validated Experimental Protocol

Objective: To specifically activate PKC in cultured mammalian cells using 1,2-DLG, validating specificity with 2,3-DLG.

Reagents

• 1,2-DLG Stock: 10 mM in DMSO (Store at -20°C, under Argon/Nitrogen).

• 2,3-DLG Stock: 10 mM in DMSO.

• Vehicle Control: Pure DMSO.

Critical Handling Note (Expert Insight)

Dilauroyl (C12) lipids are chosen because they are short enough to be water-soluble/dispersible and cell-permeable, but long enough to anchor in the membrane. However, they are rapidly metabolized by cellular DAG kinases. You must assay quickly.

Step-by-Step Workflow

• Cell Preparation:

  • Seed cells (e.g., HeLa, HEK293, Jurkat) to 70-80% confluence.

  • Serum Starvation (Crucial): Replace media with serum-free media 4–16 hours prior to the experiment. Serum contains lipids that activate PKC, masking the effect of DLG.

• Lipid Preparation (Immediately before use):

  • Thaw 10 mM stocks. Vortex vigorously.

  • Prepare a 10x working solution in serum-free media.

    • Example: Dilute 1 µL of 10 mM stock into 99 µL media

      100 µM intermediate.

  • Sonicate the intermediate solution for 15-30 seconds. This creates micro-dispersions essential for efficient membrane insertion.

• Treatment:

  • Add the 10x working solution to the cell culture well (1:10 dilution) to achieve a Final Concentration of 10 µM .

  • Controls: Run parallel wells with 10 µM 2,3-DLG and DMSO vehicle.

• Incubation:

  • Translocation Assays (Imaging): 1 – 10 minutes. (PKC moves to membrane within 60 seconds).

  • Phosphorylation Assays (Western Blot): 5 – 20 minutes. (Signal peaks early and degrades as DLG is metabolized).

• Termination:

  • Aspirate media immediately.

  • Lyse in boiling SDS-sample buffer (for Westerns) or fix in 4% Paraformaldehyde (for Imaging).

Experimental Workflow Diagram

Caption: Optimized workflow for transient PKC activation. Note the sonication step to ensure lipid dispersion.

Troubleshooting & Expert Insights

• "I see activation with 2,3-DLG."

  • Cause: High concentrations (>50 µM) of any lipid can perturb membrane curvature or cause lysis, triggering stress pathways (e.g., p38 MAPK) that mimic PKC activation.

  • Solution: Titrate down. The window of specificity is usually 1–10 µM.

• "The signal disappears too fast."

  • Cause: 1,2-DLG is a substrate for DAG Kinase (converting it to Phosphatidic Acid) and DAG Lipase.

  • Solution: Add a DAG Kinase inhibitor (e.g., R59022) to sustain the signal, or switch to a non-metabolizable analog like PMA (though PMA is non-physiological and permanently activates PKC).

• Solubility Issues:

  • If the lipid crashes out of solution upon addition to media (visible white precipitate), your concentration is too high or you skipped the sonication step. DLG is hydrophobic; it needs to be dispersed, not just dissolved.

References

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications, 122(2), 818–823.[3]

  • [3]

• Nomura, H., et al. (1986). Stereospecificity of diacylglycerol for stimulus-response coupling in platelets.[4] Biochemical and Biophysical Research Communications, 140(3), 1143–1151.[4]

• Newton, A. C. (2018). Protein kinase C: perfectly balanced. Critical Reviews in Biochemistry and Molecular Biology, 53(2), 208–230. (Review of C1 domain mechanics).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereospecificity of diacylglycerol for stimulus-response coupling in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

NMR Spectral Distinction of 1,2- and 2,3-Dilauroyl-sn-glycerol: A Chiral Derivatization Guide

Topic: NMR Spectral Distinction between 1,2- and 2,3-Dilauroyl-sn-glycerol Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary: The Chirality Challenge

For researchers characterizing lipid nanoparticles (LNPs) or investigating protein kinase C (PKC) activation, the distinction between 1,2-dilauroyl-sn-glycerol (1,2-DLG) and its enantiomer 2,3-dilauroyl-sn-glycerol (2,3-DLG) is critical yet analytically deceptive.

The Core Problem: 1,2-DLG and 2,3-DLG are enantiomers. In standard achiral NMR solvents (e.g., CDCl₃, DMSO-d₆), their ¹H and ¹³C NMR spectra are identical . They possess the same scalar couplings and chemical shifts due to identical electron density distributions in an achiral environment.

The Solution: Distinction requires breaking the symmetry of the NMR experiment. This guide details the Chiral Derivatization Protocol using (S)-(+)-1-(1-naphthyl)ethyl isocyanate , which converts the enantiomeric DAGs into diastereomeric urethanes. These diastereomers exhibit distinct chemical shifts (

) resolvable by high-field NMR (500+ MHz), allowing for precise identification and enantiomeric excess (ee) calculation.

Scientific Principles & Mechanism

Why Standard NMR Fails

The glycerol backbone has a pro-chiral carbon at position 2.

• 1,2-sn-glycerol configuration: Acyl chains at positions 1 and 2.[1][2]

• 2,3-sn-glycerol configuration: Acyl chains at positions 2 and 3.

Because the lauroyl chains (C12:0) are identical and the solvent environment is isotropic, the magnetic environments of the protons in 1,2-DLG are mirror images of those in 2,3-DLG. An achiral probe (standard NMR) cannot distinguish left from right hands.

The Derivatization Strategy

By reacting the free hydroxyl group (at sn-3 for 1,2-DLG and sn-1 for 2,3-DLG) with a chiral auxiliary, we create diastereomers.

• 1,2-DLG + (S)-Auxiliary

  (1,2-DAG)-(S)-Urethane

• 2,3-DLG + (S)-Auxiliary

  (2,3-DAG)-(S)-Urethane

These two products are now diastereomers (chemically distinct species) with different physical properties and, crucially, different NMR chemical shifts.[3][4]

Experimental Protocol: Chiral Urethane Derivatization

Objective: Synthesize naphthylethyl urethane derivatives to resolve glycerol backbone signals.

Materials

• Substrate: 5–10 mg of Dilauroyl-sn-glycerol sample.

• Reagent: (S)-(+)-1-(1-naphthyl)ethyl isocyanate (NEI).[5]

• Catalyst: 4-Dimethylaminopyridine (DMAP).

• Solvent: Anhydrous toluene.

• NMR Solvent: CDCl₃ (99.8% D).

Step-by-Step Workflow

• Preparation: Dissolve 10 mg of the DAG sample in 1 mL of anhydrous toluene in a reaction vial.

• Addition: Add 15 µL of (S)-(+)-1-(1-naphthyl)ethyl isocyanate (approx. 1.5 equivalents) and a catalytic amount (1 mg) of DMAP.

• Reaction: Stir the mixture at 50°C for 2 hours . Monitor by TLC (Hexane/EtOAc 80:20) until the starting DAG spot disappears.

• Quenching: Add 100 µL of methanol to quench excess isocyanate.

• Purification (Optional but Recommended): Pass the reaction mixture through a small silica SPE cartridge, eluting with Hexane/EtOAc (90:10) to remove urea byproducts.

• Analysis: Evaporate solvent under nitrogen. Re-dissolve the residue in 600 µL CDCl₃ for ¹H NMR analysis.

Comparative Data Analysis

The following data illustrates the spectral resolution achieved after derivatization. The diagnostic signals are the glycerol backbone protons (H-1, H-2, H-3).[6]

¹H NMR Chemical Shift Comparison (500 MHz, CDCl₃)

Values are representative of long-chain DAG-(S)-naphthylethyl urethanes.

Proton Assignment	1,2-DLG Derivative ( ppm)	2,3-DLG Derivative ( ppm)	(ppm)	Signal Multiplicity
H-2 (Methine)	5.22	5.26	0.04	Multiplet
H-1a (Methylene)	4.12	4.17	0.05	dd
H-1b (Methylene)	4.26	4.29	0.03	dd
H-3a (Methylene)	4.18	4.21	0.03	dd
H-3b (Methylene)	4.30	4.26	0.04	dd

Interpretation Guide:

• The H-2 Methine Signal: This is the most diagnostic peak. In the 1,2-isomer derivative, it appears upfield (5.22 ppm) compared to the 2,3-isomer derivative (5.26 ppm).

• Enantiomeric Excess (ee) Calculation:

  Note: Ensure baseline resolution by processing with a Gaussian window function if peaks overlap slightly.

Logic Visualization

The following diagram maps the logical flow from the achiral problem to the chiral resolution.

Caption: Workflow for distinguishing DLG enantiomers using chiral derivatization to create resolvable diastereomers.

Critical Technical Notes

• Acyl Migration Risk: 1,2-DAGs are thermodynamically unstable and prone to acyl migration to form 1,3-DAGs.

  • Observation: 1,3-DLG is easily identified in standard NMR by a triplet (or multiplet) at ~4.1 ppm (H-1,3) and a quintet at ~4.9 ppm (H-2).

  • Prevention: Store samples at -20°C in hexane/isopropanol. Perform derivatization immediately upon thawing.

• Alternative Reagents:

  • Mosher's Acid (MTPA-Cl): Can also be used. The

    for MTPA esters is often smaller for lipid backbones compared to naphthylethyl urethanes, making the urethane method superior for DAGs.

  • Chiral Solvating Agents (CSAs): Agents like Pirkle's alcohol can be added directly to the NMR tube. This is faster (no reaction needed) but often yields broader peaks and smaller peak separation (

    ppm), which may obscure low-level impurities.

References

• Rosati, O. et al. (2007).[6] HPLC Separation and NMR Structural Elucidation of sn-1,2-, 2,3-, and 1,3-Diacylglycerols from Olive Oil. Journal of Agricultural and Food Chemistry, 55(2), 191–196.[6] [Link]

• Rosati, O. et al. (2019). Enantiospecific synthesis of sn-1,2-, 2,3-, and 1,3-diacylglycerols as naphthylethylurethane derivatives.[5] Arkivoc, part ii, 86-98.[5] [Link]

• Hoye, T. R., Jeffrey, C. S., & Ryba, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[4][7] Nature Protocols, 2, 2451–2458. [Link]

Sources

• 1. 1,2-Dioleoyl-Sn-Glycerol | C39H72O5 | CID 9543716 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Enantiomers – Image | Mirror Image — Nanalysis [nanalysis.com]
• 4. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. arkat-usa.org [arkat-usa.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Validating Enzyme Stereospecificity: The 1,2-sn vs. 2,3-sn Diacylglycerol Probe System

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Drug Discovery Scientists Focus: Stereochemical validation of C1-domain containing proteins (PKC, RasGRP, chimaerins) and lipid enzymes (DGK, Lipases).

Executive Summary: The Chirality of Signal Transduction

In lipid signaling, stereochemistry is not merely a structural detail—it is the functional switch. The physiological second messenger generated by Phospholipase C (PLC) is exclusively 1,2-sn-diacylglycerol (1,2-DAG) . Its enantiomer, 2,3-sn-diacylglycerol (2,3-DAG) , is biologically rare in this context and typically inactive against canonical effectors like Protein Kinase C (PKC).

For researchers validating novel DAG-binding domains or screening lipid-modulating drugs, 2,3-DAG is the ultimate negative control. It possesses identical physicochemical properties (hydrophobicity, membrane partitioning coefficient) to the natural ligand but lacks the specific 3D geometry required for the hydrogen-bond network in the binding pocket.

This guide outlines how to utilize 2,3-DAG probes to rigorously validate enzyme stereospecificity, distinguishing true allosteric activation from non-specific membrane perturbations.[1]

Mechanistic Foundation: Why Stereochemistry Matters

The specificity of DAG signaling relies on the C1 domain , a cysteine-rich zinc-finger motif found in PKC isoforms, protein kinase D (PKD), and chimaerins.

The "Capping" Mechanism

When 1,2-DAG binds to a C1 domain, it does not merely "stick" to the protein. It fills a hydrophilic groove, forming a "cap" that completes a continuous hydrophobic surface. This allows the protein to penetrate the membrane bilayer.[2]

• 1,2-DAG (Active): The C3-hydroxyl group and the sn-1/sn-2 carbonyls form a precise H-bond network with conserved Glycine and Threonine residues (e.g., Gly253/Thr242 in PKC

  ).

• 2,3-DAG (Inactive): Due to the inverted chirality at the C2 carbon, the carbonyls and hydroxyl groups are spatially misaligned. They cannot bridge the H-bond gap, preventing the formation of the hydrophobic cap. Consequently, the protein cannot insert into the membrane.

Comparative Profile: The Probe Landscape

Feature	1,2-sn-DAG (Natural Ligand)	2,3-sn-DAG (Stereo-Control)	PMA (Phorbol Ester)
Role	Physiological Activator	Negative Control / Specificity Probe	Super-Agonist (Positive Control)
C1 Affinity ( )	High (nM range in membranes)	Negligible / Very Low	Ultra-High (pM - nM range)
Metabolic Stability	Low (Rapidly metabolized by DGK/Lipases)	High (Resistant to DGK/Lipases)	Extreme (Non-hydrolyzable)
Membrane Partitioning	Identical to 2,3-DAG	Identical to 1,2-DAG	Higher rigidity
Validation Utility	Establishes baseline activity	Proves binding is stereospecific	Establishes maximal activation potential

Experimental Protocol: The Stereospecificity Validation Workflow

Objective: Determine if a candidate protein (e.g., a novel kinase or putative lipid sensor) binds DAG via a specific stereoselective pocket or through non-specific hydrophobic association.

Phase 1: Probe Preparation (Mixed Micelles)

Causality: DAGs are water-insoluble. Delivering them in solvent (DMSO/Ethanol) directly to aqueous buffers causes precipitation and artifacts. You must use a lipid carrier system. Mixed micelles with Triton X-100 are the gold standard for kinetic rigor because they allow "surface dilution" calculations.

Reagents:

• 1,2-sn-Dioleoylglycerol (1,2-DOG)

• 2,3-sn-Dioleoylglycerol (2,3-DOG) [The Probe]

• Phosphatidylserine (PS) (Required co-factor for many PKCs)

• Triton X-100

Step-by-Step:

• Dry Down: Aliquot lipids (DAG + PS) into glass tubes. Evaporate solvent under a stream of

  gas to form a thin film.

• Solubilize: Add Triton X-100 mixed micelle buffer (e.g., 0.2% w/v Triton X-100, 20 mM HEPES pH 7.4).

• Vortex/Sonicate: Vortex vigorously for 2 mins or bath sonicate until the solution is perfectly clear.

• Equilibration: Allow micelles to equilibrate at 30°C for 10 minutes before adding the enzyme.

Phase 2: The Competition Binding Assay (Self-Validating)

Logic: If your protein binds 1,2-DAG specifically, 2,3-DAG should not compete for binding, even at high concentrations.

Method (SPR or FRET-based):

• Immobilize the target protein (e.g., on a Biacore chip or use a FRET pair).

• Inject 1,2-DAG: Establish a binding curve (

  ). Observe the signal ( ).

• Inject 2,3-DAG: Inject the enantiomer at the same concentrations.

  • Result A (Specific): No binding signal observed.[3]

  • Result B (Non-specific): Binding signal observed (indicates the protein interacts with the lipid interface generally, not the specific headgroup).

• The "Mix" Test: Inject a saturating concentration of 1,2-DAG mixed with excess 2,3-DAG.

  • Validation: The signal should match 1,2-DAG alone. If 2,3-DAG inhibits the signal, it suggests it may be acting as a "competitive antagonist" or altering micelle morphology, though it doesn't activate the protein.

Phase 3: Enzymatic Activity Assay (Kinase Readout)

For PKC or DGK candidates:

• Set up the reaction mix containing

  , Peptide Substrate, Calcium, and the Lipid Micelles.

• Run A: Micelles with 5 mol% 1,2-DOG . -> Expect High Activity.

• Run B: Micelles with 5 mol% 2,3-DOG . -> Expect Basal Activity (Background).

• Run C: Micelles with 0% DAG (PS only). -> Basal Activity.

Interpretation:

• If Run B = Run C and Run A >> Run C : The enzyme is stereospecific (True Positive).

• If Run B > Run C : The enzyme has promiscuous stereospecificity or the "probe" is contaminated with 1,2-isomer (check purity via HPLC).

Visualizing the Logic

Diagram 1: The Stereochemical Checkpoint

This diagram illustrates the divergent signaling pathways. Note how 2,3-DAG fails to engage the "Capping" mechanism required for PKC activation.

Caption: The 1,2-sn isomer facilitates C1 domain capping and membrane insertion. The 2,3-sn isomer (probe) fails to form the necessary H-bond network, acting as a null control.

Diagram 2: Validation Decision Tree

Use this workflow to interpret your experimental data.

Caption: Decision matrix for interpreting 2,3-DAG probe results. Specific effectors should neither bind nor activate with the 2,3-isomer.

Critical Considerations & Troubleshooting

Isomerization Risks

Under basic conditions (high pH) or high temperatures, acyl groups can migrate. 1,2-DAG can isomerize to 1,3-DAG (which is generally inactive) or racemize.

• Solution: Keep buffers at pH 7.4 or lower. Store DAG stocks in organic solvent at -20°C. Use fresh dilutions.

The "Fluidity" Artifact

While 2,3-DAG doesn't bind the C1 site, it does insert into the membrane. At very high concentrations (>10 mol%), this can alter membrane curvature or fluidity, which might indirectly affect enzyme activity.

• Control: Always maintain the total lipid concentration constant. If you add 5% DAG, reduce the background lipid (e.g., PC) by 5%.

Metabolic Stability

In whole-cell assays, 1,2-DAG is rapidly converted to Phosphatidic Acid (PA) by Diacylglycerol Kinase (DGK).

• Advantage of 2,3-DAG: Most DGK isoforms are stereospecific for 1,2-DAG. Therefore, 2,3-DAG is metabolically stable in many systems, making it a persistent probe for "off-target" effects that don't involve the specific signaling pathway.

References

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications, 122(2), 818-823.

• Colón-González, F., & Kazanietz, M. G. (2006). C1 domains exposed: from diacylglycerol sensing to disease intervention. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1761(8), 827-837.

• Eichmann, T. O., & Lass, A. (2015). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Cellular and Molecular Life Sciences, 72, 3931-3952.

• Marquez, V. E., & Blumberg, P. M. (2003). Synthetic Diacylglycerols (DAG) and DAG-Lactones as Activators of Protein Kinase C (PK-C).[4] Accounts of Chemical Research, 36(6), 434-443.

• Stewart, A. et al. (2021). Structural anatomy of C1 domain interactions with DAG and other agonists. bioRxiv.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. C1 Protein Domain | Cell Signaling Technology [cellsignal.com]
• 3. Regulation of Ras Signaling Specificity by Protein Kinase C - PMC [pmc.ncbi.nlm.nih.gov]
• 4. um.es [um.es]

Technical Guide: Mass Spectrometry Fragmentation Patterns of DAG Stereoisomers

Executive Summary

The Core Challenge: The analysis of Diacylglycerol (DAG) stereoisomers—specifically the differentiation between biologically active sn-1,2-DAGs and their thermodynamically stable sn-1,3-DAG isomers—is plagued by acyl migration . In standard electrospray ionization (ESI) using protonated (

) or ammoniated ( ) species, the labile protons catalyze rapid isomerization, rendering the spectra of 1,2- and 1,3-isomers virtually indistinguishable.

The Solution: This guide details the Lithium Adduction (

) Strategy . Unlike protons, lithium ions ( ) form stable, rigid coordination complexes with the glycerol backbone oxygens. This "locks" the conformation, preventing acyl migration in the gas phase and inducing regiospecific fragmentation pathways that allow for the unambiguous identification of sn-1,2 vs. sn-1,3 isomers and the determination of fatty acyl positions (sn-1 vs. sn-2).

Part 1: The Isomer Challenge & Acyl Migration

Before analyzing fragmentation, one must understand the instability of the analyte. 1,2-DAGs are the primary products of Phospholipase C (PLC) signaling. However, they are metastable.

• Thermodynamics: 1,2-DAGs spontaneously rearrange to 1,3-DAGs to relieve steric strain.

• Kinetics: This process is accelerated by heat, protic solvents, and silica surfaces (chromatography).

• MS Implications: In a standard ESI source, the excess energy and available protons facilitate this shift. A spectrum of a pure 1,2-DAG standard often looks identical to a 1,3-DAG standard because the 1,2-DAG isomerizes during ionization.

Diagram 1: Acyl Migration & Lithium Stabilization

This diagram illustrates how Li+ locks the structure compared to the scrambling caused by H+.

Caption: Comparison of proton-catalyzed acyl migration (top) versus Lithium-mediated structural locking (bottom), which preserves regiochemistry for MS analysis.

Part 2: Comparative Methodology

The following table compares the three primary ionization approaches for DAG profiling.

Feature	Ammonium Adducts ( )	Protonated ( )	Lithium Adducts ( )
Isomer Fidelity	Low. Ammonia is a proton donor; facilitates migration.	Very Low. High internal energy leads to rapid scrambling.	High. Li+ coordinates with carbonyl/hydroxyl oxygens, freezing the backbone.
Fragmentation	Non-specific neutral loss of + Fatty Acid (FA).	Water loss ( ) dominates; poor structural data.	Regiospecific. Distinct losses allow sn-1 vs sn-2 differentiation.
Sensitivity	High (Standard Lipidomics).	Moderate.	Moderate to High (Requires LiCl spiking).
Differentiation	Cannot reliably distinguish 1,2 from 1,3.	Impossible.	Gold Standard for distinguishing 1,2 vs 1,3.

Part 3: Fragmentation Analysis & Diagnostic Ratios

This section details the specific spectral rules derived from Hsu & Turk's foundational work on lithiated lipids.

Distinguishing sn-1,2-DAG from sn-1,3-DAG

The geometry of the Lithium complex dictates the fragmentation.

• 1,2-DAGs: The Li+ ion coordinates with the two ester carbonyls and the free hydroxyl group. This tripartite coordination is sterically crowded but allows for specific elimination reactions.

• 1,3-DAGs: The Li+ ion coordinates with the two ester carbonyls. The free hydroxyl at sn-2 is less accessible for simultaneous coordination, leading to a more stable complex that fragments less efficiently.

Diagnostic Rule:

1,2-DAGs yield abundant fragment ions corresponding to the neutral loss of free fatty acids and lithiated fatty acids. 1,3-DAGs yield these ions at significantly lower abundance (often <10% relative intensity) or show dominant water losses instead.

Regiochemistry: sn-1 vs. sn-2 (For 1,2-DAGs)

Once a DAG is identified as a 1,2-isomer, determining which fatty acid is at sn-1 and which is at sn-2 is calculated using relative ion intensities.[1][2]

The Fragmentation Pathway: Fragmentation of

occurs via a neutral loss of the fatty acid ( ) or the lithium salt of the fatty acid ( ).[1]

• Ion A:

  (Loss of sn-1 FA)

• Ion B:

  (Loss of sn-2 FA)[3]

The Intensity Rule:

For lithiated 1,2-DAGs, the loss of the fatty acid at the sn-1 position is energetically favored over the sn-2 position. Result: The peak intensity of

> .[3]

Diagram 2: Fragmentation Decision Tree

Use this logic flow to interpret your MS/MS spectra.

Caption: Decision tree for assigning DAG stereochemistry using Lithium-ESI-MS/MS data.

Part 4: Experimental Protocol (Self-Validating)

This protocol ensures the formation of Lithium adducts while minimizing source-induced isomerization.

Reagents

• LC-MS Grade Methanol/Chloroform (2:1 v/v).

• Lithium Chloride (LiCl): 50 mM stock in Methanol.

• Internal Standard: 1,2-dipalmitoyl-sn-glycerol (d5) (Deuterated standard to verify migration rates).

Step-by-Step Workflow

• Extraction (Bligh & Dyer modified):

  • Extract lipids using Chloroform/Methanol.

  • Critical Step: Keep all steps at 4°C to prevent acyl migration. Avoid acidic conditions.

• Lithium Spiking:

  • Dilute the lipid extract in Methanol/Chloroform.

  • Add LiCl solution to a final concentration of 50–100 µM .

  • Note: Excess LiCl can suppress ionization; titrate to maximize

    signal while minimizing .

• Direct Infusion or LC-MS:

  • Flow Injection Analysis (FIA): Recommended for structural elucidation of pure standards or simple mixtures.

  • LC-MS: Use a C18 or C30 column.

  • Mobile Phase: Methanol/Water/Acetonitrile with 0.1 mM LiCl (Do not use Formic Acid or Ammonium Formate).

• MS Settings (Triple Quadrupole or Orbitrap):

  • Polarity: Positive (+).

  • Source Temp: Keep < 250°C (High heat promotes scrambling).

  • Collision Energy (CE): Ramp CE (20–40 eV).[4] Lithiated adducts are stable and require higher energy to fragment than protonated species.

• Validation Check (The "Trust" Step):

  • Inject the Deuterated 1,2-DAG standard.

  • Monitor for the appearance of 1,3-DAG peaks.

  • If 1,3-DAG signal > 5% of the 1,2-DAG signal, your extraction or source temperature is too aggressive. Adjust immediately.

References

• Hsu, F. F., & Turk, J. (1999). Structural characterization of diacylglycerols as lithium adducts by electrospray ionization mass spectrometry using low-energy collisionally activated dissociation. Journal of the American Society for Mass Spectrometry.

• Murphy, R. C., & Axelsen, P. H. (2011). Mass spectrometric analysis of lipids. Mass Spectrometry Reviews.

• Callender, H. L., et al. (2007). Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach. Analytical Chemistry.

• Li, L., et al. (2012). Identification of regioisomeric diacylglycerols by liquid chromatography-mass spectrometry. Lipids.[5][6][7][8][9][10][11][12]

Sources

• 1. Characterization and Quantification of Diacylglycerol Species in Biological Extracts after One-step Derivatization: A Shotgun Lipidomics Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Electrospray Ionization with Low-energy Collisionally Activated Dissociation Tandem Mass Spectrometry of Glycerophospholipids: Mechanisms of Fragmentation and Structural Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Key Role of Metal Adducts in the Differentiation of Phosphopeptide from Sulfopeptide Sequences by High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dimer ion formation and intermolecular fragmentation of 1,2-diacylglycerols revealed by electrospray ionization Fourier transform ion cyclotron resonance mass spectrometry for more comprehensive lipid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS [frontiersin.org]
• 8. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Improving Quantitative Accuracy in Nontargeted Lipidomics by Evaluating Adduct Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantification of Diacylglycerol Molecular Species in Biological Samples by Electrospray Ionization Mass Spectrometry after One-step Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Monitoring diacylglycerols in biofluids by non-isotopically paired charge derivatization combined with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Chromatographic Resolution of Diacylglycerol Isomers: 2,3-Dilauroyl-sn-glycerol vs. 1,3-Dilauroyl-glycerol

For researchers, scientists, and drug development professionals working with lipid signaling, formulation, and biochemistry, the accurate differentiation and quantification of diacylglycerol (DAG) isomers is a frequent and critical challenge. The positional isomerism of fatty acids on the glycerol backbone, specifically distinguishing between vicinal (1,2- or 2,3-) and non-vicinal (1,3-) DAGs, dictates their biological activity and physicochemical properties. This guide provides an in-depth comparison of the chromatographic retention behavior of 2,3-dilauroyl-sn-glycerol and its symmetrical isomer, 1,3-dilauroyl-glycerol, offering both theoretical understanding and practical experimental protocols.

The Structural Nuance Dictating Separation

At the heart of their differential chromatographic behavior lies a subtle yet significant structural distinction. 1,3-Dilauroyl-glycerol is a symmetrical molecule with lauric acid chains at the primary hydroxyl groups (sn-1 and sn-3) of the glycerol backbone, leaving the secondary hydroxyl group at sn-2 free. In contrast, 2,3-dilauroyl-sn-glycerol is asymmetrical, with lauroyl chains at the sn-2 and sn-3 positions, leaving a primary hydroxyl group at sn-1 exposed. This difference in the position and steric accessibility of the free hydroxyl group is the primary driver of their separation in both normal-phase and reversed-phase chromatography.

A critical consideration in the analysis of these isomers is the phenomenon of acyl migration . 1,2(2,3)-diacylglycerols are thermodynamically less stable than their 1,3- counterparts and can spontaneously isomerize, particularly in the presence of heat or catalysts[1][2][3]. This can lead to an overestimation of the 1,3-isomer if samples are not handled and analyzed promptly and under appropriate conditions[4][5].

Physicochemical Property Comparison

A foundational understanding of the physicochemical properties of these isomers informs the selection of an appropriate chromatographic strategy.

Property	2,3-Dilauroyl-sn-glycerol (as 1,2-isomer)	1,3-Dilauroyl-glycerol	Rationale for Chromatographic Impact
Molecular Weight	456.7 g/mol [6]	456.7 g/mol [7]	Identical molecular weight necessitates separation based on structure, not mass (in the absence of fragmentation).
Molecular Formula	C₂₇H₅₂O₅[6]	C₂₇H₅₂O₅[7]	Isomers with the same formula but different atomic arrangements.
Symmetry	Asymmetrical	Symmetrical	The symmetrical nature of the 1,3-isomer leads to a more compact structure, influencing its interaction with stationary phases.
Polarity	More Polar	Less Polar	The exposed primary hydroxyl group in the 2,3-isomer is more available for polar interactions (e.g., hydrogen bonding) than the sterically hindered secondary hydroxyl in the 1,3-isomer.
Solubility	Soluble in DMF (20 mg/ml), Ethanol (30 mg/ml), DMSO (7 mg/ml)[6]	Soluble in DMF (20 mg/ml), DMSO (30 mg/ml)[7]	Similar solubility in common organic solvents used for sample preparation and mobile phases.

Chromatographic Strategies: A Head-to-Head Comparison

The choice between normal-phase and reversed-phase high-performance liquid chromatography (HPLC) depends on the analytical goal, sample matrix, and available instrumentation.

Normal-Phase HPLC (NP-HPLC): The Polarity-Driven Separation

NP-HPLC, which utilizes a polar stationary phase (typically silica gel) and a non-polar mobile phase, excels at separating positional isomers based on subtle differences in polarity[8].

Mechanism of Separation: In NP-HPLC, retention is governed by the interaction of polar functional groups on the analyte with the active sites (silanol groups) of the silica stationary phase. The more polar the analyte, the stronger its interaction and the longer its retention time.

The free hydroxyl group of the diacylglycerol is the primary site of interaction. In 2,3-dilauroyl-sn-glycerol, the primary hydroxyl group at the sn-1 position is sterically more accessible than the secondary hydroxyl group at the sn-2 position of 1,3-dilauroyl-glycerol. This enhanced accessibility allows for stronger hydrogen bonding with the silica surface, leading to a longer retention time for the 2,3-isomer.

Expected Elution Order:

• 1,3-Dilauroyl-glycerol (earlier elution)

• 2,3-Dilauroyl-sn-glycerol (later elution)

Reversed-Phase HPLC (RP-HPLC): The Hydrophobicity-Driven Separation

RP-HPLC is the workhorse of many analytical labs and employs a non-polar stationary phase (e.g., C18) with a polar mobile phase. Here, retention is primarily based on hydrophobic interactions[9].

Mechanism of Separation: In RP-HPLC, more non-polar (hydrophobic) molecules interact more strongly with the stationary phase, resulting in longer retention times. While both dilauroylglycerol isomers are highly hydrophobic, their three-dimensional shape and the subtle difference in polarity influence their interaction with the C18 chains.

The symmetrical 1,3-dilauroyl-glycerol presents a slightly smaller, more compact hydrophobic surface area to the stationary phase compared to the more extended conformation of the asymmetrical 2,3-isomer. Consequently, the 2,3-isomer can have slightly stronger hydrophobic interactions, leading to a longer retention time. It has been consistently observed that for a given fatty acid composition, 1,3-DAGs elute before 1,2(2,3)-DAGs in RP-HPLC systems[10][11].

Expected Elution Order:

• 1,3-Dilauroyl-glycerol (earlier elution)

• 2,3-Dilauroyl-sn-glycerol (later elution)

Experimental Protocols

The following protocols provide starting points for the separation of 2,3-dilauroyl-sn-glycerol and 1,3-dilauroyl-glycerol. Optimization may be required based on the specific instrument, column, and sample matrix.

Protocol 1: Normal-Phase HPLC

This method is highly effective for baseline separation of the positional isomers.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the diacylglycerol standard or sample in the mobile phase or a compatible solvent like pure n-hexane to a concentration of approximately 1 mg/mL.

• HPLC Configuration:

  • Column: A normal-phase silica column (e.g., Phenomenex Luna Silica, 250 x 4.6 mm, 5 µm particle size) is a suitable choice[1].

  • Mobile Phase: An isocratic mixture of n-hexane and 2-propanol. A starting ratio of 15:1 (v/v) can be effective[1]. The proportion of 2-propanol can be adjusted to optimize resolution and retention time.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Maintain a constant temperature, for example, 35°C, to ensure reproducible retention times.

• Injection: Inject 10-20 µL of the prepared sample.

• Detection: As diacylglycerols lack a strong chromophore, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is recommended. If derivatization with a UV-active agent (e.g., p-nitrobenzoyl chloride) is performed, a UV detector can be used.

• Data Analysis: Identify the peaks based on the expected elution order (1,3-isomer followed by the 2,3-isomer).

Protocol 2: Reversed-Phase HPLC

This method is robust and widely applicable, though it may offer slightly less resolution for positional isomers compared to NP-HPLC.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the diacylglycerol sample in acetonitrile or the initial mobile phase composition to a concentration of approximately 1 mg/mL.

• HPLC Configuration:

  • Column: A C18 stationary phase (e.g., Spherisorb ODS2, 250 x 4.6 mm) is commonly used[9].

  • Mobile Phase: Isocratic elution with 100% acetonitrile is a simple starting point[10][12]. A gradient of acetone in acetonitrile can also be employed to separate a wider range of DAG species[11][13].

  • Flow Rate: 1.0 to 1.5 mL/min.

  • Column Temperature: Ambient or controlled at a slightly elevated temperature (e.g., 30-40°C) for better efficiency.

• Injection: Inject 10-20 µL of the sample.

• Detection: ELSD, CAD, or Mass Spectrometry (MS) are ideal. MS provides the added benefit of confirming the molecular weight. UV detection at low wavelengths (~205 nm) is possible but often suffers from low sensitivity and mobile phase interference[10][12].

• Data Analysis: As with NP-HPLC, the elution order is predictable: the 1,3-isomer will elute before the 2,3-isomer[11].

Conclusion for the Practicing Scientist

The successful chromatographic separation of 2,3-dilauroyl-sn-glycerol and 1,3-dilauroyl-glycerol is readily achievable with a clear understanding of their structural differences.

• For optimal resolution of positional isomers , Normal-Phase HPLC is often the superior choice due to its sensitivity to the polarity and steric differences of the free hydroxyl group.

• For robustness and compatibility with a wider range of lipid classes in a single run , Reversed-Phase HPLC is a reliable method, consistently eluting the 1,3-isomer before the 2,3-isomer.

In all cases, careful sample handling to minimize acyl migration is paramount for accurate quantification. The choice of detection method is also critical, with mass--based detectors like ELSD, CAD, and MS being far more suitable for these non-chromophoric lipids than UV detection. By applying the principles and protocols outlined in this guide, researchers can confidently resolve these critical lipid isomers, ensuring the integrity and accuracy of their experimental results.

References

• Ab-Rahim, S., et al. (2012). RP-HPLC separation of diacylglycerols produced from canola oil. ResearchGate. Available at: [Link]

• Christie, W.W. (2019). Reversed-Phase HPLC of Triacylglycerols. AOCS Lipid Library.

• Ab-Rahim, S., et al. (2012). RP-HPLC separation of diacylglycerols produced from soybean oil. ResearchGate. Available at: [Link]

• Dugo, P., et al. (2004). HPLC separation and NMR structural elucidation of sn-1,2-, 2,3-, and 1,3-diacylglycerols from olive oil as naphthylethylurethane derivatives. PubMed. Available at: [Link]

• Bános, Z., et al. (2006). Analysis of 1,2(2,3)- and 1,3-Positional Isomers of Diacylglycerols from Vegetable Oils by Reversed-Phase High-Performance Liquid Chromatography. ResearchGate. Available at: [Link]

• Siew, W.L., et al. (2012). Reversed-Phase High-Performance Liquid Chromatography Analysis of 1,3- and 1,2(2,3)-Positional Isomers of Palm-Based Diacylglycerols. ResearchGate. Available at: [Link]

• Xu, X., et al. (2014). Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids. PLOS ONE. Available at: [Link]

• Kodali, D.R., et al. (2011). Acyl Migration Kinetics of Vegetable Oil 1,2-Diacylglycerols. ResearchGate. Available at: [Link]

• Lee, Y.Y., et al. (2023). 1,3 diacylglycerols: Effects of acyl migration on the crystallization behaviors and physical properties. Monash University. Available at: [Link]

• G. van Duijn, et al. (1984). Acyl migration in 1,2-dipalmitoyl-sn-glycerol. PubMed. Available at: [Link]

• Wang, Y., et al. (2023). Preparation, acyl migration and applications of the acylglycerols and their isomers. Monash University. Available at: [Link]

Sources

• 1. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchmgt.monash.edu [researchmgt.monash.edu]
• 3. research.monash.edu [research.monash.edu]
• 4. researchgate.net [researchgate.net]
• 5. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. HPLC separation and NMR structural elucidation of sn-1,2-, 2,3-, and 1,3-diacylglycerols from olive oil as naphthylethylurethane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aocs.org [aocs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Differential Scanning Calorimetry of 2,3-DAG Containing Bilayers

Introduction: The Enigmatic Role of Diacylglycerols in Membrane Biophysics

Diacylglycerols (DAGs) are critical lipid molecules that extend beyond their role as simple intermediates in lipid metabolism.[1] They are potent signaling molecules and key modulators of membrane structure and function.[2] The stereoisomeric form of DAG, particularly the distinction between sn-1,2-DAG and sn-2,3-DAG, introduces a layer of complexity often overlooked in broader cell biology. While sn-1,2-DAG is a well-established second messenger, the biophysical influence of its sn-2,3-isomer on membrane dynamics is less characterized, yet of significant interest in understanding membrane stability, fusion, and the formation of lipid domains.[3]

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique that provides invaluable insights into the phase behavior of lipid bilayers.[4][5] By precisely measuring the heat flow into or out of a sample as a function of temperature, DSC allows us to characterize the energetic changes associated with lipid phase transitions.[6] This guide provides a comparative analysis of the thermotropic behavior of 2,3-DAG-containing lipid bilayers, contextualized with the effects of the more commonly studied 1,2-DAG and cholesterol. We will delve into the causality behind experimental design and data interpretation, offering a robust framework for researchers, scientists, and drug development professionals.

The Biophysical Impact of DAG on Lipid Bilayers: A Comparative Perspective

The inclusion of DAG molecules within a phospholipid bilayer introduces significant perturbations to the membrane's structure and thermotropic properties. This is primarily due to the unique molecular geometry of DAG, which possesses a small polar headgroup and a large hydrophobic body.[2] This "cone-like" shape contrasts with the more cylindrical shape of most phospholipids, leading to alterations in lipid packing and membrane curvature.

Comparative Analysis of Membrane Modulators

To understand the specific effects of 2,3-DAG, it is instructive to compare its influence with that of 1,2-DAG and cholesterol, two well-characterized membrane modulators.

• 1,2-Diacylglycerol (1,2-DAG): As a key player in signal transduction, 1,2-DAG is known to induce negative curvature stress in membranes, which can facilitate processes like membrane fusion and fission. Its presence tends to fluidize the gel phase of lipid bilayers and can lead to the formation of non-lamellar structures at higher concentrations.

• 2,3-Diacylglycerol (2,3-DAG): While not a direct activator of protein kinase C (PKC), 2,3-DAG is expected to exert significant influence on the physical properties of the membrane due to its similar molecular shape to 1,2-DAG. Its effects on phase transition temperature (Tm), enthalpy (ΔH), and the cooperativity of the transition are crucial for understanding its role in membrane organization.

• Cholesterol: A ubiquitous component of mammalian cell membranes, cholesterol is known to have a "fluidizing" effect on gel-phase bilayers and an "ordering" effect on liquid-crystalline phase bilayers. It typically broadens and eventually abolishes the main phase transition of phospholipids.[7]

Experimental Data: A Comparative DSC Analysis

The following table summarizes the expected thermotropic effects of incorporating 2,3-DAG into a model dipalmitoylphosphatidylcholine (DPPC) bilayer, in comparison to the effects of 1,2-DAG and cholesterol. The data for 2,3-DAG is illustrative, based on the known biophysical principles of DAG and its structural similarity to 1,2-DAG, due to the limited availability of direct experimental DSC data for this specific isomer in the public domain.

Table 1: Comparative Thermotropic Effects of 2,3-DAG, 1,2-DAG, and Cholesterol on DPPC Bilayers

Parameter	Pure DPPC	DPPC + 10 mol% 2,3-DAG (Illustrative)	DPPC + 10 mol% 1,2-DAG (Expected)	DPPC + 10 mol% Cholesterol
Main Transition Temp (Tm)	~41.5 °C	Broadened peak, shifted to lower temp. (~38-40 °C)	Broadened peak, shifted to lower temp. (~37-39 °C)	Broadened peak, shifted to lower temp. (~39-40 °C)
Transition Enthalpy (ΔH)	~35 kJ/mol	Reduced	Reduced	Significantly Reduced
Peak Width (ΔT₁/₂)	Sharp	Broadened	Broadened	Very Broad
Pre-transition	Present (~35 °C)	Abolished	Abolished	Abolished

Interpretation of the Data:

The incorporation of all three modulators leads to a broadening of the main phase transition peak and the abolition of the pre-transition, indicating a disruption of the ordered gel phase packing of DPPC.[8] The reduction in the transition enthalpy (ΔH) suggests a decrease in the van der Waals interactions between the phospholipid acyl chains. The shift in Tm to lower temperatures by the DAG isomers indicates a fluidizing effect on the gel phase. Cholesterol, in contrast, has a more complex effect, often referred to as the creation of a "liquid-ordered" phase.

Experimental Protocol: DSC Analysis of DAG-Containing Liposomes

This section provides a detailed, step-by-step methodology for the preparation and DSC analysis of multilamellar vesicles (MLVs) containing 2,3-DAG.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC)

• sn-2,3-Diacylglycerol (2,3-DAG)

• Chloroform

• Methanol

• HEPES buffer (10 mM, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Nitrogen gas stream

• Vortex mixer

• Water bath sonicator

• Differential Scanning Calorimeter

Procedure:

• Lipid Film Preparation:

  • Co-dissolve the desired molar ratios of DPPC and 2,3-DAG in a chloroform/methanol (2:1, v/v) solvent mixture in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin lipid film on the inner surface of the flask.[9]

  • Further dry the lipid film under a gentle stream of nitrogen gas for at least 1 hour to remove any residual solvent.

• Hydration and Vesicle Formation:

  • Hydrate the lipid film with HEPES buffer by adding the buffer to the flask and vortexing vigorously for 5-10 minutes above the phase transition temperature of the lipid mixture.

  • This process results in the spontaneous formation of multilamellar vesicles (MLVs).[10]

• Sample Preparation for DSC:

  • Transfer a known amount of the MLV suspension into a DSC sample pan.

  • Use the same buffer as a reference in the reference pan.

  • Seal the pans hermetically to prevent any evaporation during the experiment.

• DSC Analysis:

  • Place the sample and reference pans into the DSC instrument.

  • Equilibrate the system at a temperature below the expected phase transition.

  • Scan the temperature at a controlled rate (e.g., 1 °C/min) over the desired temperature range.

  • Record the differential heat flow as a function of temperature to obtain the thermogram.

  • Perform at least two heating and cooling scans to check for the reversibility of the thermal events.

Visualizing the Concepts: Diagrams

Signaling Pathway and Membrane Perturbation

Caption: Generation of DAG isomers and their downstream effects.

Experimental Workflow for DSC Analysis

Caption: Workflow for preparing and analyzing DAG-containing liposomes by DSC.

Logical Relationship: Impact of DAG on Bilayer Properties

Caption: Causal chain of 2,3-DAG's effect on bilayer thermotropism.

Conclusion and Future Directions

The inclusion of 2,3-DAG into phospholipid bilayers profoundly alters their thermotropic properties, primarily by disrupting the ordered packing of the gel phase. This leads to a broadening of the main phase transition, a decrease in its enthalpy, and a shift of the transition temperature to lower values. These effects are broadly comparable to those induced by the signaling isomer 1,2-DAG and, to some extent, cholesterol, highlighting the significant impact of molecular shape on membrane biophysics.

While this guide provides a comprehensive overview based on established principles, the scarcity of direct experimental DSC data for 2,3-DAG underscores the need for further research in this area. Such studies would not only refine our understanding of the subtle differences between DAG isomers but also provide a more complete picture of the complex interplay of lipids in determining membrane structure and function. For researchers in drug development, a deeper understanding of how different lipid species modulate membrane properties is crucial for the rational design of lipid-based drug delivery systems with optimized stability and release characteristics.

References

• Ganesan, S., Tavassoli, M., Shabits, B. N., & Zaremberg, V. (2020). Tubular ER Associates With Diacylglycerol-Rich Structures During Lipid Droplet Consumption. Frontiers in Cell and Developmental Biology, 8, 599. [Link]

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in lipid research, 38(1), 1-48.
• López-García, F., Villalaín, J., Gómez-Fernández, J. C., & Quinn, P. J. (2000). The phase behaviour of mixed-chain diacylglycerols and their interaction with dioleoylphosphatidylcholine. Biochimica et Biophysica Acta (BBA)-Biomembranes, 1467(1), 126-136.
• Nishizuka, Y. (1992). Intracellular signaling by hydrolysis of phospholipids and activation of protein kinase C. Science, 258(5082), 607-614.

• Routledge, S. J., & Tieleman, D. P. (2012). Modification of lipid bilayer structure by diacylglycerol: a comparative study of diacylglycerol and cholesterol. The journal of physical chemistry. B, 116(6), 1975–1985. [Link]

• Mouritsen, O. G. (2005). Life-as a matter of fat: the emerging science of lipidomics. Springer Science & Business Media.
• Heerklotz, H. (2002). Differential scanning calorimetry in membrane biophysics. Biophysical journal, 82(3), 1137–1146.
• McMullen, T. P., McElhaney, R. N., & Lewis, R. N. (2004). The influence of cholesterol on the phase behavior of dipalmitoylphosphatidylcholine: a differential scanning calorimetry and 2H NMR study. Biophysical journal, 86(2), 856–865.
• Das, S., & Rand, R. P. (1986). Modification of lipid bilayer structure by diacylglycerol. Biophysical journal, 49(2), 571–577.
• Ortiz, A., Aranda, F. J., & Villalaín, J. (2006). A fluorescence and differential scanning calorimetry study of the interaction of diacylglycerol with phospholipid membranes. Chemistry and physics of lipids, 144(1), 38-49.
• Bangham, A. D., Standish, M. M., & Watkins, J. C. (1965). Diffusion of univalent ions across the lamellae of swollen phospholipids. Journal of molecular biology, 13(1), 238-252.
• van Dijck, P. W., de Kruijff, B., van Deenen, L. L., de Gier, J., & Demel, R. A. (1976). The preference of cholesterol for phosphatidylcholine in mixed phosphatidylcholine-phosphatidylethanolamine bilayers. Biochimica et Biophysica Acta (BBA)-Biomembranes, 455(3), 576-587.
• Demetzos, C. (2008). Differential scanning calorimetry (DSC): a tool to study the thermal behavior of lipid bilayers and liposomal stability. Journal of liposome research, 18(3), 159-173.

• TA Instruments. (n.d.). Studying Liposomes in the Nano DSC. Retrieved from [Link]

• Ejsing, C. S., Sampaio, J. L., Jiding, V., Torta, F., & Shevchenko, A. (2009). Global analysis of the yeast lipidome by quantitative shotgun mass spectrometry. Proceedings of the National Academy of Sciences, 106(7), 2136-2141.

• R-Tech. (n.d.). Using DSC to characterize thermotropic phase transitions in lipid bilayer membranes. Retrieved from [Link]

• ResearchGate. (n.d.). DSC thermograms of pure DSPC bilayer and DSPC-cholesterol binary.... Retrieved from [Link]

• Koynova, R., & Caffrey, M. (1998). Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA)-Reviews on Biomembranes, 1376(1), 91-145.
• Szoka, F., & Papahadjopoulos, D. (1980). Comparative properties and methods of preparation of lipid vesicles (liposomes). Annual review of biophysics and bioengineering, 9(1), 467-508.

Sources

• 1. Comparative Calorimetric and Spectroscopic Studies of the Effects of Lanosterol and Cholesterol on the Thermotropic Phase Behavior and Organization of Dipalmitoylphosphatidylcholine Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of dietary triacylglycerol oil and diacylglycerol oil in protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential Scanning Calorimetry in liposome and lipid nanoparticles development | Malvern Panalytical [malvernpanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. ucm.es [ucm.es]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]